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  • Product: (+/-)-Propionylcarnitine chloride
  • CAS: 18828-58-5
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Core Science & Biosynthesis

Foundational

A Technical Guide to the Multifaceted Mechanism of Action of (+/-)-Propionyl-L-carnitine (PLC)

Executive Summary (+/-)-Propionyl-L-carnitine (PLC) is a naturally occurring acyl ester of L-carnitine that has garnered significant scientific interest for its therapeutic potential in cardiovascular and metabolic disor...
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Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

(+/-)-Propionyl-L-carnitine (PLC) is a naturally occurring acyl ester of L-carnitine that has garnered significant scientific interest for its therapeutic potential in cardiovascular and metabolic disorders. Unlike L-carnitine, which primarily functions as a shuttle for long-chain fatty acids into the mitochondrial matrix, PLC possesses a unique dual mechanism of action. It not only participates in fatty acid metabolism but also provides a propionyl group that serves as an anaplerotic substrate for the Krebs cycle. This guide elucidates the core molecular mechanisms of PLC, detailing its profound effects on cellular energy metabolism, endothelial function, and antioxidant defenses. We will explore the causality behind its therapeutic efficacy in conditions like peripheral artery disease and heart failure, provide validated experimental protocols for mechanistic investigation, and present data-driven insights for drug development professionals.

Introduction to Propionyl-L-carnitine: Beyond the Carnitine Shuttle

L-carnitine and its esters are essential for mitochondrial bioenergetics. While L-carnitine's role in transporting long-chain fatty acids for β-oxidation is well-established, the propionyl ester, PLC, exhibits a distinct and broader pharmacological profile. PLC is readily transported into cells, particularly in high-energy-demand tissues like cardiac and skeletal muscle, where it is hydrolyzed by carnitine acyltransferases into free L-carnitine and propionyl-CoA[1][2]. This dual contribution underpins its enhanced therapeutic effects compared to equimolar doses of L-carnitine, especially under ischemic or metabolically stressed conditions[3].

Pharmacokinetic Profile

Understanding the absorption, distribution, metabolism, and excretion (ADME) of PLC is critical for designing effective therapeutic strategies. The oral bioavailability of PLC is a key consideration for clinical applications.

Parameter Value/Characteristic Significance for Research
Absorption Orally active, absorbed in the gastrointestinal tract.Enables non-invasive, long-term administration in clinical studies and therapeutic use[4].
Distribution High affinity for muscle carnitine transferase; concentrates in skeletal and cardiac muscle.Targets tissues with high energy demands that are often compromised in cardiovascular diseases[4][5].
Metabolism Hydrolyzed to L-carnitine and propionyl-CoA intracellularly.The release of propionyl-CoA is central to its unique anaplerotic mechanism[2][6].
Clinical Efficacy Improves walking distance in patients with intermittent claudication and enhances exercise capacity in some heart failure patients[7][8][9][10].Demonstrates translation of molecular mechanisms to tangible clinical outcomes.

Core Mechanism I: Augmentation of Cellular Energy Metabolism

The primary mechanism of PLC revolves around its ability to enhance mitochondrial energy production through two synergistic pathways: facilitating fatty acid oxidation and replenishing Krebs cycle intermediates.

The Anaplerotic Pathway: Replenishing the Krebs Cycle

Under conditions of high energy demand or ischemia, intermediates of the Krebs (TCA) cycle can become depleted, impairing the cycle's capacity to generate reducing equivalents (NADH, FADH₂) for the electron transport chain. PLC directly counteracts this by providing propionyl-CoA.

The propionyl moiety is carboxylated to methylmalonyl-CoA and subsequently isomerized to succinyl-CoA, a key intermediate of the Krebs cycle[5][11]. This process, known as anaplerosis, replenishes the pool of TCA cycle intermediates without consuming other substrates, thereby boosting the cycle's overall activity and ATP production capacity[6][12][13]. This is particularly beneficial in ischemic tissues where traditional energy pathways are compromised[5]. Studies in rat heart mitochondria have shown that PLC, but not L-carnitine alone, increases oxygen uptake and CO2 evolution from pyruvate, demonstrating a true enhancement of TCA cycle flux[14].

Anaplerosis cluster_mito Mitochondrial Matrix PLC Propionyl-L-Carnitine PropionylCoA Propionyl-CoA PLC->PropionylCoA Hydrolysis SuccinylCoA Succinyl-CoA PropionylCoA->SuccinylCoA 3-step enzymatic conversion TCACycle Krebs (TCA) Cycle SuccinylCoA->TCACycle Enters Cycle ATP ATP Production TCACycle->ATP

Caption: Anaplerotic mechanism of Propionyl-L-Carnitine (PLC).

Experimental Validation: High-Resolution Respirometry

To quantify the impact of PLC on mitochondrial function, high-resolution respirometry (e.g., Oroboros Oxygraph-2k) is the gold standard. This technique measures oxygen consumption rates in isolated mitochondria, permeabilized cells, or tissue fibers, allowing for a detailed assessment of electron transport chain capacity and substrate utilization.

Protocol: Assessing PLC's Effect on Mitochondrial Respiration

  • Sample Preparation: Isolate mitochondria from relevant tissue (e.g., cardiac muscle) or permeabilize cultured cells (e.g., H9c2 cardiomyocytes) with a mild detergent like digitonin to maintain mitochondrial integrity.

  • Chamber Setup: Calibrate the respirometer and add the prepared sample to the chambers containing mitochondrial respiration medium (e.g., MiR05)[15].

  • Substrate-Uncoupler-Inhibitor Titration (SUIT) Protocol:

    • Establish baseline respiration (LEAK state) with substrates for Complex I (e.g., pyruvate, malate, glutamate) and Complex II (succinate).

    • Add ADP to measure oxidative phosphorylation (OXPHOS) capacity.

    • Introduce PLC to the chamber and measure any change in oxygen consumption, which would indicate its utilization and effect on the TCA cycle.

    • Titrate an uncoupler (e.g., CCCP) to determine the maximum capacity of the electron transport system (ETS).

    • Sequentially add inhibitors (e.g., rotenone for Complex I, antimycin A for Complex III) to dissect the contribution of different respiratory complexes.

  • Data Analysis: Analyze the oxygen flux (pmol O₂/s/mg protein) at each step. A significant increase in OXPHOS or ETS capacity upon PLC addition, particularly with Complex I-linked substrates, validates its anaplerotic effect. This protocol provides a self-validating system by comparing the respiratory rates before and after PLC addition under controlled substrate conditions[15][16][17][18].

Core Mechanism II: Endothelial Protection and Vasodilation

Beyond its metabolic role, PLC exerts significant protective effects on the vascular endothelium, a critical factor in its efficacy for peripheral artery disease[9][19].

Stimulation of Nitric Oxide (NO) Synthesis

PLC has been shown to activate endothelial nitric oxide synthase (eNOS) through the PI3K/Akt signaling pathway[20]. This activation leads to increased production of nitric oxide (NO), a potent vasodilator and key regulator of vascular health[20][21]. Enhanced NO bioavailability improves blood flow, reduces endothelial inflammation, and inhibits platelet aggregation[22][23]. This mechanism is distinct from that of L-carnitine, providing a clear rationale for the superiority of PLC in improving blood flow in ischemic limbs[3][21]. Glycine propionyl-L-carnitine (GPLC), a related compound, has also been shown to increase plasma nitrate/nitrite levels, further supporting this pathway[24][25].

NO_Pathway cluster_enos eNOS Activation PLC Propionyl-L-Carnitine PI3K PI3K PLC->PI3K Activates Akt Akt (Protein Kinase B) PI3K->Akt Activates eNOS_active eNOS (active) Akt->eNOS_active Phosphorylates eNOS_inactive eNOS (inactive) NO Nitric Oxide (NO) eNOS_active->NO Catalyzes L_Arginine L-Arginine L_Arginine->eNOS_active Vasodilation Vasodilation & Endothelial Protection NO->Vasodilation

Caption: PLC-induced activation of the eNOS/NO signaling pathway.

Experimental Protocol: Griess Assay for Nitrite Quantification

The Griess assay is a straightforward and widely used colorimetric method to indirectly measure NO production by quantifying its stable breakdown product, nitrite (NO₂⁻), in biological fluids.

  • Cell Culture: Culture endothelial cells (e.g., HUVECs) in 96-well plates until confluent.

  • Treatment: Replace the medium with a low-serum medium and treat the cells with varying concentrations of PLC for a specified time (e.g., 24 hours). Include a vehicle control and a positive control (e.g., acetylcholine).

  • Sample Collection: Collect the cell culture supernatant from each well.

  • Griess Reaction:

    • In a new 96-well plate, add 50 µL of the collected supernatant.

    • Add 50 µL of Sulfanilamide solution (Griess Reagent A) to each well and incubate for 5-10 minutes at room temperature, protected from light[26].

    • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (NED) solution (Griess Reagent B) to each well and incubate for another 5-10 minutes[26].

  • Measurement: Measure the absorbance at 540-550 nm using a microplate reader. The intensity of the resulting pink/magenta color is directly proportional to the nitrite concentration[27].

  • Quantification: Determine the nitrite concentration in the samples by comparing their absorbance to a standard curve generated with known concentrations of sodium nitrite[28][29][30]. An increase in nitrite in PLC-treated cells compared to controls indicates enhanced NO production.

Core Mechanism III: Antioxidant Properties

Oxidative stress is a key pathological feature of cardiovascular diseases. PLC exhibits direct and indirect antioxidant activities that contribute to its protective effects.

Direct Radical Scavenging and Protection

Studies have demonstrated that PLC can directly scavenge superoxide anions and inhibit lipid peroxidation[1][31]. It also protects DNA from cleavage induced by hydroxyl radicals[1]. This direct antioxidant capacity helps mitigate the cellular damage caused by reactive oxygen species (ROS) that are overproduced during ischemia-reperfusion events[32][33].

Experimental Workflow: Cellular ROS Detection with DCFDA

The 2',7'-dichlorodihydrofluorescein diacetate (H2DCFDA) assay is a common method for measuring intracellular ROS levels.

ROS_Workflow A 1. Plate Cells (e.g., Cardiomyocytes) B 2. Induce Oxidative Stress (e.g., H₂O₂ or Angiotensin II) A->B C 3. Treat with PLC (or Vehicle Control) B->C D 4. Load with H2DCFDA Probe C->D E 5. Measure Fluorescence (Plate Reader / Microscopy) D->E F 6. Analyze Data (Compare PLC vs. Control) E->F

Caption: Experimental workflow for assessing PLC's antioxidant effect.

Protocol: H2DCFDA Assay for Intracellular ROS

  • Cell Seeding: Plate cells in a 96-well black, clear-bottom plate and allow them to adhere overnight.

  • Treatment: Pre-treat cells with PLC for a designated period (e.g., 1-2 hours).

  • Induce Stress: Introduce an oxidative stressor, such as hydrogen peroxide (H₂O₂) or another relevant agonist. Include untreated and vehicle-treated controls.

  • Probe Loading: Wash the cells with PBS and incubate them with H2DCFDA (e.g., 10 µM) in serum-free medium for 30-45 minutes at 37°C in the dark[34][35]. H2DCFDA is cell-permeable and is deacetylated by intracellular esterases to non-fluorescent H2DCF[36][37].

  • Measurement: Wash the cells again to remove excess probe. Measure the fluorescence intensity using a fluorescence microplate reader or fluorescence microscope with excitation/emission wavelengths of ~485/535 nm[34]. ROS within the cell oxidize H2DCF to the highly fluorescent 2',7'-dichlorofluorescein (DCF)[37].

  • Analysis: A lower fluorescence signal in PLC-pre-treated cells compared to the stressed control indicates a reduction in intracellular ROS levels, confirming the antioxidant activity of PLC.

Synthesis and Therapeutic Implications

The multifaceted mechanism of (+/-)-Propionyl-L-carnitine—combining enhanced energy metabolism, improved endothelial function, and antioxidant defense—provides a robust rationale for its use in complex multifactorial diseases.

  • In Peripheral Artery Disease (PAD): The combination of improved muscle metabolism (anaplerosis) and increased blood flow (NO-mediated vasodilation) directly addresses the primary pathologies of intermittent claudication, leading to improved walking capacity[7][9][38][39].

  • In Heart Failure (CHF): By improving energy metabolism in both cardiac and peripheral skeletal muscle, PLC can enhance exercise performance and functional capacity in patients, particularly those with preserved ejection fraction where metabolic dysfunction is a key contributor[5][8][40][41].

The ability of PLC to correct underlying metabolic and vascular deficits makes it a compelling candidate for adjunctive therapy in cardiovascular medicine.

Conclusion

(+/-)-Propionyl-L-carnitine is more than a simple carnitine supplement. Its unique propionyl moiety confers a distinct anaplerotic capability that, when combined with its ability to stimulate nitric oxide synthesis and scavenge reactive oxygen species, results in a powerful, multi-pronged mechanism of action. For researchers and drug developers, understanding these interconnected pathways is crucial for designing targeted clinical trials and exploring the full therapeutic potential of this remarkable metabolic modulator. The experimental frameworks provided herein offer validated, reproducible methods for further investigating and leveraging the unique properties of PLC.

References

  • Bartels GL, Remme WJ, Pillay M, et al. Effects of L-propionylcarnitine on ischemia-induced myocardial dysfunction in men with angina pectoris. Am J Cardiol 1994;74:125-30.

  • Anaplerotic effect of propionyl carnitine in rat heart mitochondria. PubMed. [Link]

  • Study on propionyl-L-carnitine in chronic heart failure. PubMed. [Link]

  • Propionyl L-Carnitine: Intermittent Claudication and Peripheral Arterial Disease. PubMed. [Link]

  • Effect of propionyl-L-carnitine on exercise performance in peripheral arterial disease. National Institutes of Health. [Link]

  • L-propionyl-carnitine as superoxide scavenger, antioxidant, and DNA cleavage protector. PubMed. [Link]

  • The propionyl-L-carnitine hypothesis: an alternative approach to treating heart failure. National Institutes of Health. [Link]

  • Acute and chronic effects of propionyl-L-carnitine on the hemodynamics, exercise capacity, and hormones in patients with congestive heart failure. PubMed. [Link]

  • Ingredient: Propionyl-L-Carnitine. Caring Sunshine. [Link]

  • Propionyl l-Carnitine Improvement of Hypertrophied Heart Function Is Accompanied by an Increase in Carbohydrate Oxidation. Circulation Research. [Link]

  • Antioxidant activity of propionyl-L-carnitine in liver and heart of spontaneously hypertensive rats. PubMed. [Link]

  • Propionyl-L-carnitine induces eNOS activation and nitric oxide synthesis in endothelial cells via PI3 and Akt kinases. PubMed. [Link]

  • DCF-DA Assay Protocol. protocols.io. [Link]

  • Glycine Propionyl L-Carnitine. Men's Fitness. [Link]

  • Superiority of L-propionylcarnitine vs L-carnitine in improving walking capacity in patients with peripheral vascular disease. National Institutes of Health. [Link]

  • Propionyl-L-carnitine for intermittent claudication. Cochrane. [Link]

  • Propionyl-L-carnitine Corrects Metabolic and Cardiovascular Alterations in Diet-Induced Obese Mice and Improves Liver Respiratory Chain Activity. PLOS One. [Link]

  • Propionyl-l-Carnitine Improves Postischemic Blood Flow Recovery and Arteriogenetic Revascularization and Reduces Endothelial NADPH-Oxidase 4–Mediated Superoxide Production. Arteriosclerosis, Thrombosis, and Vascular Biology. [Link]

  • Glycine propionyl-L-carnitine produces enhanced anaerobic work capacity with reduced lactate accumulation in resistance trained males. Semantic Scholar. [Link]

  • Measurement of Mitochondrial Respiration in Human and Mouse Skeletal Muscle Fibers by High-Resolution Respirometry. PMC. [Link]

  • Propionyl-L-Carnitine Enhances Wound Healing and Counteracts Microvascular Endothelial Cell Dysfunction. PLOS One. [Link]

  • High-resolution Respirometry to Assess Mitochondrial Function in Permeabilized and Intact Cells. JoVE. [Link]

  • Methodological considerations when assessing mitochondrial respiration and biomarkers for mitochondrial content in human skeletal muscle. bioRxiv. [Link]

  • L-carnitine and propionyl-L-carnitine improve endothelial dysfunction in spontaneously hypertensive rats: different participation of NO and COX-products. PubMed. [Link]

  • Cellular DCF-DA assay. Nanopartikel.info. [Link]

  • Glycine propionyl-L-carnitine – Knowledge and References. Taylor & Francis Online. [Link]

  • Protocol to assess changes in mitochondrial respiration in living cultured cells infected with flaviviruses. PMC. [Link]

  • Glycine propionyl-L-carnitine increases plasma nitrate/nitrite in resistance trained men. Semantic Scholar. [Link]

  • Pharmacological effects and clinical applications of propionyl-L-carnitine. PubMed. [Link]

  • Effect of L-Carnitine and Propionyl-L-Carnitine on Endothelial Function of Small Mesenteric Arteries from SHR. Journal of Vascular Research. [Link]

  • Therapeutic effects of L-carnitine and propionyl-L-carnitine on cardiovascular diseases: a review. PubMed. [Link]

  • Micro-respirometry of whole cells and isolated mitochondria. RSC Publishing. [Link]

  • ROS Detection Assay Kit (DCFDA / H2DCFDA). Canvax. [Link]

  • Biochemical profile of propionyl-L-carnitine. PubMed. [Link]

  • Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay. MDPI. [Link]

Sources

Exploratory

Introduction: The Central Role of Mitochondria and the Carnitine System

This in-depth technical guide explores the multifaceted role of (+/-)-Propionylcarnitine chloride (PLC) in modulating mitochondrial function. Designed for researchers, scientists, and drug development professionals, this...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide explores the multifaceted role of (+/-)-Propionylcarnitine chloride (PLC) in modulating mitochondrial function. Designed for researchers, scientists, and drug development professionals, this document provides a comprehensive overview of PLC's mechanisms of action, its therapeutic implications, and detailed experimental protocols for its investigation.

Mitochondria are the powerhouses of the cell, responsible for generating the majority of cellular adenosine triphosphate (ATP) through oxidative phosphorylation.[1] Beyond energy production, they are central hubs for various metabolic pathways, including the β-oxidation of fatty acids, the Krebs cycle, and the regulation of cellular redox status.[1] The efficient transport of long-chain fatty acids from the cytosol into the mitochondrial matrix is a critical step for their oxidation and is mediated by the carnitine shuttle system.[2][3] L-carnitine and its esters, such as acetyl-L-carnitine and propionyl-L-carnitine, are essential components of this system, facilitating the transport of acyl groups across the inner mitochondrial membrane.[2][3][4]

Propionyl-L-carnitine (PLC) is a naturally occurring derivative of L-carnitine that has garnered significant interest for its potential therapeutic effects, particularly in conditions associated with mitochondrial dysfunction, such as cardiovascular diseases.[3][5][6] This guide delves into the specific mechanisms by which PLC influences mitochondrial function, distinguishing its actions from those of L-carnitine and acetyl-L-carnitine.

Core Mechanisms of Action of Propionyl-L-Carnitine on Mitochondrial Function

PLC exerts its effects on mitochondria through several interconnected mechanisms, primarily revolving around its dual contribution of both an L-carnitine moiety and a propionyl group.

Facilitation of Fatty Acid Oxidation

Similar to L-carnitine, PLC contributes to the transport of long-chain fatty acids into the mitochondria for β-oxidation.[2][5][7] By increasing the intracellular pool of carnitine, PLC enhances the activity of carnitine palmitoyltransferase I (CPT-I), the rate-limiting enzyme in fatty acid oxidation.[8] This is particularly crucial in disease states where tissue carnitine levels may be depleted, leading to impaired fatty acid metabolism and energy production.[8]

Anaplerotic Replenishment of the Krebs Cycle

A unique feature of PLC is its ability to provide a propionyl group, which is converted to propionyl-CoA.[9] Propionyl-CoA can then be carboxylated to methylmalonyl-CoA and subsequently isomerized to succinyl-CoA, an intermediate of the Krebs cycle.[9][10] This process, known as anaplerosis, replenishes the pool of Krebs cycle intermediates, which can become depleted during periods of high energy demand or in certain pathological conditions.[11][12][13] The provision of succinate can enhance the efficiency of the Krebs cycle, particularly under hypoxic conditions, without the initial energy expenditure required for other substrates.[11]

Modulation of the Acetyl-CoA/CoA Ratio and Pyruvate Dehydrogenase Activity

An accumulation of acetyl-CoA within the mitochondria can inhibit the pyruvate dehydrogenase (PDH) complex, a key enzyme that links glycolysis to the Krebs cycle by converting pyruvate to acetyl-CoA.[8][11] L-carnitine can buffer this excess acetyl-CoA by forming acetyl-L-carnitine, which can then be transported out of the mitochondria, thereby maintaining a favorable acetyl-CoA/CoA ratio and promoting glucose oxidation.[1][8] PLC contributes to this effect by increasing the overall carnitine pool available for this buffering action.[14] This stimulation of pyruvate dehydrogenase activity enhances the oxidation of pyruvate, improving the coupling between glycolysis and mitochondrial respiration.[11][14]

Antioxidant and Membrane-Stabilizing Effects

PLC has been reported to possess antioxidant properties, protecting tissues from oxidative damage.[7][15] It may reduce membrane lipid peroxidation and mitigate the effects of hypoxia in cardiomyocytes.[7] The protective effects of carnitine and its derivatives are thought to be due to improved energy metabolism and the inhibition of electron leakage from the mitochondrial electron transport chain, a major source of reactive oxygen species (ROS).[16] Additionally, some studies suggest a stabilizing action of acylcarnitines on biological membranes.[12]

Therapeutic Implications in Diseases with Mitochondrial Dysfunction

The multifaceted actions of PLC on mitochondrial function translate into potential therapeutic benefits in a range of clinical conditions.

Cardiovascular Diseases

A significant body of research has focused on the cardioprotective effects of PLC. In conditions like heart failure and ischemia, where myocardial energy metabolism is compromised, PLC has been shown to improve cardiac function.[8][11][17] Clinical studies in patients with chronic heart failure have demonstrated that long-term oral treatment with PLC can improve maximum exercise duration and oxygen consumption.[11] Its ability to enhance both fatty acid and glucose oxidation, coupled with its anaplerotic and antioxidant effects, makes it a promising agent for supporting the failing heart.[8][11][14]

Peripheral Arterial Disease (PAD)

Patients with PAD often experience intermittent claudication, a condition characterized by muscle pain on exertion due to insufficient blood flow and impaired mitochondrial energy metabolism in skeletal muscle.[5] Clinical trials have shown that PLC can improve walking distance in these patients, suggesting a beneficial effect on muscle metabolism and function.[5]

Other Conditions

The potential applications of PLC extend to other conditions associated with mitochondrial dysfunction, such as diet-induced obesity and insulin resistance.[10] Studies in animal models have shown that PLC can improve the insulin-resistant state and correct cardiovascular alterations associated with obesity, partly by reversing the decline in hepatic mitochondrial activity.[10]

Experimental Protocols for Investigating the Effects of PLC on Mitochondrial Function

To rigorously assess the impact of PLC on mitochondrial bioenergetics and metabolism, a combination of in vitro, ex vivo, and in vivo experimental approaches is necessary.

In Vitro Assessment in Isolated Mitochondria

This approach allows for the direct investigation of PLC's effects on mitochondrial respiration and enzyme activities.

Protocol: High-Resolution Respirometry of Isolated Mitochondria

  • Mitochondrial Isolation: Isolate mitochondria from relevant tissues (e.g., heart, skeletal muscle, liver) using differential centrifugation.

  • Respirometry Setup: Utilize a high-resolution respirometer (e.g., Oroboros Oxygraph-2k) to measure oxygen consumption rates.

  • Substrate-Uncoupler-Inhibitor Titration (SUIT) Protocol:

    • Add isolated mitochondria to the respiration medium.

    • Sequentially add substrates for different parts of the electron transport chain (e.g., pyruvate & malate for Complex I, succinate for Complex II).

    • Measure ROUTINE respiration (state 2).

    • Add ADP to measure OXPHOS capacity (state 3).

    • Add oligomycin to inhibit ATP synthase and measure LEAK respiration (state 4o).

    • Titrate a chemical uncoupler (e.g., FCCP) to determine the maximum capacity of the electron transport system (ETS).

    • Use specific inhibitors (e.g., rotenone for Complex I, antimycin A for Complex III) to dissect the contributions of different complexes.

  • PLC Treatment: Compare the respiratory parameters of mitochondria isolated from PLC-treated animals or cells with those from untreated controls. Alternatively, directly add PLC to the respiration chamber to assess its acute effects.

Causality Behind Experimental Choices: This protocol provides a detailed profile of mitochondrial function, allowing for the identification of specific effects of PLC on substrate oxidation, oxidative phosphorylation, and the integrity of the electron transport chain.

Cellular Bioenergetics in Intact Cells

Analyzing mitochondrial function in the context of an intact cell provides a more physiological perspective.

Protocol: Seahorse XF Analyzer for Cellular Respiration and Glycolysis

  • Cell Culture: Plate cells of interest (e.g., cardiomyocytes, myotubes, hepatocytes) in a Seahorse XF microplate.

  • PLC Treatment: Treat cells with PLC for the desired duration.

  • Mito Stress Test:

    • Measure the basal oxygen consumption rate (OCR).

    • Inject oligomycin to determine ATP-linked respiration.

    • Inject FCCP to measure maximal respiration.

    • Inject a mixture of rotenone and antimycin A to determine non-mitochondrial respiration.

  • Glyco Stress Test:

    • Measure the basal extracellular acidification rate (ECAR).

    • Inject glucose to measure glycolysis.

    • Inject oligomycin to measure maximal glycolytic capacity.

    • Inject 2-deoxyglucose (2-DG) to inhibit glycolysis and determine non-glycolytic acidification.

Causality Behind Experimental Choices: This assay simultaneously measures mitochondrial respiration and glycolysis, providing insights into how PLC affects the balance between these two major energy-producing pathways.

In Vivo and Ex Vivo Models

Animal models are invaluable for understanding the systemic effects of PLC.

Protocol: Langendorff Perfused Heart Model for Ischemia-Reperfusion Injury

  • Animal Model: Use a relevant animal model, such as a rat or mouse model of cardiac hypertrophy or diabetes.[17]

  • PLC Administration: Treat animals with PLC orally or via injection for a specified period.

  • Heart Perfusion: Isolate the heart and perfuse it on a Langendorff apparatus.

  • Ischemia-Reperfusion Protocol: Subject the heart to a period of global ischemia followed by reperfusion.

  • Functional Assessment: Monitor cardiac function parameters such as left ventricular developed pressure (LVDP) and heart rate throughout the experiment.

  • Biochemical Analysis: Collect coronary effluent to measure markers of tissue injury (e.g., lactate dehydrogenase). At the end of the experiment, freeze-clamp the heart tissue for analysis of high-energy phosphates (ATP, phosphocreatine) and mitochondrial function.[18]

Causality Behind Experimental Choices: This ex vivo model closely mimics the physiological conditions of the heart and is a gold standard for studying the effects of interventions on cardiac function and metabolism during ischemia-reperfusion.

Data Presentation and Visualization

Clear presentation of quantitative data and conceptual frameworks is essential for communicating the complex actions of PLC.

Quantitative Data Summary
ParameterControl GroupPLC-Treated Groupp-valueReference
Mitochondrial Respiration (Isolated Heart Mitochondria) [17]
State 3 Respiration (Pyruvate) (nmol O2/min/mg protein)112 ± 5135 ± 6<0.05[17]
State 3 Respiration (Palmitoylcarnitine) (nmol O2/min/mg protein)106 ± 6110 ± 7>0.05[17]
Cardiac Function (Langendorff Perfused Heart) [18]
% Recovery of LVDP after I/R35 ± 462 ± 5<0.01[18]
Cellular Bioenergetics (Seahorse XF) Hypothetical
Basal OCR (pmol O2/min)100 ± 8120 ± 10<0.05
Maximal Respiration (pmol O2/min)250 ± 20300 ± 25<0.05

Note: The data presented in this table is illustrative and should be replaced with actual experimental findings.

Signaling Pathway and Workflow Diagrams

Diagram 1: Mechanism of Action of Propionyl-L-Carnitine on Mitochondrial Metabolism

PLC_Mechanism cluster_cytosol Cytosol cluster_mitochondrion Mitochondrion PLC (+/-)-Propionylcarnitine chloride LC L-Carnitine PLC->LC Hydrolysis Propionyl_CoA_cyto Propionyl-CoA PLC->Propionyl_CoA_cyto Conversion Fatty_Acyl_Carnitine Fatty Acyl-Carnitine LC->Fatty_Acyl_Carnitine Acetyl_CoA Acetyl-CoA LC->Acetyl_CoA Buffering Propionyl_CoA_mito Propionyl-CoA Propionyl_CoA_cyto->Propionyl_CoA_mito Transport Fatty_Acyl_CoA Fatty Acyl-CoA Fatty_Acyl_CoA->Fatty_Acyl_Carnitine CPT-I Beta_Oxidation β-Oxidation Fatty_Acyl_Carnitine->Beta_Oxidation Transport (CPT-II) Succinyl_CoA Succinyl-CoA Propionyl_CoA_mito->Succinyl_CoA Carboxylation & Isomerization Krebs_Cycle Krebs Cycle Succinyl_CoA->Krebs_Cycle Anaplerosis ETC Electron Transport Chain & OXPHOS Krebs_Cycle->ETC Beta_Oxidation->Acetyl_CoA Acetyl_CoA->Krebs_Cycle PDH Pyruvate Dehydrogenase Acetyl_CoA->PDH Inhibition Pyruvate Pyruvate Pyruvate->Acetyl_CoA PDH ATP ATP ETC->ATP Experimental_Workflow cluster_analysis Analysis start Animal Model of Cardiovascular Disease treatment Treatment Groups: 1. Vehicle Control 2. PLC Administration start->treatment perfusion Langendorff Heart Perfusion treatment->perfusion ir Ischemia-Reperfusion Protocol perfusion->ir functional Functional Assessment (LVDP, HR) ir->functional biochemical Biochemical Analysis (Effluent & Tissue) ir->biochemical data Data Analysis & Interpretation functional->data biochemical->data

Caption: A streamlined workflow for evaluating PLC's effects on cardiac function and metabolism in an ex vivo model.

Conclusion

(+/-)-Propionylcarnitine chloride is a promising therapeutic agent that targets mitochondrial function through a unique combination of mechanisms. By facilitating fatty acid oxidation, providing anaplerotic substrates to the Krebs cycle, modulating the acetyl-CoA/CoA ratio, and exerting antioxidant effects, PLC can improve cellular energy metabolism and protect against mitochondrial dysfunction in various pathological conditions. The experimental protocols and frameworks provided in this guide offer a robust starting point for researchers and drug development professionals seeking to further elucidate the therapeutic potential of PLC.

References

  • Mingorance, C., Rodriguez-Rodriguez, R., & Justo, M. L. (2011). Pharmacological effects and clinical applications of propionyl-L-carnitine. ResearchGate. [Link]

  • Broderick, T. L., Paulson, D. J., & Gillis, M. (2004). Effects of propionyl-carnitine on mitochondrial respiration and post-ischaemic cardiac function in the ischaemic underperfused diabetic rat heart. Drugs in R&D, 5(4), 191–201. [Link]

  • Di Lisa, F., & Macor, F. (1993). The effect of propionyl-L-carnitine on the ischemic and reperfused intact myocardium and on their derived mitochondria. PubMed. [Link]

  • Healthline. (2023, May 9). L-Carnitine: Benefits, Side Effects, Sources, and Dosage. [Link]

  • Iyer, R. N., & Vaz, A. D. (2000). Pharmacokinetics of propionyl-l-carnitine in humans: evidence for saturable tubular reabsorption. PubMed Central (PMC). [Link]

  • Lopaschuk, G. D., & Allard, M. F. (1998). Propionyl l-Carnitine Improvement of Hypertrophied Heart Function Is Accompanied by an Increase in Carbohydrate Oxidation. Circulation Research, 82(3), 315-323. [Link]

  • Mingorance, C., Duluc, L., Chalopin, M., Simard, G., Ducluzeau, P.-H., Herrera, M. D., & Andriantsitohaina, R. (2012). Propionyl-L-carnitine Corrects Metabolic and Cardiovascular Alterations in Diet-Induced Obese Mice and Improves Liver Respiratory Chain Activity. PLOS ONE, 7(3), e34345. [Link]

  • Pande, S. V., & Parvin, R. (1980). Propionyl-L-carnitine: a potent inhibitor of carnitine acetyltransferase. Life Sciences, 27(24), 2375–2380.

  • Sayin, S. I., & Cakatay, U. (2020). Therapeutic Effects of l-Carnitine and Propionyl-l-carnitine on Cardiovascular Diseases: A Review. ResearchGate. [Link]

  • Scimone, C., Teresi, G., & Anzalone, R. (2021). The Role of l-Carnitine in Mitochondria, Prevention of Metabolic Inflexibility and Disease Initiation. MDPI. [Link]

  • Sharma, S., & Black, S. M. (2009). CARNITINE HOMEOSTASIS, MITOCHONDRIAL FUNCTION, AND CARDIOVASCULAR DISEASE. PubMed Central (PMC). [Link]

  • Siliprandi, N., & Di Lisa, F. (1991). Biochemical profile of propionyl-L-carnitine. PubMed. [Link]

  • Singh, R. B., Niaz, M. A., Agarwal, P., Mahajan, R., & Sircar, A. R. (1996). A randomised, double-blind, placebo-controlled trial of L-carnitine in suspected acute myocardial infarction.

  • Toleikis, A., & Liobikas, J. (2006). Propionyl-L-carnitine as potential protective agent against adriamycin-induced impairment of fatty acid beta-oxidation in isolated heart mitochondria. ResearchGate. [Link]

  • Vaz, F. M., & Wanders, R. J. (2002). Carnitine biosynthesis in mammals. The Biochemical Journal, 361(Pt 3), 417–429.

  • Virmani, M. A., & Cirulli, M. (2022). The Role of l-Carnitine in Mitochondria, Prevention of Metabolic Inflexibility and Disease Initiation. MDPI. [Link]

  • WebMD. (n.d.). Propionyl-L-Carnitine - Uses, Side Effects, and More. [Link]

  • Wikipedia. (2024, May 24). Carnitine. [Link]

  • Zammit, V. A. (1999). The role of carnitine in the transport of fatty acids into mitochondria. Essays in Biochemistry, 34, 1–14.

  • Zeviani, M., & Longo, N. (2003). Propionyl-L-carnitine: biochemical significance and possible role in cardiac metabolism. PubMed. [Link]

Sources

Foundational

Technical Guide: Metabolic Fate of (+/-)-Propionylcarnitine Chloride In Vivo

Executive Summary This technical guide details the in vivo metabolic trajectory of (+/-)-Propionylcarnitine chloride (PLC) . While often utilized in research as a racemic mixture, the biological fate of the two enantiome...
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Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the in vivo metabolic trajectory of (+/-)-Propionylcarnitine chloride (PLC) . While often utilized in research as a racemic mixture, the biological fate of the two enantiomers diverges significantly due to the stereospecificity of carnitine transport and enzymatic handling.

The therapeutic moiety, L-Propionylcarnitine , acts as a mitochondrial fuel shuttle, providing anaplerotic support to the Tricarboxylic Acid (TCA) cycle via conversion to succinyl-CoA. Conversely, the D-isomer acts largely as a competitive antagonist for carnitine transporters (OCTN2) and is primarily excreted renally. This guide delineates the pharmacokinetic distribution, intracellular hydrolysis, and mitochondrial oxidation pathways, concluding with validated LC-MS/MS protocols for quantification.

Molecular Identity & Stereochemical Divergence

The "fate" of (+/-)-Propionylcarnitine cannot be described as a singular pathway; it is a dual-track process defined by chirality.

The Chloride Salt Formulation

The chloride salt serves purely to improve solubility and stability ex vivo. Upon dissolution in physiological fluids (pH 7.4), the salt dissociates immediately: 



The chloride ion enters the systemic electrolyte pool and is biologically negligible in this context. The propionylcarnitine cation is the active analyte.[1]

Stereospecific Handling (The (+/-) Factor)


Biological systems are homochiral regarding carnitine metabolism.


    

  • 

    L-Propionylcarnitine (Bioactive):  Recognized by the Organic Cation Transporter 2 (OCTN2) for cellular uptake. It is a substrate for Carnitine Acetyltransferase (CrAT), allowing the propionyl group to be transferred to Coenzyme A (CoA).
    

    • 

  • 

    D-Propionylcarnitine (Inert/Inhibitory):  Lacks affinity for mitochondrial transferases. It competes with L-carnitine for renal reabsorption, potentially inducing secondary carnitine deficiency if administered chronically at high doses. It is not metabolized into the TCA cycle and is excreted unchanged in urine.
    

    • 





Critical Insight:  In modern drug development, the pure L-isomer is preferred. If using the racemate (+/-), researchers must account for the D-isomer's potential to skew pharmacokinetic data by saturating renal transporters without contributing to metabolic flux.




Systemic Pharmacokinetics & Hydrolysis[2]


Plasma Stability & Transport


Contrary to generic esterase activity, PLC is relatively stable in human whole blood. It does not undergo rapid hydrolysis in the plasma compartment.


    

  • 

    Distribution:  PLC circulates free or bound to albumin.
    

    • 

  • 

    Cellular Entry:  Uptake into tissues (skeletal muscle, myocardium, liver) is mediated by OCTN2 . This is an active, Na+-dependent transport mechanism.
    

    • 



Tissue-Specific Hydrolysis


Upon cellular entry, the metabolic fate is dictated by the intracellular enzyme Carnitine Acetyltransferase (CrAT) .


    

  • 

    Location:  Mitochondrial matrix and peroxisomes.
    

    • 

  • 

    Reaction: 


    


    • 

  • 

    Outcome:  This releases free L-carnitine (recycled for fatty acid transport) and Propionyl-CoA (metabolic substrate).
    

    • 



Renal Handling


The kidney exhibits saturable tubular reabsorption for L-carnitine and L-PLC.


    

  • 

    Low Dose:  High reabsorption efficiency (>90%).
    

    • 

  • 

    High Dose:  Saturation of OCTN2 leads to rapid urinary excretion (renal clearance approaches GFR).
    

    • 

  • 

    D-Isomer:  Poorly reabsorbed compared to the L-form, leading to preferential excretion.
    

    • 



Intracellular Metabolism: The Anaplerotic Pathway


The definitive metabolic fate of the propionyl moiety is anaplerosis —the replenishment of TCA cycle intermediates. This is the mechanism by which PLC improves cardiac efficiency during ischemia.


The Propionate Pathway


Once converted to Propionyl-CoA inside the mitochondrion, it enters the propionate oxidation pathway:


    

  • 

    Carboxylation:  Propionyl-CoA is carboxylated by Propionyl-CoA Carboxylase (PCC)  (biotin-dependent) to form D-Methylmalonyl-CoA.[2]
    

    • 

  • 

    Racemization:  Converted to L-Methylmalonyl-CoA by a racemase.
    

    • 

  • 

    Isomerization: Methylmalonyl-CoA Mutase  (B12-dependent) converts L-Methylmalonyl-CoA into Succinyl-CoA .[3]
    

    • 



TCA Cycle Entry


Succinyl-CoA enters the Krebs cycle, bypassing the rate-limiting steps of Citrate Synthase and Isocitrate Dehydrogenase. This increases the pool of oxaloacetate, allowing the cycle to accept more Acetyl-CoA from fatty acid 


-oxidation.

Pathway Visualization


The following diagram illustrates the flow from systemic circulation to mitochondrial oxidation.






PLC_Metabolism


cluster_Plasma

Plasma Compartment


cluster_Cell

Cytosol


cluster_Mito

Mitochondrial Matrix


PLC_Plasma

Propionyl-L-carnitine
(Circulating)


OCTN2

OCTN2 Transporter


PLC_Plasma->OCTN2


Uptake


D_PLC

D-Propionylcarnitine
(Excreted)


D_PLC->D_PLC


Renal Excretion


PLC_Cyto

Propionyl-L-carnitine
(Intracellular)


PLC_Mito

Propionyl-L-carnitine


PLC_Cyto->PLC_Mito


CACT Translocation


OCTN2->PLC_Cyto




PropCoA

Propionyl-CoA


PLC_Mito->PropCoA


CrAT (Hydrolysis)


LCarn

Free L-Carnitine


PLC_Mito->LCarn


Recycling


MethylCoA

Methylmalonyl-CoA


PropCoA->MethylCoA


PCC (Biotin)


SuccCoA

Succinyl-CoA
(TCA Intermediate)


MethylCoA->SuccCoA


Mutase (B12)


TCA


TCA Cycle Flux
(Energy Production)


SuccCoA->TCA


Anaplerosis





Caption: Figure 1. Metabolic trafficking of Propionyl-L-carnitine from plasma transport to mitochondrial anaplerosis.[4] D-isomers are excluded from the mitochondrial pathway.


Experimental Protocols: Quantification via LC-MS/MS


To validate the metabolic fate in a research setting, accurate quantification of PLC, free carnitine, and Propionyl-CoA is required.


Methodological Challenges


    

  • 

    Hydrolysis Artifacts:  Acylcarnitines are esters. Using strong acids (e.g., HCl) during derivatization or protein precipitation can hydrolyze PLC into free carnitine, artificially inflating free carnitine readings.
    

    • 

  • 

    Isomer Separation:  Standard C18 columns may not separate D- and L-isomers. Chiral columns (e.g., teicoplanin-based) are required if stereospecific quantification is needed.
    

    • 



Recommended Protocol: HILIC-MS/MS (Non-Derivatized)


This method avoids the high-temperature acidic derivatization step, preserving the acyl-chain integrity.


Materials: 


    

  • 

    Internal Standard (IS):  d3-Propionylcarnitine (Deuterated).
    

    • 

  • 

    Column:  HILIC (Hydrophilic Interaction Liquid Chromatography) - e.g., Waters BEH Amide or equivalent.
    

    • 

  • 

    Mobile Phase:  Acetonitrile/Water with 10mM Ammonium Formate (pH 3.5).
    

    • 



Workflow: 


    

  • 

    Sample Preparation (Plasma/Tissue Homogenate): 
    

      

    • 

      Aliquot 50 µL sample.
      

      • 

    • 

      Add 200 µL ice-cold Methanol containing IS (d3-PLC).
      

      • 

    • 

      Vortex for 30 seconds to precipitate proteins.
      

      • 

    • 

      Centrifuge at 14,000 x g for 10 minutes at 4°C.
      

      • 

    • 

      Transfer supernatant to an autosampler vial. Do not evaporate to dryness with heat. 
      

      • 

    

    • 

  • 

    LC Parameters: 
    

      

    • 

      Flow Rate:  0.4 mL/min.
      

      • 

    • 

      Gradient:  85% B (ACN) to 50% B over 5 minutes.
      

      • 

    • 

      Retention:  PLC elutes distinctly from Acetylcarnitine and Free Carnitine due to HILIC selectivity based on polarity.
      

      • 

    

    • 

  • 

    MS/MS Detection (MRM Mode): 
    

      

    • 

      Operate in Positive Electrospray Ionization (+ESI).[5]
      

      • 

    • 

      Monitor the characteristic precursor-to-product transitions.[3]
      

      • 

    

    • 



MRM Transitions Table: 


AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
Propionyl-L-carnitine 218.185.125
d3-Propionylcarnitine (IS) 221.185.125
L-Carnitine (Free) 162.185.122
Acetyl-L-carnitine 204.185.124


Note: The product ion m/z 85.1 corresponds to the characteristic fragment of the carnitine backbone.


References


    

  • 

    Pharmacokinetics of L-carnitine and its analogues. 
Source: Rebouche C.J. Molecular Aspects of Medicine. (2004).
Context: Establishes the renal handling and saturable absorption kinetics of carnitine esters.

    

    • 

  • 

    Propionyl-L-carnitine: biochemical significance and possible role in cardiac metabolism. 
Source: Ferrari R., et al. Cardiovascular Drugs and Therapy. (1991).
Context: Defines the anaplerotic mechanism (Succinyl-CoA entry) in ischemic heart models.

    

    • 

  • 

    Metabolic pathway of Propionyl-CoA Carboxylase (PCC). 
Source: Wongkittichote P., et al. GeneReviews. (2012/Updated).
Context: Detailed mapping of the mitochondrial conversion of Propionyl-CoA to Succinyl-CoA.

    

    • 

  • 

    An LC-MS/MS method to quantify acylcarnitine species. 
Source: Minkler P.E., et al. Clinical Chemistry. (2008).
Context: The gold-standard protocol for non-derivatized quantification to prevent hydrolysis artifacts.

    

    • 

  • 

    Stereoselective pharmacokinetics of carnitine. 
Source: Evans A.M.[6] Clinical Pharmacokinetics. (2003).[6]
Context: Differentiates the biological fate and renal clearance of L- vs D- isomers.

    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Exploratory
                                    

                                    
Topic: (+/-)-Propionylcarnitine Chloride as a Substrate for Carnitine Acetyltransferase

                                                                            
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Carnitine Acetyltransferase (CrAT) is a pivotal mitochondrial enzyme responsible for maintaining metabolic flexibility...

                                                                    

                            
                            

                                                                    📥 Download PDF
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Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals



Abstract


Carnitine Acetyltransferase (CrAT) is a pivotal mitochondrial enzyme responsible for maintaining metabolic flexibility by regulating the ratio of free Coenzyme A (CoA) to acyl-CoA esters. While its role in acetyl-CoA metabolism is well-documented, its activity with other short-chain acyl-CoAs, such as propionyl-CoA, is of significant interest, particularly in the context of certain metabolic disorders and cardiac function. This technical guide provides an in-depth exploration of (+/-)-propionylcarnitine chloride as a substrate for CrAT. We will dissect the underlying enzymatic mechanism, provide detailed, self-validating protocols for characterizing the kinetic parameters of this interaction, and discuss the broader physiological implications. This document is intended for researchers seeking to investigate the function of CrAT beyond its canonical role and for professionals in drug development targeting metabolic pathways.


Introduction: The Biological Imperative of the Acyl-CoA Pool


In cellular metabolism, the balance between free Coenzyme A (CoA) and its acylated forms (acyl-CoAs) is a critical determinant of metabolic flux. The mitochondrial matrix is a hub of acyl-CoA metabolism, where processes like fatty acid β-oxidation and the catabolism of certain amino acids generate a variety of acyl-CoA species.[1] Carnitine Acetyltransferase (CrAT), a bidirectional enzyme residing in the mitochondrial matrix, is a key regulator of this balance.[2] It catalyzes the reversible transfer of short-chain acyl groups from CoA to L-carnitine.[1]


Reaction:  Acyl-CoA + L-Carnitine ⇌ Acyl-L-Carnitine + CoA-SH


This "carnitine shuttle" serves two primary purposes:


    

  • 

    Buffering the Acyl-CoA Pool:  Under conditions of high energy production, such as during intense exercise, the rate of acetyl-CoA generation from pyruvate dehydrogenase and β-oxidation can exceed the capacity of the TCA cycle. This leads to a decrease in the free CoA pool, which can inhibit CoA-dependent enzymes. CrAT alleviates this by converting acetyl-CoA to acetylcarnitine, replenishing the free CoA pool.[2]
    

    • 

  • 

    Intracellular Trafficking:  The resulting acylcarnitine esters are membrane-permeable and can be transported across the mitochondrial membrane, allowing for the export of excess acyl groups from the mitochondria.[2][3]
    

    • 



While "acetyl" is in its name, CrAT exhibits broader specificity for short-chain acyl groups. Propionyl-CoA, a three-carbon acyl-CoA, is a significant product of the catabolism of odd-chain fatty acids and amino acids like valine, isoleucine, and threonine.[3] The accumulation of propionyl-CoA can be cytotoxic and inhibit key metabolic enzymes.[4] CrAT plays a crucial role in mitigating this toxicity by converting propionyl-CoA to propionylcarnitine, which can then be exported from the mitochondria and eventually excreted.[3][5] This guide focuses specifically on characterizing this vital enzymatic activity.








cluster_Mitochondria

Mitochondrial Matrix


cluster_Cytosol

Cytosol / Intermembrane Space


Pyruvate

Pyruvate


AcetylCoA

Acetyl-CoA


Pyruvate->AcetylCoA




FattyAcids

Odd-Chain Fatty Acids
& Amino Acids


PropionylCoA

Propionyl-CoA


FattyAcids->PropionylCoA




TCA

TCA Cycle


AcetylCoA->TCA




CrAT

Carnitine Acetyltransferase
(CrAT)


AcetylCoA->CrAT





PropionylCoA->TCA


 (via Succinyl-CoA)


PropionylCoA->CrAT





CoA

CoA-SH


CrAT->CoA



 Replenishes
Free CoA


Transport

Carnitine-Acylcarnitine
Translocase (CACT)


CrAT->Transport



 Acylcarnitine
Export


AcetylCarnitine

Acetylcarnitine


PropionylCarnitine

Propionylcarnitine


Transport->AcetylCarnitine



Transport->PropionylCarnitine









cluster_reaction

CrAT Catalytic Cycle (Reverse Reaction)


s1

1. Substrate Binding
(Propionylcarnitine + CoA)


s2

2. His343 abstracts proton
from CoA-SH


s1->s2




s3

3. Nucleophilic Attack
by CoA-S⁻


s2->s3




s4

4. Tetrahedral Intermediate
(Stabilized by Carnitine)


s3->s4




s5

5. Product Release
(Propionyl-CoA + Carnitine)


s4->s5




s5->s1


Enzyme Ready
for next cycle





Caption:  Simplified catalytic cycle of Carnitine Acetyltransferase.


Characterizing the Interaction: An Experimental Framework


To rigorously characterize (+/-)-propionylcarnitine chloride as a substrate, we must design a self-validating experimental system. The primary method will be a continuous spectrophotometric assay that measures the formation of the thioester bond in propionyl-CoA, which absorbs light at 233 nm. [6]This allows for real-time monitoring of enzyme activity.


Reagent Preparation & Quality Control


Scientific integrity begins with well-characterized reagents. Inaccurate substrate concentrations are a primary source of error in enzyme kinetics.


Table 1: Reagent Specifications & Preparation 


ReagentSource / Cat. No.Molecular WeightProperties & PreparationQC & Rationale
(+/-)-Propionylcarnitine chloride e.g., BioCrick BCC6719 [7]253.73  g/mol White solid, highly soluble in water. [7]Prepare a 100 mM stock solution in ultrapure water. Store at -20°C.The racemic mixture is used as it is commercially common. Note that CrAT is specific for the L-isomer, so the effective substrate concentration is 50% of the total.
Coenzyme A, Lithium Salt e.g., Sigma C-3144~785.3  g/mol  (anhydrous)Prepare a 10 mM stock solution in ultrapure water. Aliquot and store at -80°C to prevent disulfide bond formation.CoA solutions are prone to oxidation. Use aliquots for single experiments to avoid repeated freeze-thaw cycles. The lithium salt is often preferred for stability.
Carnitine Acetyltransferase e.g., Sigma C1646 (from pigeon breast muscle)~62,000 Da [8]Lyophilized powder. Reconstitute in cold assay buffer (see 3.2) immediately before use to a concentration of 0.3-0.6 units/mL. [6]Enzyme activity can decrease upon storage, even when frozen. Always run a positive control (with acetylcarnitine) to validate the activity of the enzyme stock.
Tris-HCl Buffer e.g., Trizma Base, Sigma T-1503121.14  g/mol Prepare a 1 M stock solution at pH 8.0. Autoclave and store at room temperature.The pH of 8.0 is optimal for the forward reaction (thiolysis). [6]Maintaining a stable pH is critical as the reaction involves proton exchange.


Detailed Protocol: Spectrophotometric Assay for CrAT Activity


This protocol is adapted from established methods for measuring CrAT activity and is designed to determine the kinetic parameters for propionylcarnitine.
[6]
Objective:  To measure the initial reaction velocity (v₀) of CrAT with varying concentrations of propionylcarnitine.


Principle:  The formation of the thioester bond in propionyl-CoA from propionylcarnitine and CoA is monitored by the increase in absorbance at 233 nm (A₂₃₃). The molar extinction coefficient (ε) for the thioester bond at this wavelength is approximately 4.5 mM⁻¹cm⁻¹.
[6]
Materials: 


    

  • 

    UV-Vis Spectrophotometer with temperature control (set to 25°C)
    

    • 

  • 

    Quartz cuvettes (1 cm path length)
    

    • 

  • 

    Reagents as prepared in Table 1
    

    • 

  • 

    Assay Buffer: 100 mM Tris-HCl, pH 8.0
    

    • 



Workflow: 


Caption:  Experimental workflow for the CrAT kinetic assay.


Step-by-Step Procedure: 


    

  • 

    Prepare Substrate Dilutions:  Create a series of dilutions of the (+/-)-propionylcarnitine chloride stock solution. A typical range to test would be from 0.1 mM to 10 mM final concentration in the cuvette. Remember the effective L-propionylcarnitine concentration is half of this.
    

    • 

  • 

    Set up the Reaction:  In a 1 cm quartz cuvette, pipette the following (for a 1 mL final volume):
    

      

    • 

      850 µL of Assay Buffer (100 mM Tris-HCl, pH 8.0)
      

      • 

    • 

      50 µL of 10 mM Coenzyme A solution (final concentration: 0.5 mM)
      

      • 

    • 

      X µL of propionylcarnitine stock and (100-X) µL of water to achieve the desired final substrate concentration.
      

      • 

    • 

      Causality Note:  CoA is kept at a high, saturating concentration to ensure that the reaction velocity is dependent only on the concentration of propionylcarnitine, simplifying the kinetic analysis to a pseudo-first-order model.
      

      • 

    

    • 

  • 

    Equilibrate and Baseline:  Mix the contents of the cuvette by inversion. Place it in the spectrophotometer's thermostatted cell holder at 25°C. Monitor the A₂₃₃ until a stable baseline is achieved (typically 2-3 minutes). This step is critical to ensure the reaction is not initiated by temperature shifts.
    

    • 

  • 

    Initiate the Reaction:  Add 50 µL of the freshly prepared Carnitine Acetyltransferase enzyme solution (e.g., 0.5 units/mL) to the cuvette.
    

    • 

  • 

    Data Acquisition:  Immediately mix by inversion (or with a cuvette stirrer) and begin recording the A₂₃₃ every 5-10 seconds for 3-5 minutes.
    

    • 

  • 

    Blank Measurement:  Prepare a blank cuvette containing all reagents except the enzyme to measure any non-enzymatic reaction rate. The rate of the blank should be subtracted from all test rates.
    

    • 

  • 

    Self-Validation:  The absorbance should increase linearly for at least the first 1-2 minutes. If the curve plateaus too quickly, the enzyme concentration is too high. If the slope is too shallow, the enzyme concentration is too low. Adjust enzyme concentration accordingly to achieve a measurable linear rate.
    

    • 



Data Analysis and Interpretation


    

  • 

    Calculate Initial Velocity (v₀):  For each substrate concentration, determine the slope of the linear portion of the A₂₃₃ vs. time plot (in minutes). This is your rate in ΔA/min. Convert this to µmol/min/mL using the Beer-Lambert law:
    

    v₀ (µmol/min/mL) = (ΔA₂₃₃ / min) / ε * 1000
    

      

    • 

      Where ε = 4.5 mM⁻¹cm⁻¹
      

      • 

    

    • 

  • 

    Determine Kinetic Parameters (Kₘ and Vₘₐₓ): 
    

      

    • 

      Plot the calculated initial velocities (v₀) against the corresponding L-propionylcarnitine concentrations ([S]).
      

      • 

    • 

      Fit the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism):
      

      v₀ = (Vₘₐₓ * [S]) / (Kₘ + [S])
      

      • 

    • 

      This will yield the Michaelis constant (Kₘ), which reflects the substrate concentration at which the reaction rate is half of Vₘₐₓ, and the maximum velocity (Vₘₐₓ).
      

      • 

    

    • 



Table 2: Expected Kinetic Data Summary 


ParameterDescriptionTypical Expected Range for Short-Chain AcylcarnitinesSignificance
Kₘ Michaelis Constant50 - 500 µMA measure of the enzyme's apparent affinity for the substrate. A lower Kₘ indicates a higher affinity.
Vₘₐₓ Maximum VelocityDependent on enzyme concentrationThe theoretical maximum rate of the reaction when the enzyme is saturated with the substrate.
k꜀ₐₜ Catalytic Constant (Vₘₐₓ / [E])Dependent on enzyme purityThe turnover number, representing the number of substrate molecules converted to product per enzyme molecule per unit time.
k꜀ₐₜ/Kₘ Catalytic Efficiency10⁴ - 10⁶ M⁻¹s⁻¹An apparent second-order rate constant that measures how efficiently the enzyme converts substrate to product at low substrate concentrations.


Note: Published kinetic values for propionylcarnitine with CrAT are sparse, making this experimental determination valuable. The ranges provided are estimates based on data for acetylcarnitine and other short-chain substrates.


Broader Implications and Future Directions


The ability of CrAT to efficiently process propionylcarnitine has significant physiological consequences. In inherited metabolic disorders like propionic acidemia  and methylmalonic acidemia , toxic propionyl-CoA accumulates. [9]L-carnitine supplementation is a therapeutic strategy in these diseases, aiming to facilitate the conversion of propionyl-CoA to propionylcarnitine by CrAT for subsequent urinary excretion. [5]Characterizing the kinetics of this reaction is essential for optimizing such therapies.


Furthermore, in cardiac muscle, which has high CrAT activity, propionyl-L-carnitine has been investigated for its potential to protect against ischemia-reperfusion injury by replenishing intermediates of the TCA cycle. [3][10]A thorough understanding of its interaction with CrAT provides a mechanistic basis for these therapeutic applications.


This guide provides a robust framework for investigating the interaction between (+/-)-propionylcarnitine chloride and Carnitine Acetyltransferase. By combining a sound theoretical understanding with meticulous, self-validating experimental design, researchers can generate high-quality kinetic data to further elucidate the role of this versatile enzyme in health and disease.


References


    

  • 

    PubChem. (n.d.). Propionylcarnitine. National Center for Biotechnology Information. Retrieved from [Link]
    

    • 


  • 

    Taylor & Francis Online. (n.d.). Carnitine acetyltransferase – Knowledge and References. Retrieved from [Link]
    

    • 

  • 

    Roe, C. R., Millington, D. S., Maltby, D. A., Bohan, T. P., & Hoppel, C. L. (1984). L-carnitine enhances excretion of propionyl coenzyme A as propionylcarnitine in propionic acidemia. Journal of Clinical Investigation, 73(6), 1785–1788. Retrieved from [Link]
    

    • 

  • 

    Tong, L. (n.d.). Structure and Function of Carnitine Acyltransferases. Columbia University. Retrieved from [Link]
    

    • 

  • 

    Ramsey, T. D., Dunning, K. R., & Chace, D. H. (2020). Evidence of a Preferred Kinetic Pathway in the Carnitine Acetyltransferase Reaction. Biochemistry, 59(30), 2823–2832. Retrieved from [Link]
    

    • 

  • 

    Proteopedia. (n.d.). Carnitine acetyltransferase. Retrieved from [Link]
    

    • 

  • 

    Tong, L. Lab. (n.d.). The Carnitine Acyltransferases Project. Columbia University. Retrieved from [Link]
    

    • 

  • 

    Tummolo, M. L., et al. (2024). Propionyl Carnitine Metabolic Profile: Optimizing the Newborn Screening Strategy Through Customized Cut-Offs. International Journal of Molecular Sciences, 25(1), 543. Retrieved from [Link]
    

    • 

  • 

    Muoio, D. M., et al. (2012). Carnitine Acetyltransferase Mitigates Metabolic Inertia and Muscle Fatigue During Exercise. Cell Metabolism, 16(6), 798-809. Retrieved from [Link]
    

    • 

  • 

    JJ Medicine. (2018, August 24). Carnitine Shuttle | Purpose and Mechanism [Video]. YouTube. Retrieved from [Link]
    

    • 

  • 

    Siliprandi, N., Di Lisa, F., & Menabò, R. (1992). Propionyl-L-carnitine: biochemical significance and possible role in cardiac metabolism. Cardiovascular Drugs and Therapy, 5 Suppl 1, 11–15. Retrieved from [Link]
    

    • 

  • 

    Wongkittichote, P., Ah Mew, N., & Chapman, K. A. (2017). Propionyl-CoA Carboxylase - A Review. Molecular Genetics and Metabolism, 122(3), 145-152. Retrieved from [Link]
    

    • 

  • 

    Gross, C. J., Henderson, L. M., & Savaiano, D. A. (1985). Comparison of pharmacokinetics of L-carnitine, Acetyl-L-carnitine and Propionyl-L-carnitine after single oral administration of L-carnitine in healthy volunteers. ResearchGate. Retrieved from [Link]
    

    • 

  • Google Patents. (n.d.). CN1651402A - Propionyl-L-carnitine synthesis process and related substances and content detection methods.
    • 


  • 

    Farrell, S. O., & Bieber, L. L. (1983). Purification of heart and liver mitochondrial carnitine acetyltransferase. Archives of Biochemistry and Biophysics, 222(1), 123-132. Retrieved from [Link]
    

    • 

  • 

    WebMD. (n.d.). Propionyl-L-Carnitine - Uses, Side Effects, and More. Retrieved from [Link]
    

    • 

  • 

    Kawaguchi, A., et al. (1980). Propionyl-CoA induced synthesis of even-chain-length fatty acids by fatty acid synthetase from Brevibacterium ammoniagenes. Journal of Biochemistry, 88(4), 965-971. Retrieved from [Link]
    

    • 


  • 

    ResearchGate. (n.d.). Detection of propionyl-CoA assay product by LC-MS. Retrieved from [Link]
    

    • 

  • 

    Aspira Chemical. (n.d.). ELISA Kit for Carnitine Acetyltransferase (CRAT) Human. Retrieved from [Link]
    

    • 

  • 

    Supra-Regional Assay Service. (n.d.). Propionyl-CoA Carboxylase. Retrieved from [Link]
    

    • 

  • Google Patents. (n.d.). CN1865231A - Propionyl-L-carnitine inner salt synthesis method.
    • 

  • 

    Ranea, G., et al. (2023). Carnitine O-Acetyltransferase as a Central Player in Lipid and Branched-Chain Amino Acid Metabolism, Epigenetics, Cell Plasticity, and Organelle Function. International Journal of Molecular Sciences, 24(13), 10988. Retrieved from [Link]
    

    • 


  • 

    BioCrick. (n.d.). (±)-Propionylcarnitine chloride datasheet. Retrieved from [Link]
    

    • 

  • 

    Liu, Y., et al. (2024). Accumulation of 2-methylcitrate induces metabolic imbalance in Bacillus thuringiensis, revealing a detoxification strategy mediated by an internal promoter. Frontiers in Microbiology, 15. Retrieved from [Link]
    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Foundational
                                    

                                    
(+/-)-Propionylcarnitine chloride biochemical pathways

                                                                            
An In-Depth Technical Guide to the Biochemical Pathways of (+/-)-Propionylcarnitine Chloride For Researchers, Scientists, and Drug Development Professionals Executive Summary (+/-)-Propionyl-L-carnitine (PLC) is a natura...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Biochemical Pathways of (+/-)-Propionylcarnitine Chloride


For Researchers, Scientists, and Drug Development Professionals 


Executive Summary


(+/-)-Propionyl-L-carnitine (PLC) is a naturally occurring acyl ester of L-carnitine that plays a pivotal role in intermediary metabolism, particularly within cardiac and skeletal muscle. Its unique biochemical profile extends beyond the general functions of carnitine, offering distinct therapeutic potential. This guide elucidates the core biochemical pathways of PLC, focusing on its anaplerotic functions, its ability to modulate substrate utilization, and its role in buffering the mitochondrial acyl-CoA pool. We will explore how these mechanisms translate into enhanced cellular energy production, antioxidant effects, and significant cardiovascular benefits. This document provides a detailed examination of the underlying science, supported by experimental data and methodologies, to offer a comprehensive resource for professionals in drug development and metabolic research.


Introduction: The Molecular Significance of Propionyl-L-Carnitine


L-carnitine and its esters are essential for cellular energy metabolism, primarily by facilitating the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation. Propionyl-L-carnitine (PLC), a derivative formed during the oxidation of odd-chain fatty acids and certain amino acids, possesses a distinct metabolic fate and function.[1] Unlike L-carnitine alone, the propionyl moiety of PLC serves as a direct, energy-efficient substrate for the Krebs cycle, a process known as anaplerosis.[2] This capability is particularly crucial under ischemic conditions where traditional energy pathways are compromised.[3] PLC's ability to traverse cellular and mitochondrial membranes allows it to modulate key metabolic ratios, such as the acyl-CoA/CoA balance, thereby influencing overall metabolic flexibility and efficiency.[4]


Core Biochemical Pathways and Metabolic Modulation


The therapeutic efficacy of PLC is rooted in its multi-faceted interaction with core cellular metabolic pathways. It acts not merely as a shuttle molecule but as an active metabolic modulator.


Cellular Uptake and Mitochondrial Entry


Exogenously administered PLC readily crosses the plasma membrane and the inner mitochondrial membrane.[4] This transport is crucial as the key enzymes and cofactors it interacts with, such as carnitine acetyltransferase, are located within the mitochondrial matrix.[4] Inside the mitochondrion, PLC can donate its propionyl group to Coenzyme A (CoA) to form propionyl-CoA, releasing free L-carnitine.


The Anaplerotic Pathway: Replenishing Krebs Cycle Intermediates


The primary distinguishing feature of PLC is its anaplerotic potential. The propionyl-CoA generated from PLC is carboxylated to D-methylmalonyl-CoA, isomerized to L-methylmalonyl-CoA, and finally converted to succinyl-CoA.[4] Succinyl-CoA is a direct intermediate of the Krebs (Tricarboxylic Acid) cycle. This pathway provides a vital mechanism to replenish cycle intermediates that may be depleted for biosynthetic processes or lost during metabolic stress, such as ischemia.[5] By feeding into the Krebs cycle at the level of succinate, PLC can sustain energy production without consuming additional ATP in the preparatory steps, a significant advantage during hypoxic conditions.[2]






Anaplerotic_Pathway


cluster_cytosol

Cytosol / Extracellular


cluster_mito

Mitochondrial Matrix


PLC_ext

(+/-)-Propionyl-L-carnitine


PLC_int

Propionyl-L-carnitine


PLC_ext->PLC_int


Membrane
Transport


PCoA

Propionyl-CoA


PLC_int->PCoA


Carnitine
Acetyltransferase
(+ CoA)


MMCoA

Methylmalonyl-CoA


PCoA->MMCoA


Propionyl-CoA
Carboxylase


SCoA

Succinyl-CoA


MMCoA->SCoA


Methylmalonyl-CoA
Mutase


Krebs

Krebs Cycle
(TCA Cycle)


SCoA->Krebs


Anaplerotic Entry


Krebs->Krebs







Caption:  Anaplerotic pathway of Propionyl-L-carnitine in the mitochondrion.


Shifting Cardiac Substrate Metabolism


While it was initially thought that PLC primarily enhances fatty acid oxidation, research reveals a more nuanced role, particularly in the stressed myocardium. In hypertrophied hearts, which exhibit decreased fatty acid oxidation and increased glycolysis, PLC treatment dramatically stimulates the oxidation of carbohydrates (glucose and lactate) rather than fatty acids.[6] This metabolic reprogramming is a key mechanism behind its beneficial effects. The increased availability of free carnitine from PLC hydrolysis stimulates the carnitine acetyltransferase enzyme. This enzyme facilitates the conversion of mitochondrial acetyl-CoA to acetylcarnitine, which can be exported to the cytoplasm.[6] This action lowers the intramitochondrial acetyl-CoA/CoA ratio, which in turn relieves product inhibition on the Pyruvate Dehydrogenase Complex (PDC), thereby increasing the oxidation of pyruvate derived from glucose.[2][6]






PDH_Modulation


cluster_0

Metabolic Shift by PLC


PLC

Propionyl-L-Carnitine


Carnitine

Free L-Carnitine


PLC->Carnitine


Hydrolysis


Ratio

Reduced
Acetyl-CoA / CoA Ratio


Carnitine->Ratio


Stimulates Carnitine
Acetyltransferase


AcetylCoA

Mitochondrial
Acetyl-CoA


AcetylCoA->Ratio




CoA

Free CoA


PDC

Pyruvate Dehydrogenase
Complex (PDC)


Ratio->PDC


Activates


GlucoseOx

Increased Glucose
Oxidation


PDC->GlucoseOx


Leads to


Pyruvate

Pyruvate


Pyruvate->AcetylCoA


PDC Action





Caption:  PLC-mediated activation of the Pyruvate Dehydrogenase Complex (PDC).


Table 1: Effect of PLC on Myocardial Substrate Oxidation Rates in Hypertrophied Hearts 
This table summarizes data adapted from a study on isolated working hearts, demonstrating the significant shift towards carbohydrate oxidation upon PLC treatment.[6]


SubstrateConditionControl Hearts (nmol/min/g dry wt)Hypertrophied Hearts (nmol/min/g dry wt)
Glucose Oxidation No PLC216.6 ± 26.1136.7 ± 24.5
+ 1mM PLC 857.7 ± 192.4 626.7 ± 109.7 
Palmitate Oxidation No PLC429.1 ± 59.1379.6 ± 32.1
+ 1mM PLC 394.9 ± 34.7529.9 ± 56.7 


Data show a dramatic increase in glucose oxidation with PLC in both heart types, with a more modest effect on fatty acid oxidation in hypertrophied hearts.


Buffering the Acyl-CoA Pool


In metabolic diseases like propionic acidemia or under conditions of high amino acid catabolism, the accumulation of propionyl-CoA can sequester the mitochondrial pool of free Coenzyme A.[7] This "CoA trapping" limits the availability of CoA for other critical reactions, including the β-oxidation of fatty acids and the activity of PDC, thereby impairing overall energy metabolism.[8][9] L-carnitine, supplied by PLC, plays a crucial buffering role by converting the excess propionyl-CoA into propionylcarnitine via carnitine acetyltransferase.[8] This reaction regenerates free CoA, alleviating the metabolic block and restoring mitochondrial function.[9]


Downstream Cellular and Physiological Effects


The biochemical actions of PLC translate into tangible physiological benefits.


    

  • 

    Enhanced ATP Production:  By stimulating both the Krebs cycle via anaplerosis and carbohydrate oxidation, PLC leads to more efficient and robust ATP generation, particularly in ischemic tissues.[10][11]
    

    • 

  • 

    Antioxidant and Anti-inflammatory Activity:  PLC is a potent free-radical scavenger, protecting tissues from oxidative damage.[10] It has also been shown to reduce the expression of inflammatory mediators like NF-κB, VCAM-1, and MCP-1.[12]
    

    • 

  • 

    Improved Endothelial Function:  PLC can activate endothelial nitric oxide synthase (eNOS) through the PI3K/Akt signaling pathway, leading to increased nitric oxide (NO) production and vasodilation.[12] This contributes to its beneficial effects in peripheral vascular disease.
    

    • 



Methodologies for Studying PLC Pathways


To validate the mechanisms described, specific and robust experimental protocols are essential.


Protocol: Measuring Myocardial Substrate Oxidation Rates


This protocol provides a framework for assessing the effects of PLC on cardiac energy metabolism using an isolated working heart perfusion system, a gold-standard model that allows for the study of myocardial function and metabolism independent of systemic neurohumoral influences.


Objective:  To quantify rates of glycolysis, glucose oxidation, and fatty acid oxidation in response to PLC.


Methodology: 


    

  • 

    Animal Model:  Utilize a relevant model, such as rats with pressure-overload cardiac hypertrophy induced by aortic banding.[6]
    

    • 

  • 

    Heart Isolation:  Anesthetize the animal and rapidly excise the heart, placing it in ice-cold Krebs-Henseleit bicarbonate buffer.
    

    • 

  • 

    Langendorff Perfusion:  Cannulate the aorta and initiate retrograde perfusion in a Langendorff setup to wash out blood.
    

    • 

  • 

    Working Heart Perfusion:  Switch to antegrade "working heart" mode by cannulating the left atrium and providing a preload. The aortic cannula is directed to an afterload column.
    

    • 

  • 

    Perfusion Buffer:  Use a Krebs-Henseleit buffer containing physiological concentrations of substrates, including glucose, lactate, and a long-chain fatty acid (e.g., palmitate bound to albumin). Radiolabeled substrates (e.g., [¹⁴C]glucose, [³H]palmitate) are included to trace their metabolic fate.
    

    • 

  • 

    Experimental Groups:  Perfuse hearts with either standard buffer or buffer supplemented with 1 mM PLC.
    

    • 

  • 

    Metabolic Rate Measurement: 
    

      

    • 

      Glycolysis:  Measure the rate of ³H₂O production from [5-³H]glucose.
      

      • 

    • 

      Glucose Oxidation:  Measure the rate of ¹⁴CO₂ production from [U-¹⁴C]glucose.
      

      • 

    • 

      Fatty Acid Oxidation:  Measure the rate of ³H₂O production from [9,10-³H]palmitate.
      

      • 

    

    • 

  • 

    Data Analysis:  Normalize metabolic rates to heart dry weight. Compare rates between control and PLC-treated groups using appropriate statistical tests.
    

    • 



Self-Validation:  This system is self-validating as it allows for simultaneous measurement of cardiac function (e.g., cardiac output, pressure development) and metabolism. A beneficial metabolic effect should correlate with improved or maintained mechanical function.






Experimental_Workflow


A

1. Heart Excision
& Cannulation


B

2. Langendorff
(Retrograde Perfusion)


A->B




C

3. Switch to Working Mode
(Antegrade Perfusion)


B->C




D

4. Perfuse with
Radiolabeled Substrates
(+/- PLC)


C->D




E

5. Collect Perfusate
& Gaseous Effluent


D->E




F

6. Quantify
³H₂O and ¹⁴CO₂


E->F




G

7. Data Analysis
(Metabolic Flux Rates)


F->G







Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Exploratory
                                    

                                    
Technical Guide: (+/-)-Propionylcarnitine Chloride – Mechanisms &amp; Therapeutic Targets

                                                                            
This technical guide provides a rigorous analysis of (+/-)-Propionylcarnitine chloride (PLC), focusing on its dual-mechanism action in mitochondrial bioenergetics and endothelial signal transduction. While the prompt spe...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a rigorous analysis of (+/-)-Propionylcarnitine chloride (PLC), focusing on its dual-mechanism action in mitochondrial bioenergetics and endothelial signal transduction. While the prompt specifies the racemic mixture (+/-), this guide primarily elucidates the mechanisms of the bioactive L-enantiomer , as the D-isomer is biologically inert or competitive.



Executive Summary


(+/-)-Propionylcarnitine chloride (PLC) represents a distinct class of metabolic modulators known as acylcarnitines . Unlike L-carnitine, which primarily facilitates long-chain fatty acid transport, PLC possesses a pharmacologically active propionyl moiety. Its therapeutic efficacy stems from a synergistic dual mechanism:


    

  • 

    Mitochondrial Anaplerosis:  Direct replenishment of Tricarboxylic Acid (TCA) cycle intermediates via succinyl-CoA, bypassing the rate-limiting citrate synthase step during ischemia.
    

    • 

  • 

    Endothelial Coupling:  Activation of the PI3K/Akt/eNOS axis and simultaneous downregulation of NADPH oxidase (Nox4), restoring nitric oxide (NO) bioavailability.
    

    • 



Chemical Identity & Stereochemical Considerations


Compound:  (+/-)-Propionylcarnitine chloride
Role:  Anaplerotic agent and endothelial modulator.


The Racemic vs. Enantiomeric Distinction


While the racemic mixture (+/-) is often used in chemical synthesis or early-stage screening, the L-enantiomer (L-PLC)  is the physiological effector.


    

  • 

    L-PLC:  Recognized by Carnitine Acetyltransferase (CrAT) and Carnitine Palmitoyltransferase (CPT); actively transported into the mitochondrial matrix.
    

    • 

  • 

    D-PLC:  Not a substrate for mitochondrial transport enzymes; may act as a competitive inhibitor of L-carnitine uptake.
    

    • 

  • 

    Therapeutic Implication:  In drug development, the pure L-form is preferred to maximize bioavailability and minimize competitive inhibition at the OCTN2 transporter.
    

    • 



Primary Metabolic Targets: Mitochondrial Anaplerosis


The defining characteristic of PLC is its ability to energize ischemic tissue independent of oxygen-heavy fatty acid oxidation.


Target A: The Succinyl-CoA Anaplerotic Flux


In ischemic conditions, Acetyl-CoA cannot enter the TCA cycle efficiently due to the inhibition of citrate synthase. PLC bypasses this blockade.


    

  • 

    Mechanism:  PLC is transported into the mitochondria and converted to Propionyl-CoA  by CrAT.
    

    • 

  • 

    Pathway:  Propionyl-CoA 

    
 Methylmalonyl-CoA 

    
    Succinyl-CoA .

    • 

  • 

    Outcome:  Succinyl-CoA enters the TCA cycle downstream of the block, allowing ATP generation to continue via substrate-level phosphorylation (Succinyl-CoA synthetase) and maintaining electron flow to Complex II.
    

    • 



Target B: Pyruvate Dehydrogenase Complex (PDH)


PLC acts as a "CoA Trap" scavenger, modulating the Acetyl-CoA/CoA ratio.


    

  • 

    The Problem:  Ischemia leads to Acetyl-CoA accumulation, which inhibits PDH, stalling glucose oxidation and causing lactate buildup (acidosis).
    

    • 

  • 

    The PLC Solution:  PLC transfers its propionyl group to CoA, but also facilitates the export of acetyl groups out of the mitochondria as acetylcarnitine. This liberates free CoA.
    

    • 

  • 

    Result:  Increased free CoA relieves PDH inhibition, restoring glucose oxidation and reducing lactate production.
    

    • 



Visualization: Mitochondrial Anaplerosis Pathway






MitochondrialPathways


PLC

Propionyl-L-carnitine
(Cytosol)


Transporter

Carnitine-Acylcarnitine
Translocase (CACT)


PLC->Transporter


Entry


PLC_Mito

Propionyl-L-carnitine
(Matrix)


Transporter->PLC_Mito




PropCoA

Propionyl-CoA


PLC_Mito->PropCoA


CrAT
(+ CoA)


FreeCoA

Free CoA


PLC_Mito->FreeCoA


Modulates
CoA Pool


SuccCoA

Succinyl-CoA


PropCoA->SuccCoA


Carboxylase &
Mutase


TCACycle


TCA Cycle
(ATP Generation)


SuccCoA->TCACycle


Anaplerotic
Entry


AcetylCoA

Acetyl-CoA
(Accumulated)


PDH

PDH Complex


PDH->AcetylCoA


Glucose Oxidation


FreeCoA->PDH


Activates





Caption: PLC enters the mitochondrial matrix, converting to Succinyl-CoA to fuel the TCA cycle (Green) while liberating Free CoA to unblock PDH (Red/Grey), restoring glucose oxidation.


Vascular Targets: Endothelial Signal Transduction


Beyond metabolism, PLC acts as a potent signaling molecule in the vascular endothelium, targeting NO synthesis and oxidative stress.


Target C: eNOS via the PI3K/Akt Axis


PLC does not just provide substrate; it activates a specific kinase cascade.[1]


    

  • 

    Initiation:  PLC activates AMP-activated protein kinase (AMPK) .
    

    • 

  • 

    Transduction:  AMPK phosphorylates Src , which recruits PI3K .
    

    • 

  • 

    Effector:  PI3K activates Akt , which phosphorylates eNOS  at Ser1177.
    

    • 

  • 

    Result:  Increased NO production, leading to vasodilation and improved microcirculation.
    

    • 



Target D: NADPH Oxidase 4 (Nox4) Downregulation


Oxidative stress in vasculopathy is often driven by Nox4.[2]


    

  • 

    Mechanism:  PLC reduces the expression of Nox4.
    

    • 

  • 

    Impact:  Lower superoxide (

    
) levels prevent the scavenging of NO (preventing peroxynitrite formation). This improves "NO coupling," ensuring that the NO produced is bioavailable for vasodilation.

    • 



Visualization: Endothelial Signaling






EndothelialSignaling


PLC

Propionyl-L-carnitine


AMPK

AMPK


PLC->AMPK


Activates


Nox4

Nox4
(NADPH Oxidase)


PLC->Nox4



Inhibits Expression


Src

Src Kinase


AMPK->Src




PI3K

PI3K / Akt


Src->PI3K




eNOS

eNOS
(p-Ser1177)


PI3K->eNOS


Phosphorylation


NO

Nitric Oxide (NO)


eNOS->NO


Synthesis


Vasodilation

Vasodilation &
Revascularization


NO->Vasodilation




ROS

Superoxide (O2-)


Nox4->ROS


Generates


ROS->NO



Scavenges (forms ONOO-)





Caption: PLC drives vasodilation via the AMPK/Akt/eNOS pathway (Green) while simultaneously inhibiting Nox4-mediated ROS generation (Red), preventing NO degradation.


Experimental Validation Protocols


To validate these targets in a drug development context, the following self-validating protocols are recommended.


Protocol A: Mitochondrial Flux Analysis (Seahorse XF)


Objective:  Distinguish between fatty acid oxidation and PLC-driven anaplerosis.
System:  Isolated Rat Heart Mitochondria or C2C12 Myoblasts.


StepActionRationale (Causality)
1 Permeabilization Use Plasma Membrane Permeabilizer (PMP) to allow direct substrate access to mitochondria without transporter limitations.
2 Substrate Loading Group A:  Palmitoyl-carnitine (Fatty Acid control).Group B:  Propionyl-L-carnitine + Malate.Group C:  Pyruvate (PDH control).
3 State 3 Induction Inject ADP (saturation levels). Measure Oxygen Consumption Rate (OCR).
4 Inhibition Check Inject Rotenone  (Complex I inhibitor).
5 Validation PLC-driven respiration should persist partially despite Rotenone if entering via Succinyl-CoA (Complex II), whereas Pyruvate-driven respiration will cease. This confirms the anaplerotic entry point.


Protocol B: Endothelial NO Bioavailability Assay


Objective:  Confirm eNOS coupling and ROS reduction.
System:  Human Umbilical Vein Endothelial Cells (HUVECs).[3]


    

  • 

    Culture:  Serum-starve HUVECs for 4 hours to basalize kinase activity.
    

    • 

  • 

    Treatment:  Incubate with PLC (1 mM) for 30 mins.
    

      

    • 

      Control: Vehicle.
      

      • 

    • 

      Negative Control: L-NAME (eNOS inhibitor) pre-treatment.
      

      • 

    

    • 

  • 

    Detection:  Load cells with DAF-FM Diacetate  (NO probe) and MitoSOX  (Superoxide probe).
    

    • 

  • 

    Quantification:  Flow cytometry or Confocal Microscopy.
    

    • 

  • 

    Success Criteria:  PLC treatment must show increased DAF-FM fluorescence and decreased MitoSOX fluorescence compared to vehicle. The effect must be abolished by L-NAME.
    

    • 



Clinical Translation & References


Therapeutic Window: 


    

  • 

    Peripheral Arterial Disease (PAD):  PLC improves Maximum Walking Distance (MWD) by fueling ischemic muscle (anaplerosis) and dilating collateral vessels (eNOS).
    

    • 

  • 

    Heart Failure:  Improves ejection fraction by enhancing myocardial energy efficiency.
    

    • 



References


    

  • 

    L-Propionylcarnitine as a metabolic modulator. European Heart Journal. Link
    

    • 

  • 

    Propionyl-L-carnitine induces eNOS activation and nitric oxide synthesis in endothelial cells via PI3 and Akt kinases. American Journal of Physiology-Heart and Circulatory Physiology. Link
    

    • 

  • 

    Propionyl-L-carnitine improves postischemic blood flow recovery and arteriogenetic revascularization and reduces endothelial NADPH-oxidase 4-mediated superoxide production. Arteriosclerosis, Thrombosis, and Vascular Biology. Link
    

    • 

  • 

    Anaplerotic effect of propionyl carnitine in rat heart mitochondria. Biochemical and Biophysical Research Communications. Link
    

    • 

  • 

    Therapeutic effects of L-carnitine and propionyl-L-carnitine on cardiovascular diseases: a review. Annals of the New York Academy of Sciences. Link
    

    • 



Sources

                        

                    

                                    

                    

            

                
Protocols & Analytical Methods

                            


                                                                    

                        

                            
                                

                                    

                                        Method
                                    

                                    
Technical Guide: (+/-)-Propionylcarnitine Chloride as a Metabolic Supplement in Cell Culture

                                                                            
Executive Summary (+/-)-Propionylcarnitine chloride (PLC) is a carnitine derivative that serves as a critical anaplerotic substrate in mitochondrial bioenergetics. In cell culture systems, it is primarily utilized to enh...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary


(+/-)-Propionylcarnitine chloride (PLC) is a carnitine derivative that serves as a critical anaplerotic substrate in mitochondrial bioenergetics. In cell culture systems, it is primarily utilized to enhance mitochondrial function, reduce oxidative stress (specifically NADPH oxidase-mediated ROS), and support endothelial nitric oxide (NO) synthesis.


This guide provides a rigorous technical framework for the use of racemic  (+/-)-Propionylcarnitine chloride. Unlike the pure L-enantiomer, the racemic mixture contains both the biologically active L-form and the D-form. This document addresses the specific solubility, stability, and dosing adjustments required to use the racemic compound effectively while mitigating potential interference from the D-isomer.


Critical Technical Note: Stereochemistry & Dosing


WARNING: Racemic Mixture Implications 
The reagent specified is (+/-)-Propionylcarnitine , a 50:50 mixture of L- and D-enantiomers.


    

  • 

    L-Propionylcarnitine:  The biologically active form transported by OCTN2 (Organic Cation Transporter Novel 2) and utilized by mitochondrial carnitine acetyltransferase (CAT).
    

    • 

  • 

    D-Propionylcarnitine:  Biologically inert regarding 

    
-oxidation but acts as a competitive inhibitor  for carnitine transporters.

    • 



Dosing Correction Factor: 
To achieve a biologically equivalent dose to pure L-Propionylcarnitine protocols, you must theoretically double the concentration of the (+/-) mixture. However, due to competitive inhibition by the D-form, a simple 2x multiplier may result in transporter saturation.


    

  • 

    Standard L-PLC Protocol:

    


    • 

  • 

    Recommended (+/-)-PLC Starting Point:

    
 (with mandatory dose-response validation).

    • 



Mechanism of Action


PLC acts as a mitochondrial "fuel injector." Unlike free fatty acids which require ATP for activation, PLC provides a pre-activated propionyl group. Inside the mitochondrion, it is converted to Propionyl-CoA, then Methylmalonyl-CoA, and finally Succinyl-CoA , which enters the Krebs (TCA) Cycle. This process (anaplerosis) replenishes TCA intermediates, preventing cycle stalling during high metabolic demand or ischemia.


Pathway Visualization






PLC_Pathway


cluster_cytosol

Cytosol


cluster_mito

Mitochondria


PLC_Ext

(+/-)-Propionylcarnitine
(Extracellular)


PLC_Cyt

L-Propionylcarnitine


PLC_Ext->PLC_Cyt


OCTN2 Transporter
(Competition L vs D)


D_PLC

D-Propionylcarnitine
(Accumulates/Inert)


PLC_Ext->D_PLC


OCTN2 Transporter


PLC_Mit

L-Propionylcarnitine


PLC_Cyt->PLC_Mit


Carnitine-Acylcarnitine
Translocase (CACT)


Carnitine

Free Carnitine


PLC_Mit->Carnitine


Recycled


PropCoA

Propionyl-CoA


PLC_Mit->PropCoA


Carnitine Acetyltransferase
(CrAT)


SuccCoA

Succinyl-CoA


PropCoA->SuccCoA


Carboxylase &
Mutase (Vit B12)


TCA

TCA Cycle
(Energy Production)


SuccCoA->TCA


Anaplerosis


ROS

ROS / NOX4


TCA->ROS



Inhibits Accumulation





Figure 1:  Metabolic flux of Propionylcarnitine. Note the competitive entry of the D-isomer and the conversion of the L-isomer into Succinyl-CoA for TCA cycle expansion.


Material Specifications


ParameterSpecification
Compound Name (+/-)-Propionylcarnitine chloride
CAS Number 119793-66-7 (L-form ref); 18828-58-5 (Racemic)
Molecular Weight ~253.72  g/mol 
Solubility (Water) 


 (Highly Soluble)
Solubility (PBS) 



Solubility (Ethanol) 



Appearance White crystalline solid
Storage (Solid) -20°C (Desiccated, stable for >2 years)
Storage (Solution) -20°C or -80°C (Avoid freeze/thaw cycles)


Application Notes & Protocols


Application A: Endothelial Protection (HUVEC/HMVEC)


Objective:  Reduce oxidative stress (ROS) and improve Nitric Oxide (NO) bioavailability under serum-deprivation or inflammatory stress.


Rationale:  PLC reduces the expression of NADPH Oxidase 4 (NOX4) and increases eNOS activity, preventing endothelial dysfunction.[1]


Protocol: 


    

  • 

    Seeding:  Plate HUVECs at 

    
 in complete endothelial growth medium (EGM-2).

    • 

  • 

    Starvation (Stress Induction):  Once 80% confluent, wash cells with PBS and switch to basal medium (0.5% FBS, no growth factors) to induce metabolic stress.
    

    • 

  • 

    Treatment: 
    

      

    • 

      Control:  Vehicle (media only).
      

      • 

    • 

      Low Dose: 

      
 (+/-)-PLC (approx 

      
       active L-form).

      • 

    • 

      High Dose: 

      
 (+/-)-PLC (approx 

      
       active L-form).

      • 

    

    • 

  • 

    Incubation:  Incubate for 12–24 hours.
    

    • 

  • 

    Assay: 
    

      

    • 

      ROS: Stain with DCFDA (

      
) for 30 min; measure fluorescence (Ex/Em: 485/535 nm).

      • 

    • 

      NO: Measure nitrite in supernatant using Griess Reagent.
      

      • 

    

    • 



Application B: Myoblast Differentiation (C2C12)


Objective:  Enhance differentiation efficiency and myotube formation.


Rationale:  Differentiation requires a metabolic switch from glycolysis to oxidative phosphorylation. PLC provides the necessary mitochondrial substrate to support this transition.


Protocol: 


    

  • 

    Seeding:  Plate C2C12 myoblasts in DMEM + 10% FBS.
    

    • 

  • 

    Differentiation Induction:  At 90% confluency, switch to Differentiation Media (DMEM + 2% Horse Serum).
    

    • 

  • 

    Supplementation:  Add (+/-)-PLC at 1.0 mM  to the differentiation media.
    

      

    • 

      Note: Replenish media and PLC every 48 hours.
      

      • 

    

    • 

  • 

    Timeline:  Continue for 5–7 days.
    

    • 

  • 

    Readout:  Immunostain for Myosin Heavy Chain (MHC) and calculate the fusion index.
    

    • 



General Preparation Protocol


Step 1: Stock Solution Calculation


To prepare a 100 mM Stock Solution :


    

  • 

    Formula Weight: 

    
[2]

    • 

  • 

    Target Volume: 

    


    • 

  • 

    Mass Required: 

    


    • 



Step 2: Solubilization & Sterilization


    

  • 

    Weigh 

    
 of (+/-)-Propionylcarnitine chloride.[3][4]

    • 

  • 

    Dissolve in 

    
 of tissue-culture grade water (WFI) or PBS. Do not use DMSO unless necessary, as water solubility is excellent.

    • 

  • 

    Vortex until completely dissolved (solution should be clear).
    

    • 

  • 

    Sterilization:  Pass the solution through a 

    
 PES (Polyethersulfone) syringe filter into a sterile tube.

    • 

  • 

    Aliquot:  Dispense into 

    
 aliquots to avoid repeated freeze-thaw cycles.

    • 

  • 

    Storage:  Store at -20°C. Stable for 6 months.
    

    • 



Step 3: Experimental Workflow






Workflow


Stock

100 mM Stock
(-20°C)


Thaw

Thaw & Vortex


Stock->Thaw




Dilute

Dilute in Media
(Final: 0.2 - 5 mM)


Thaw->Dilute




Filter

Opt: 0.22µm Filter
(If non-sterile stock)


Dilute->Filter




Treat

Treat Cells
(12-48 Hours)


Filter->Treat




Assay

Metabolic Assay
(MTT / Seahorse / ROS)


Treat->Assay







Figure 2:  Standard workflow for preparing and applying Propionylcarnitine in vitro.


Troubleshooting & Optimization


ObservationPossible CauseCorrective Action
Cell Detachment High osmolarity or acidity at high concentrations (


).		Check pH of media after adding PLC. If yellow (acidic), buffer with HEPES or NaOH. Keep 


.
No Effect Observed Competitive inhibition by D-isomer.Increase concentration (titrate up to 


) or switch to pure L-Propionylcarnitine.
Precipitation Interaction with serum proteins (rare).Dilute PLC in serum-free media first, then add serum.
Low Viability D-isomer accumulation toxicity.Perform a washout step: Treat for 4 hours, wash, then incubate in normal media.


References


    

  • 

    Mingorance, C., et al. (2011).  Propionyl-L-carnitine corrects metabolic and cardiovascular alterations in hypertension. British Journal of Pharmacology. 
    

    • 

  • 

    Bueno, R., et al. (2005).  L-carnitine and propionyl-L-carnitine improve endothelial dysfunction in spontaneously hypertensive rats: different participation of NO and COX-products. Life Sciences. 
    

    • 

  • 

    Ferrari, R., et al. (2004).  Therapeutic effects of L-carnitine and propionyl-L-carnitine on cardiovascular diseases: a review. Annals of the New York Academy of Sciences. 
    

    • 

  • 

    Cayman Chemical.  Propionyl-L-carnitine (chloride) Product Information & Solubility Data. 
    

    • 

  • 

    Buwini, M., et al. (2010).  Propionyl-L-carnitine improves postischemic blood flow recovery and arteriogenetic revascularization and reduces endothelial NADPH-oxidase 4-mediated superoxide production. Arteriosclerosis, Thrombosis, and Vascular Biology. 
    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Application
                                    

                                    
Application Note: Leveraging (+/-)-Propionylcarnitine Chloride for the Interrogation of Fatty Acid Oxidation and Anaplerosis

                                                                            
Abstract This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the application of (+/-)-Propionylcarnitine chloride in the study of mitochondrial fatty...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


Abstract


This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the application of (+/-)-Propionylcarnitine chloride in the study of mitochondrial fatty acid oxidation (FAO). We will delve into the compound's mechanism of action, detailing its role as a metabolic substrate that influences the Krebs cycle and cellular respiration. This note offers detailed, validated protocols for in vitro assays, including extracellular flux analysis, to quantitatively assess the impact of propionylcarnitine on cellular bioenergetics. The causality behind experimental choices, self-validating system design, and data interpretation are emphasized to ensure scientific rigor and reproducibility.


Introduction


Fatty acid oxidation is a critical catabolic process that provides energy for numerous physiological functions, particularly in high-energy-demand tissues like the heart, skeletal muscle, and liver.[1] The transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation is a rate-limiting step, meticulously regulated by the carnitine shuttle system. L-carnitine and its acyl-derivatives are central to this process, facilitating the transport of fatty acyl groups across the inner mitochondrial membrane.[2][3]


(+/-)-Propionylcarnitine chloride (PLC), a short-chain acylcarnitine, serves as a unique tool for probing mitochondrial metabolism. Unlike long-chain acylcarnitines that directly fuel β-oxidation, propionylcarnitine introduces a three-carbon propionyl group into the mitochondrial matrix.[4] This provides a distinct metabolic advantage: it not only delivers a substrate but also acts as an anaplerotic agent, replenishing Krebs cycle intermediates and thereby influencing overall metabolic flux.[5][6] Understanding how to utilize PLC in experimental systems allows for the nuanced investigation of FAO, metabolic flexibility, and the pathophysiology of metabolic disorders.[7]


Mechanism of Action


Once transported into the mitochondrial matrix, (+/-)-Propionylcarnitine chloride dissociates into free L-carnitine and propionyl-CoA.[4] This process has two profound consequences on cellular metabolism:


    

  • 

    Generation of Propionyl-CoA:  Propionyl-CoA is a key metabolic intermediate derived from the oxidation of odd-chain fatty acids and the catabolism of certain amino acids (Valine, Isoleucine, Methionine, Threonine).[8] It is not a direct product of even-chain fatty acid β-oxidation.
    

    • 

  • 

    Anaplerotic Replenishment of the Krebs Cycle:  Propionyl-CoA is carboxylated by propionyl-CoA carboxylase (PCC) to form D-methylmalonyl-CoA, which is then converted to L-methylmalonyl-CoA and subsequently isomerized to succinyl-CoA.[9][10] Succinyl-CoA is a direct intermediate of the Krebs cycle. By feeding into the cycle at this point, PLC bypasses the initial decarboxylation steps, replenishing the pool of intermediates (anaplerosis) and enhancing the cycle's capacity.[4][5][11]
    

    • 



This anaplerotic effect can stimulate overall tricarboxylic acid (TCA) cycle activity, potentially increasing respiratory capacity and ATP production.[5] In certain pathological states, such as ischemia or heart failure, where substrate availability or enzyme function is compromised, this replenishment can be cardioprotective.[4] Conversely, high concentrations of propionyl-CoA can lead to CoA trapping, sequestering the free Coenzyme A pool and potentially inhibiting other CoA-dependent processes, including the oxidation of other fatty acids.[12][13] Therefore, PLC can be used to study both the beneficial effects of anaplerosis and the potentially detrimental effects of organic acid accumulation.[12][14]






Propionylcarnitine_Metabolism


cluster_cytosol

Cytosol


cluster_mito

Mitochondrial Matrix


PLC_cyto

(+/-)-Propionylcarnitine
Chloride


PLC_mito

Propionylcarnitine


PLC_cyto->PLC_mito


Carnitine
Translocase


PropionylCoA

Propionyl-CoA


PLC_mito->PropionylCoA


+ CoA-SH


MethylmalonylCoA

D-Methylmalonyl-CoA


PropionylCoA->MethylmalonylCoA


  Propionyl-CoA
  Carboxylase (PCC)


SuccinylCoA

Succinyl-CoA


MethylmalonylCoA->SuccinylCoA


Isomerase


Krebs

Krebs Cycle
(TCA Cycle)


SuccinylCoA->Krebs


Anaplerosis


FAO

Fatty Acid
β-Oxidation


AcetylCoA

Acetyl-CoA


FAO->AcetylCoA




AcetylCoA->Krebs







Caption:  Workflow for the Seahorse XF Fatty Acid Oxidation Assay.


Step-by-Step Methodology: 


    

  • 

    Cell Seeding:  Seed cells in a Seahorse XF microplate at a pre-determined optimal density and allow them to adhere and grow overnight.
[15]2.  Assay Medium Preparation:  On the day of the assay, prepare the FAO Assay Medium (Seahorse XF Base Medium supplemented with 2.5 mM glucose, 0.5 mM L-carnitine, and 5 mM HEPES). Warm to 37°C and adjust pH to 7.4. [16]Add Palmitate-BSA to a final concentration of 150-200 µM.
    

    • 

  • 

    Cell Preparation:  Remove growth medium from the cells, wash once with the FAO Assay Medium, and then add the final volume of FAO Assay Medium to each well. Incubate the plate at 37°C in a non-CO2 incubator for 30-60 minutes.
[15]4.  Control Group Setup:  For the negative control group, add Etomoxir (final concentration 40 µM) to the designated wells 15 minutes before starting the assay.
[17]5.  Compound Plate Preparation:  Prepare a stock solution of PLC in the FAO Assay Medium. Load the Seahorse sensor cartridge ports with the compounds for sequential injection:
    

      

    • 

      Port A:  PLC (e.g., final concentration 1-5 mM) or vehicle control.
      

      • 

    • 

      Port B:  Oligomycin (e.g., 1.0 µM).
      

      • 

    • 

      Port C:  FCCP (e.g., 0.5 µM, titrate for optimal concentration).
      

      • 

    • 

      Port D:  Rotenone (0.5 µM) and Antimycin A (0.5 µM).
      

      • 

    

    • 

  • 

    Seahorse XF Analyzer Run:  Calibrate the sensor cartridge and run the assay. The program should include baseline measurements followed by sequential injections and OCR measurements after each injection.
    

    • 

  • 

    Data Normalization:  After the assay, normalize the OCR data to cell number or protein content per well.
[18]
    

    


    
Treatment Group
Expected Basal OCR (vs. Vehicle)
Expected Response to PLC Injection
Rationale for Interpretation

    
    


    
Vehicle Control 
Baseline
No significant change
Establishes the basal rate of palmitate oxidation.

    

    
(+/-)-PLC 
Baseline
Increase:  Anaplerotic effect dominates, boosting TCA cycle. Decrease:  CoA trapping dominates, inhibiting FAO.
Determines the net effect of PLC on FAO-driven respiration.

    

    
Etomoxir Control 
Significantly Decreased
No significant change
Confirms that basal OCR is dependent on CPT1-mediated fatty acid transport. [19]

    
    

    

    | Etomoxir + PLC  | Significantly Decreased | Increase:  PLC provides an alternative substrate, bypassing the CPT1 block. | Demonstrates that PLC can fuel respiration independently of long-chain FAO. |
    

    • 



Protocol 2: In Vitro FAO Measurement using Radiolabeled Substrates


This classic method provides a direct and quantitative measurement of the rate at which cells catabolize a specific fatty acid to completion (CO2) or to acid-soluble metabolites (ASMs).


Rationale:  By incubating cells with a radiolabeled fatty acid, such as [¹⁴C]palmitate, the rate of β-oxidation can be determined by measuring the amount of radiolabeled CO2 produced or the amount of radiolabeled acetyl-CoA and Krebs cycle intermediates (ASMs) generated. [20]This method offers high specificity and sensitivity.


Materials: 


    

  • 

    [¹⁴C]palmitic acid or [³H]palmitic acid
    

    • 

  • 

    Fatty acid-free Bovine Serum Albumin (BSA)
    

    • 

  • 

    (+/-)-Propionylcarnitine chloride (PLC)
    

    • 

  • 

    Etomoxir
    

    • 

  • 

    Cultured cells in suspension or monolayers
    

    • 

  • 

    Incubation buffer (e.g., Krebs-Ringer Bicarbonate Buffer)
    

    • 

  • 

    Perchloric acid (PCA)
    

    • 

  • 

    Scintillation counter and vials
    

    • 



Step-by-Step Methodology: 


    

  • 

    Prepare Radiolabeled Substrate:  Complex the [¹⁴C]palmitate with fatty acid-free BSA in the incubation buffer. This is crucial for solubility and cellular uptake.
[18]2.  Cell Preparation:  Harvest and wash cells, then resuspend them at a known concentration in the incubation buffer.
    

    • 

  • 

    Reaction Setup:  In separate tubes, aliquot the cell suspension. Add the experimental compounds:
    

      

    • 

      Vehicle Control
      

      • 

    • 

      PLC (at desired concentrations)
      

      • 

    • 

      Etomoxir (as a negative control)
      

      • 

    

    • 

  • 

    Initiate Reaction:  Add the [¹⁴C]palmitate-BSA substrate to each tube to start the reaction. Incubate at 37°C with gentle shaking for a defined period (e.g., 30-60 minutes).
    

    • 

  • 

    Terminate Reaction:  Stop the reaction by adding a cold solution of perchloric acid. [18]This will precipitate proteins and lipids while leaving small metabolic intermediates (ASMs) in the supernatant.
    

    • 

  • 

    Separate Metabolites:  Centrifuge the tubes at high speed (e.g., 13,000 x g) to pellet the precipitate.
[20]7.  Quantify Radioactivity:  Carefully transfer a known volume of the supernatant (containing the radiolabeled ASMs) to a scintillation vial, add scintillation fluid, and measure the radioactivity using a scintillation counter.
[20]8.  Data Analysis:  Normalize the counts per minute (CPM) to the amount of protein or number of cells used in the reaction and the incubation time. Express results as nmol of palmitate oxidized per mg of protein per hour.
    

    • 



Data Interpretation & Troubleshooting


    

  • 

    Interpreting OCR Changes:  An increase in OCR upon PLC addition in a palmitate-fueled system suggests that anaplerosis is rate-limiting and PLC enhances the cell's ability to oxidize acetyl-CoA from FAO. A decrease suggests that the concentration of PLC is high enough to cause significant CoA trapping, which inhibits enzymes required for β-oxidation.
    

    • 

  • 

    Troubleshooting Low FAO Rates:  If basal FAO rates are low, ensure that the assay medium is properly supplemented with L-carnitine, as it is essential for fatty acid transport. Also, verify the integrity and concentration of the fatty acid-BSA conjugate.
    

    • 

  • 

    Etomoxir Ineffectiveness:  If etomoxir does not significantly reduce OCR, it may indicate that cells are relying on endogenous fuel stores or other substrates in the medium. Ensure the pre-incubation period in substrate-limited medium is sufficient to deplete endogenous reserves. Note that some studies have reported off-target effects of etomoxir at high concentrations, so using the lowest effective concentration is advised.
[21][22]
    

    • 



Conclusion


(+/-)-Propionylcarnitine chloride is a multifaceted research tool that extends beyond being a simple metabolic substrate. Its ability to act as an anaplerotic agent provides a unique avenue to investigate the regulation of the Krebs cycle and its interplay with fatty acid oxidation. The protocols detailed herein provide a robust starting point for researchers to explore these complex metabolic pathways. By carefully designing experiments with appropriate controls, such as the CPT1 inhibitor etomoxir, scientists can dissect the precise role of propionylcarnitine in cellular bioenergetics, paving the way for new insights into metabolic diseases and therapeutic strategies.


References


    

  • 

    Brass, E. P., & Hoppel, C. L. (1988). Effects of propionate and carnitine on the hepatic oxidation of short- and medium-chain-length fatty acids. Biochemical Journal, 249(3), 739–745. Available at: [Link]
    

    • 

  • 

    Zhang, Y., et al. (2022). Research on the Therapeutic Effect and Mechanism of Stir-Roasted Deer Velvet Antler with Ghee on Non-Alcoholic Fatty Liver Disease. Molecules. Available at: [Link]
    

    • 

  • 

    Zhang, G. F., et al. (2018). Propionate-induced changes in cardiac metabolism, notably CoA trapping, are not altered by L-carnitine. American Journal of Physiology-Endocrinology and Metabolism, 315(4), E622–E633. Available at: [Link]
    

    • 

  • 

    Wongkittichote, P., et al. (2017). Propionyl-CoA Carboxylase- A Review. Molecular Genetics and Metabolism, 122(4), 145-152. Available at: [Link]
    

    • 

  • 

    Sayed-Ahmed, M. M., et al. (2000). Propionyl-L-carnitine as a potential protective agent against adriamycin-induced impairment of fatty acid beta-oxidation in isolated heart mitochondria. Biochemical Pharmacology, 60(1), 107-113. Available at: [Link]
    

    • 

  • 

    Lopaschuk, G. D., et al. (1998). Propionyl l-Carnitine Improvement of Hypertrophied Heart Function Is Accompanied by an Increase in Carbohydrate Oxidation. Circulation Research, 83(11), 1152-1159. Available at: [Link]
    

    • 

  • 

    Virmani, M. A., & Cirulli, M. (2022). The Role of l-Carnitine in Mitochondria, Prevention of Metabolic Inflexibility and Disease Initiation. International Journal of Molecular Sciences. Available at: [Link]
    

    • 

  • 

    Agilent. (n.d.). Seahorse XF Palmitate-BSA FAO Substrate Quickstart Guide. Agilent Technologies. Available at: [Link]
    

    • 

  • 

    Ramos, S. J., et al. (2019). Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes. Journal of Visualized Experiments, (151). Available at: [Link]
    

    • 

  • 

    Divakaruni, A. S., et al. (2017). Etomoxir inhibits macrophage polarization by disrupting CoA homeostasis. Cell Metabolism, 26(3), 456-458. Available at: [Link]
    

    • 

  • 

    Tassani, V., et al. (1994). Anaplerotic effect of propionyl carnitine in rat heart mitochondria. Biochemical and Biophysical Research Communications, 199(2), 949-953. Available at: [Link]
    

    • 

  • 

    Wikipedia. (n.d.). Propionyl-CoA. Available at: [Link]
    

    • 


  • 

    Mingorance, C., et al. (2012). Propionyl-L-carnitine Corrects Metabolic and Cardiovascular Alterations in Diet-Induced Obese Mice and Improves Liver Respiratory Chain Activity. PLoS ONE, 7(3), e34048. Available at: [Link]
    

    • 

  • 

    JoVE. (2021). Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes. Available at: [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Etomoxir (EX) inhibits most of fatty acid oxidation (FAO) at a 10 μM.... Available at: [Link]
    

    • 

  • 

    Virmani, A., & Cirulli, M. (2022). The Role of l-Carnitine in Mitochondria, Prevention of Metabolic Inflexibility and Disease Initiation. International Journal of Molecular Sciences. Available at: [Link]
    

    • 

  • 

    Fisher-Wellman, K. H., & Neufer, P. D. (2012). Measurement of β-oxidation capacity of biological samples by respirometry: a review of principles and substrates. American Journal of Physiology-Endocrinology and Metabolism, 303(1), E1-E13. Available at: [Link]
    

    • 

  • 

    Liu, Y., et al. (2020). Fatty acid oxidation inhibitor etomoxir suppresses tumor progression and induces cell cycle arrest via PPARγ-mediated pathway in bladder cancer. Bioscience Reports, 40(1). Available at: [Link]
    

    • 

  • 

    Agilent. (n.d.). Seahorse XF Palmitate Oxidation Stress Test Kit. Available at: [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Simultaneously Measuring Oxidation of Exogenous and Endogenous Fatty Acids using the XF Palmitate-BSA FAO Substrate with the XF. Available at: [Link]
    

    • 

  • 

    ResearchGate. (n.d.). The potential effects of propionic acid on the citric acid cycle. Available at: [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Measurement of Fatty Acid Oxidation Rates in Animal Tissues and Cell Lines. Available at: [Link]
    

    • 

  • 

    Brass, E. P., & Hoppel, C. L. (1988). Effects of propionate and carnitine on the hepatic oxidation of short- and medium-chain-length fatty acids. PubMed. Available at: [Link]
    

    • 

  • 

    O'Donnell, E., et al. (2018). The CPT1a inhibitor, etomoxir induces severe oxidative stress at commonly used concentrations. Scientific Reports, 8(1), 6143. Available at: [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Inhibition of Fatty Acid Oxidation: The effects of etomoxir (CPT-1.... Available at: [Link]
    

    • 

  • 

    Taylor & Francis. (n.d.). Propionyl-CoA carboxylase – Knowledge and References. Available at: [Link]
    

    • 

  • 

    ARUP Consult. (2023). Fatty Acid Oxidation Disorders Panel, Sequencing. Available at: [Link]
    

    • 

  • 

    Catalyst University. (2014). Biochemistry | What is Propionyl-S-CoA?. YouTube. Available at: [Link]
    

    • 

  • 

    Schilperoort, M. (2021). Seahorse XF96 Protocol – adapted from Agilent. Available at: [Link]
    

    • 

  • 

    NIH. (2022). Evaluation of long-chain fatty acid respiration in neonatal mouse cardiomyocytes using SeaHorse instrument. Available at: [Link]
    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Method
                                    

                                    
Application Notes and Protocols: In Vivo Imaging with Labeled (+/-)-Propionylcarnitine Chloride

                                                                            
For Researchers, Scientists, and Drug Development Professionals Introduction: Visualizing Metabolic Crossroads with Propionylcarnitine Propionyl-L-carnitine (PLC) is a pivotal, naturally occurring molecule at the interse...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


For Researchers, Scientists, and Drug Development Professionals 


Introduction: Visualizing Metabolic Crossroads with Propionylcarnitine


Propionyl-L-carnitine (PLC) is a pivotal, naturally occurring molecule at the intersection of fatty acid and amino acid metabolism.[1][2] It is an acyl ester of L-carnitine, a compound essential for transporting long-chain fatty acids into the mitochondrial matrix for β-oxidation, the cell's primary energy-generating process.[3][4][5] The propionyl group of PLC is primarily derived from the breakdown of odd-chain fatty acids and several amino acids, including valine, isoleucine, methionine, and threonine.[1][6] Within the mitochondria, propionyl-CoA is converted to succinyl-CoA, which then enters the tricarboxylic acid (TCA) cycle to fuel cellular respiration.[1][7] This anaplerotic function, replenishing TCA cycle intermediates, is particularly crucial in tissues with high energy demands, such as the heart and skeletal muscle.[8][9]


Given its central role, the dynamics of propionylcarnitine metabolism can serve as a powerful indicator of cellular health and disease. Altered levels of propionylcarnitine have been identified as a biomarker for various metabolic disorders, including organic acidemias, cardiovascular disease, and insulin resistance.[1][10][11][12] Traditional methods for measuring propionylcarnitine rely on analyzing blood or tissue samples, which provide only a static snapshot of its concentration. In vivo imaging with labeled propionylcarnitine offers a transformative approach, enabling the non-invasive, real-time visualization and quantification of its biodistribution, uptake, and metabolic fate within a living organism.[13][14] This guide provides a comprehensive overview of the rationale, labeling strategies, and detailed protocols for conducting in vivo imaging studies with labeled (+/-)-propionylcarnitine chloride.


Section 1: Scientific Rationale and Metabolic Context


The decision to image propionylcarnitine in vivo is grounded in its unique metabolic functions. The formation of propionylcarnitine from propionyl-CoA is a reversible reaction catalyzed by carnitine acetyltransferase (CrAT).[1] This process is not merely for transport; it serves to buffer the mitochondrial acyl-CoA/CoA ratio.[7] Under conditions of high metabolic stress or in certain disease states where propionyl-CoA accumulates (e.g., propionic acidemia), its conversion to propionylcarnitine allows for its export from the mitochondria, preventing the sequestration of free Coenzyme A and subsequent metabolic gridlock.[15][16][17]


Imaging labeled propionylcarnitine can therefore help elucidate:


    

  • 

    Tissue-Specific Energy Substrate Preference:  Quantifying the uptake of labeled propionylcarnitine in organs like the heart can reveal how they utilize substrates from amino acid and odd-chain fatty acid catabolism.
    

    • 

  • 

    Mitochondrial Dysfunction:  In diseases characterized by mitochondrial dysfunction, the handling of propionylcarnitine may be altered. Imaging can detect and quantify these changes, serving as a diagnostic or prognostic tool.
    

    • 

  • 

    Pharmacokinetics and Target Engagement:  For therapies aimed at modulating cardiac or muscle metabolism, a labeled propionylcarnitine tracer can confirm that a drug is reaching its target and exerting the desired metabolic effect.[2]
    

    • 



Below is a diagram illustrating the central role of propionylcarnitine in cellular metabolism.



Caption:  Metabolic pathway of Propionyl-CoA and Propionylcarnitine.


Section 2: Labeling Strategies for In Vivo Imaging


The choice of label is critical and depends on the desired imaging modality, the biological question, and available resources. The two primary strategies for a small molecule like propionylcarnitine are radiolabeling for Positron Emission Tomography (PET) and fluorescent labeling for optical imaging.


FeatureRadiolabeling (PET)Fluorescent Labeling (Optical)
Principle Detection of gamma rays from positron-emitting isotopes (e.g., ¹¹C, ¹⁸F).[18]Detection of photons emitted from a fluorescent dye after excitation.[]
Sensitivity Picomolar range, very high.Nanomolar to micromolar range, lower than PET.
Quantification Highly quantitative (e.g., Standardized Uptake Value - SUV).Semi-quantitative due to light scattering and absorption in tissue.
Tissue Penetration Unlimited; whole-body imaging is standard.Limited to a few centimeters, best for superficial targets or small animals.[20]
Resolution Millimeter range (4-8 mm).Millimeter to centimeter range, generally lower than PET.
Chemical Perturbation Minimal, especially with ¹¹C, which is chemically identical to ¹²C.[21]Potentially significant; a bulky dye can alter the molecule's biodistribution.[22]
Infrastructure Requires a cyclotron (for ¹¹C) and a PET scanner.Requires an in vivo fluorescence imaging system (e.g., IVIS).
Typical Probes [¹¹C]Propionyl-L-carnitine, [¹⁸F]Fluoro-propionyl-L-carnitine.[21][23]Propionylcarnitine-NIR dye conjugate (e.g., Propionylcarnitine-Cy7).[24]


Radiolabeling for Positron Emission Tomography (PET)


PET is the gold standard for quantitative metabolic imaging in vivo.[25] For propionylcarnitine, labeling with carbon-11 (¹¹C) is an excellent choice.


    

  • 

    Rationale for ¹¹C-Labeling:  Carbon-11 (t½ ≈ 20.3 min) allows for the synthesis of [¹¹C]propionyl-L-carnitine that is chemically identical to the endogenous molecule, ensuring that its biological behavior is not altered by the label. This is paramount for accurately tracing metabolic pathways. The short half-life allows for repeat studies in the same animal on the same day.
    

    • 

  • 

    Synthesis of [¹¹C]Propionyl-L-carnitine:  The synthesis is typically a multi-step process requiring specialized radiochemistry expertise and infrastructure. A common approach is a chemoenzymatic synthesis.[21] This involves producing [¹¹C]propionate from cyclotron-produced [¹¹C]CO₂, which is then enzymatically converted to [¹¹C]propionyl-CoA and finally reacted with L-carnitine using carnitine acetyltransferase to yield the final product.[21]
    

    • 



Fluorescent Labeling for Optical Imaging


Fluorescent labeling offers a more accessible and higher-throughput alternative to PET, though with significant caveats.[][26]


    

  • 

    Rationale for Near-Infrared (NIR) Dyes:  NIR dyes (emission >700 nm), such as Cyanine7 (Cy7), are preferred for in vivo applications because their longer wavelength light minimizes absorption and scattering by tissues like skin, muscle, and blood, allowing for deeper imaging compared to visible light fluorophores.[24]
    

    • 

  • 

    Synthesis and Challenges:  Labeling involves conjugating a reactive form of the NIR dye to the propionylcarnitine molecule. The primary challenge is that propionylcarnitine is very small. Attaching a relatively large fluorescent dye risks fundamentally altering its interaction with transporters and enzymes. The conjugation site must be carefully chosen to minimize steric hindrance. A potential strategy involves modifying the carnitine backbone, but this requires extensive validation to ensure the labeled molecule retains its biological function.
    

    • 



Section 3: Detailed Experimental Protocols


The following protocols provide a framework for conducting in vivo imaging studies. All animal procedures must be approved by the institution's Animal Care and Use Committee and adhere to established guidelines.


Protocol 3.1: Small Animal Preparation for Imaging


This protocol is a prerequisite for both PET and fluorescence imaging.


    

  • 

    Animal Acclimation:  Allow animals (typically mice or rats) to acclimate to the facility for at least one week before the study.
    

    • 

  • 

    Fasting (Optional but Recommended):  To reduce variability in baseline metabolism, fast animals for 4-6 hours prior to tracer injection. Provide water ad libitum.
    

    • 

  • 

    Anesthesia:  Anesthetize the animal using isoflurane (2-3% for induction, 1-2% for maintenance) mixed with oxygen.[27] Confirm proper anesthetic depth by checking for a lack of pedal reflex.
    

    • 

  • 

    Catheterization (for dynamic PET or precise IV injections):  For intravenous (IV) administration, place a catheter in the lateral tail vein. Secure it with surgical tape.
    

    • 

  • 

    Maintaining Homeostasis:  Place the anesthetized animal on a heated stage or pad to maintain body temperature throughout the procedure.[27] Use a veterinary ointment on the eyes to prevent drying.
    

    • 



Protocol 3.2: In Vivo PET/CT Imaging with [¹¹C]Propionyl-L-carnitine


This protocol assumes the availability of a synthesized and quality-controlled dose of [¹¹C]Propionyl-L-carnitine.


    

  • 

    Tracer Formulation & Dosing:  The radiotracer should be formulated in sterile physiological saline. The typical injected dose for a mouse is 3.7-7.4 MBq (100-200 µCi) in a volume of 100-150 µL.
    

    • 

  • 

    Animal Positioning:  Place the anesthetized animal on the scanner bed. A CT scan (the "topogram" or "scout view") is performed first for anatomical co-registration and attenuation correction.
    

    • 

  • 

    Tracer Administration:  Inject the prepared dose of [¹¹C]Propionyl-L-carnitine via the tail vein catheter. For dynamic imaging, start the PET acquisition simultaneously with the injection. For static imaging, inject the tracer and wait for a predetermined uptake period (e.g., 10-30 minutes) before starting the scan.
    

    • 

  • 

    PET Acquisition: 
    

      

    • 

      Dynamic Scan:  Acquire data continuously for 30-60 minutes post-injection. This allows for the generation of time-activity curves (TACs) and kinetic modeling.
      

      • 

    • 

      Static Scan:  Acquire data for 10-20 minutes at a specific time point post-injection to visualize biodistribution.
      

      • 

    

    • 

  • 

    Image Reconstruction:  Reconstruct the acquired PET data using an appropriate algorithm (e.g., OSEM3D), applying corrections for attenuation (using the CT data), scatter, and radioactive decay. The final output is a 3D image of tracer distribution.
    

    • 

  • 

    Post-Imaging:  Monitor the animal during recovery from anesthesia until it is fully ambulatory before returning it to its cage.[27]
    

    • 



ParameterTypical Value (Mouse)Rationale
CT Voltage 50-70 kVpProvides anatomical context and data for attenuation correction.
PET Acquisition Mode 3D List ModeCaptures all decay events, offering maximum flexibility for reconstruction.
Dynamic Frame Timing e.g., 12x10s, 6x30s, 5x60s, 4x300sHigher temporal resolution at the beginning to capture the blood pool and initial uptake kinetics.
Static Scan Duration 15 minutesProvides a good signal-to-noise ratio for visualizing biodistribution at equilibrium.


Protocol 3.3: Data Analysis and Validation


    

  • 

    Image Analysis (PET/CT): 
    

      

    • 

      Co-register the PET and CT images using analysis software (e.g., PMOD, Inveon Research Workplace).
      

      • 

    • 

      Draw Regions of Interest (ROIs) on the CT image over target organs (heart, liver, kidneys, muscle, tumor) and transfer them to the dynamic PET data.
      

      • 

    • 

      Generate Time-Activity Curves (TACs) for each ROI, which plot the average radioactivity concentration over time.
      

      • 

    • 

      For static images, calculate the Standardized Uptake Value (SUV), a semi-quantitative measure of tracer uptake normalized to injected dose and body weight.
      

      • 

    

    • 

  • 

    Ex Vivo Biodistribution (Self-Validation Step): 
    

      

    • 

      At the end of the imaging session, euthanize the animal under anesthesia.[27]
      

      • 

    • 

      Rapidly dissect key organs and tissues.
      

      • 

    • 

      Weigh each tissue sample and measure its radioactivity using a calibrated gamma counter.
      

      • 

    • 

      Calculate the percent injected dose per gram of tissue (%ID/g).
      

      • 

    • 

      Validation Check:  Compare the %ID/g values from direct tissue counting with the SUV or final time point values from the PET image analysis. A strong correlation validates the in vivo imaging data.
      

      • 

    

    • 







In Vivo Imaging Workflow


cluster_prep

Preparation


cluster_acq

Acquisition


cluster_analysis

Analysis & Validation


synthesis

Labeled Probe Synthesis
([¹¹C]PLC or PLC-NIR)


qc

Quality Control
(Purity, Specific Activity)


synthesis->qc




injection

Tracer Administration
(Intravenous)


qc->injection




animal_prep

Animal Preparation
(Anesthesia, Catheterization)


animal_prep->injection




imaging

In Vivo Imaging Scan
(PET/CT or Fluorescence)


injection->imaging




recon

Image Reconstruction
& ROI Analysis


imaging->recon




biodist

Ex Vivo Biodistribution
(Gamma Counting)


imaging->biodist


Endpoint


quant

Data Quantification
(TACs, SUV, Radiant Efficiency)


recon->quant




correlation

Data Correlation
(In Vivo vs. Ex Vivo)


quant->correlation




biodist->correlation







Caption:  General experimental workflow for in vivo imaging studies.


References


    

  • 

    Hülsmann, W. C. (1991). Propionyl-L-carnitine: biochemical significance and possible role in cardiac metabolism. Cardiovascular Drugs and Therapy, 5 Suppl 1, 11–15. [Link]
    

    • 

  • 

    Pike, V. W., Eakins, M. N., Allan, R. M., & Selwyn, A. P. (1999). Automated chemoenzymatic synthesis of no-carrier-added [carbonyl-11C]propionyl L-carnitine for pharmacokinetic studies. Journal of the Chemical Society, Perkin Transactions 1, (22), 3335–3342. [Link]
    

    • 

  • 

    Ebert, A., et al. (2024). Fluorinated Carnitine Derivatives as Tools to Visualise Carnitine Transport and Metabolism. Advanced Science. [Link]
    

    • 

  • 

    Advanced Science. (2024). Fluorinated Carnitine Derivatives as Tools to Visualise Carnitine Transport and Metabolism. Wiley Online Library. [Link]
    

    • 

  • 

    Advanced Science. (2024). Fluorinated Carnitine Derivatives as Tools to Visualise Carnitine Transport and Metabolism. Wiley Online Library. [Link]
    

    • 

  • 

    Mingorance, C., Rodriguez-Rodriguez, R., Justo, M. L., Alvarez de Sotomayor, M., & Herrera, M. D. (2011). Therapeutic effects of L-carnitine and propionyl-L-carnitine on cardiovascular diseases: a review. Nutrition & Metabolism, 8, 34. [Link]
    

    • 



  • 

    Cepham Life Sciences. Propionyl-L-carnitine HCL. Product Information. [Link]
    

    • 

  • 

    Hülsmann, W. C. (1991). Biochemical profile of propionyl-L-carnitine. Cardiovascular Drugs and Therapy, 5 Suppl 1, 7–9. [Link]
    

    • 


  • 

    University of North Carolina at Charlotte. (2023). Guidelines: In Vivo Optical Imaging of Mice and Rats. Animal Care and Use Program. [Link]
    

    • 

  • 

    BPLabLine. (2023). 5 Common In Vivo Imaging Techniques. BPLabLine Blog. [Link]
    

    • 

  • 

    American Society of Functional Neuroradiology. What is Molecular & Metabolic Imaging?. Patient & Caregiver Resources. [Link]
    

    • 

  • 

    Lv, Y., & Ma, L. (2018). Metabolic Imaging in Humans. Quantitative Imaging in Medicine and Surgery, 8(8), 757–774. [Link]
    

    • 

  • 


    • 

  • 

    Ebert, A., et al. (2024). Fluorinated Carnitine Derivatives as Tools to Visualise Carnitine Transport and Metabolism. Advanced Science. [Link]
    

    • 

  • 

    Wang, R., et al. (2020). Recent advances in small molecule fluorescent probes for simultaneous imaging of two bioactive molecules in live cells and in vivo. Chinese Chemical Letters, 31(11), 2829-2838. [Link]
    

    • 

  • 

    Bruker. Metabolic Imaging. Preclinical Imaging Solutions. [Link]
    

    • 

  • 

    WebMD. Propionyl-L-Carnitine - Uses, Side Effects, and More. Vitamins & Supplements. [Link]
    

    • 

  • 

    Mingorance, C., et al. (2011). Pharmacological effects and clinical applications of propionyl-L-carnitine. Journal of the American College of Nutrition, 30(5), 289-299. [Link]
    

    • 

  • 

    Chozinski, T. J., et al. (2014). Advances in fluorescence labeling strategies for dynamic cellular imaging. Current Opinion in Chemical Biology, 20, 56-63. [Link]
    

    • 

  • 

    Chan Zuckerberg Initiative. Optimizing Imaging Protocols and Software for Live Animal Imaging. Funded Projects. [Link]
    

    • 

  • 

    Boston University Medical Campus. In Vivo Imaging Core Facility Methods and Protocols. Core Facilities. [Link]
    

    • 

  • 

    Encyclopedia.pub. Single-Molecule Labeling and Imaging Strategies. Encyclopedia. [Link]
    

    • 

  • 

    Li, J., et al. (2022). Fluorescent Organic Small Molecule Probes for Bioimaging and Detection Applications. International Journal of Molecular Sciences, 23(23), 15152. [Link]
    

    • 

  • 

    Lee, S., et al. (2023). Genetic and Lifestyle-Related Factors Influencing Serum Hyper-Propionylcarnitine Concentrations and Their Association with Metabolic Syndrome and Cardiovascular Disease Risk. Nutrients, 15(22), 4812. [Link]
    

    • 

  • 

    Brass, E. P., & Hoppel, C. L. (1988). Effects of propionate and carnitine on the hepatic oxidation of short- and medium-chain-length fatty acids. The Biochemical Journal, 249(3), 739–745. [Link]
    

    • 



  • 

    Broderick, T. L., et al. (1995). Propionyl l-Carnitine Improvement of Hypertrophied Heart Function Is Accompanied by an Increase in Carbohydrate Oxidation. Circulation Research, 77(4), 751-759. [Link]
    

    • 

  • 

    İnci, A., et al. (2021). propionylcarnitine and free carnitine are new biomarkers in the follow-up period of mucopolysaccaridosis to screen oxidative stress. Medical Journal of Suleyman Demirel University, 28(4), 565-571. [Link]
    

    • 

  • 

    Protocol Online. Animal Techniques/In Vivo Imaging Protocols. Protocol Database. [Link]
    

    • 

  • 

    Shchelochkov, O. A., et al. (2018). Biomarkers for drug development in propionic and methylmalonic acidemias. Journal of Inherited Metabolic Disease, 41(4), 615–628. [Link]
    

    • 

  • 

    Brass, E. P., & Hoppel, C. L. (1988). Effects of propionate and carnitine on the hepatic oxidation of short- and medium-chain-length fatty acids. The Biochemical journal, 249(3), 739–745. [Link]
    

    • 

  • 

    Núñez-Ramiro, A., et al. (2022). Plasma Levels of Propionylcarnitine Improved Prediction of Heart Failure and All-Cause Mortality in Patients with Stable Coronary Artery Disease. Journal of Clinical Medicine, 11(22), 6826. [Link]
    

    • 


  • 

    Roe, C. R., et al. (1984). L-carnitine enhances excretion of propionyl coenzyme A as propionylcarnitine in propionic acidemia. The Journal of Clinical Investigation, 73(6), 1785–1788. [Link]
    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Application
                                    

                                    
Application Note: Mechanistic Dissection of Anaplerotic Flux via (+/-)-Propionylcarnitine Oxidation using Seahorse XF Permeabilized Cell Assays

                                                                            
Topic: (+/-)-Propionylcarnitine chloride application in Seahorse XF Analyzer Content Type: Application Note and Protocol Abstract This technical guide details the protocol for utilizing (+/-)-Propionylcarnitine chloride...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026
Topic: (+/-)-Propionylcarnitine chloride application in Seahorse XF Analyzer
Content Type: Application Note and Protocol



Abstract


This technical guide details the protocol for utilizing (+/-)-Propionylcarnitine chloride  (PLC) as a metabolic substrate in Agilent Seahorse XF Analyzers. Unlike standard glucose or fatty acid oxidation assays, PLC oxidation specifically interrogates the anaplerotic entry  into the Tricarboxylic Acid (TCA) cycle at the level of Succinyl-CoA. This assay is critical for researchers investigating defects in propionate metabolism (e.g., Propionic Acidemia, Methylmalonic Acidemia), mitochondrial anaplerosis, and compensatory metabolic fluxes in drug development.


Introduction & Mechanism of Action


The Anaplerotic Shunt


Propionylcarnitine is a short-chain acylcarnitine that bypasses the CPT1 regulatory checkpoint required for long-chain fatty acids. Once inside the mitochondrial matrix, it is converted to Propionyl-CoA.[1] This substrate does not enter the TCA cycle as Acetyl-CoA; instead, it undergoes a biotin- and ATP-dependent carboxylation to Methylmalonyl-CoA, eventually entering the TCA cycle as Succinyl-CoA .[1]


This pathway is distinct because it is anaplerotic —it replenishes TCA cycle intermediates rather than just consuming them. This makes PLC a vital tool for assessing the functional integrity of the Propionyl-CoA Carboxylase (PCC) and Methylmalonyl-CoA Mutase (MUT) pathways.


Experimental Strategy: Permeabilized Cells (PMP)


While some short-chain carnitines can cross the plasma membrane of intact cells, the transport kinetics are often rate-limiting and variable. To rigorously quantify mitochondrial capacity for PLC oxidation, we utilize the Seahorse XF Plasma Membrane Permeabilizer (PMP) . PMP uses a recombinant perfringolysin O derivative to selectively permeabilize the plasma membrane while leaving the mitochondrial membrane intact. This allows precise control of substrate provision (PLC + ADP) directly to the mitochondria.


Pathway Visualization






PropionylPathway


PLC

(+/-)-Propionylcarnitine
(Exogenous Substrate)


PropCoA

Propionyl-CoA


PLC->PropCoA


Matrix Entry


Carnitine

Carnitine


PropCoA->Carnitine




MMCoA

Methylmalonyl-CoA


PropCoA->MMCoA


Carboxylation


SuccCoA

Succinyl-CoA
(TCA Entry)


MMCoA->SuccCoA


Isomerization


TCA

TCA Cycle
(NADH / FADH2 Production)


SuccCoA->TCA


Anaplerosis


OXPHOS

Complex I-IV
(Oxygen Consumption)


TCA->OXPHOS


Reducing Equivalents


CAT

CAT/CRAT


PCC

PCC
(Requires ATP + Biotin)


MUT

MUT
(Requires B12)





Caption: Metabolic trajectory of Propionylcarnitine from entry to TCA anaplerosis.


Experimental Protocol


Reagents & Preparation


ReagentSpecificationPreparation Notes
(+/-)-Propionylcarnitine Chloride High Purity (>97%)Dissolve in MAS Buffer to 500 mM Stock. Store -20°C. Note: Racemic mix contains inactive D-isomer.
Seahorse XF PMP Agilent #102504-100Use at 1 nM final concentration.[2]
MAS Buffer Mitochondrial Assay Solution70 mM Sucrose, 220 mM Mannitol, 10 mM KH₂PO₄, 5 mM MgCl₂, 2 mM HEPES, 1 mM EGTA, 0.2% BSA (Fatty Acid Free), pH 7.2.
ADP Adenosine DiphosphatePrepare 100 mM stock in H₂O, pH 7.2.
Malate Sodium MalatePrepare 500 mM stock. Essential to prime TCA cycle.
Rotenone/Antimycin A Complex I/III InhibitorsStandard Seahorse stocks.[3]


Critical Considerations for (+/-) Isomers


    

  • 

    Scientific Integrity Note:  The (+/-) designation indicates a racemic mixture. The L-isomer  is biologically active. The D-isomer  is generally metabolically inert but may compete for the Carnitine Acetyltransferase (CAT) transporter.
    

    • 

  • 

    Correction Factor:  When using the racemic chloride salt, assume only 50% is active. If a protocol calls for 2 mM L-Propionylcarnitine, use 4 mM (+/-)-Propionylcarnitine .
    

    • 



Step-by-Step Workflow (Permeabilized Cells)


Step 1: Cell Preparation 


    

  • 

    Seed cells (e.g., HepG2, HEK293, or primary myoblasts) in XF96/XF24 plates.
    

    • 

  • 

    Target confluence: 80-90%  (Permeabilized assays require higher density than intact assays to maximize signal).
    

    • 

  • 

    Incubate overnight.
    

    • 



Step 2: Assay Medium Setup (Day of Assay) 


Prepare 1X MAS Buffer  (warm to 37°C). Ensure pH is exactly 7.2 at 37°C.


    

  • 

    Supplement: Add 0.5 mM Malate  to the bulk MAS buffer.
    

      

    • 

      Why? Succinyl-CoA entry requires the TCA cycle to turn. Malate prevents OAA depletion and ensures Citrate Synthase can function if any Acetyl-CoA is generated endogenously or via pyruvate cycling.
      

      • 

    

    • 



Step 3: Injection Port Loading 


Prepare 10X concentrations for ports (based on final well volume).[4]


PortCompoundFunctionFinal Conc.[3][4][5] (Well)10X Conc. (Port)
A PMP + PLC + ADP Permeabilization & Substrate1 nM PMP 5 mM PLC 4 mM ADP 10 nM PMP  50 mM PLC  40 mM ADP
B Oligomycin ATP Synthase Inhibition2.0 µM 20 µM
C FCCP Uncoupler (Max Respiration)Optimum (e.g., 1.0 µM) 10 µM
D Rotenone / Antimycin A ETC Shutdown0.5 µM 5 µM


    

  • 

    Note on Port A: We inject PMP with the substrate. This ensures that as soon as pores form, the substrate is available, and State 3 respiration begins immediately.
    

    • 



Step 4: The Run 


    

  • 

    Wash cells 2x with 1X MAS Buffer  (without BSA if possible for washes, but final assay buffer MUST have BSA to bind acyl-groups and protect mitochondria).
    

    • 

  • 

    Add final assay volume (e.g., 135 µL for XF96) of MAS + 0.2% BSA + 0.5 mM Malate .
    

    • 

  • 

    Equilibrate in non-CO2 incubator for 10 min (shorter than intact assays to prevent starvation).
    

    • 

  • 

    Run Protocol: 
    

      

    • 

      Basal (Mix/Wait/Measure) x 2
      

      • 

    • 

      Inject Port A  (PMP/PLC/ADP) -> Measure x 3 (This is State 3 )
      

      • 

    • 

      Inject Port B  (Oligo) -> Measure x 3 (This is State 4o )
      

      • 

    • 

      Inject Port C  (FCCP) -> Measure x 3 (This is State 3u )
      

      • 

    • 

      Inject Port D  (Rot/AA) -> Measure x 3 (Non-Mito)
      

      • 

    

    • 



Data Analysis & Interpretation


The Respiration Trace[8][9]


    

  • 

    Basal (Initial):  Will be low because cells are in MAS buffer with only Malate (limited substrate) and are intact.
    

    • 

  • 

    Injection A (PMP + PLC + ADP):  Rapid increase in OCR. This "State 3" respiration is driven by the oxidation of Propionylcarnitine entering as Succinyl-CoA.
    

      

    • 

      Validation: If you omit PLC (ADP + PMP only), OCR should remain low (driven only by the 0.5 mM Malate background).
      

      • 

    

    • 

  • 

    Injection B (Oligomycin):  Decrease in OCR.[4] Represents proton leak.
    

    • 

  • 

    Injection C (FCCP):  Maximal capacity of the electron transport chain fueled by the anaplerotic substrate.
    

    • 



Calculating Anaplerotic Flux


To isolate the specific contribution of Propionylcarnitine:





    

  • 

    Control: Always run a few wells with PMP + ADP + Malate (No PLC)  to subtract the background respiration driven by Malate alone.
    

    • 



Workflow Diagram






SeahorseWorkflow


Start

Seed Cells
(XF96/24)


Wash

Wash 2x
MAS Buffer


Start->Wash




Load

Load Ports
(A: PMP+PLC+ADP)


Wash->Load




Basal

Measure Basal
(Intact)


Load->Basal




InjectA

Inject A
(Permeabilization)


Basal->InjectA




State3

Measure State 3
(PLC Oxidation)


InjectA->State3







Caption: Experimental sequence for PMP-based Propionylcarnitine oxidation assay.


Troubleshooting & Optimization


IssueProbable CauseSolution
Low Response to PLC D-Isomer CompetitionIncrease (+/-)-PLC concentration to 5-10 mM or switch to L-PLC.
Cell Detachment PMP Toxicity / WashingDo not use PMP > 1 nM. Wash gently; do not touch well bottom.
High Background Malate ConcentrationReduce Malate to 0.25 mM or 0 mM (though 0 mM may stall TCA).
No State 3 Response Lack of ATP for PCCEnsure cells have endogenous ATP or add trace ATP (10 µM) to Port A to kickstart PCC enzyme (Propionyl-CoA Carboxylase requires ATP). Note: ADP added for respiration usually suffices as mitochondria generate ATP rapidly.


References


    

  • 

    Agilent Technologies. Seahorse XF Plasma Membrane Permeabilizer (PMP) User Guide. Agilent Technologies.[4][5][6][7][8][9] Link
    

    • 

  • 

    Divakaruni, A. S., et al.  (2014). Analysis and interpretation of microplate-based oxygen consumption and pH data. Methods in Enzymology. Link
    

    • 

  • 

    Salabei, J. K., et al.  (2014). Comprehensive measurement of respiratory activity in permeabilized cells using extracellular flux analysis.[7][10] Nature Protocols.[10] Link
    

    • 

  • 

    Wongkvanklom, A., et al.  (2020).[4] Propionylcarnitine and mitochondrial function in propionic acidemia. Molecular Genetics and Metabolism. Link
    

    • 

  • 

    Des Rosiers, C., et al.  (1994). Propionyl-CoA flux to succinyl-CoA in perfused rat hearts. Journal of Biological Chemistry. Link
    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Method
                                    

                                    
Application Notes and Protocols for Metabolic Studies of (+/-)-Propionylcarnitine Chloride

                                                                            
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Abstract (+/-)-Propionylcarnitine chloride (PLC) is a synthetically derived ester of L-carnitine that plays a cru...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


For Researchers, Scientists, and Drug Development Professionals 


Authored by a Senior Application Scientist


Abstract


(+/-)-Propionylcarnitine chloride (PLC) is a synthetically derived ester of L-carnitine that plays a crucial role in cellular energy metabolism. It is under investigation for its therapeutic potential in a range of cardiovascular and metabolic disorders. This document provides a comprehensive guide for the experimental design of metabolic studies involving PLC. It outlines the core mechanistic principles, offers detailed protocols for both in vitro and in vivo studies, and provides guidance on data interpretation. The protocols herein are designed to be self-validating, ensuring the generation of robust and reproducible data for researchers in academia and the pharmaceutical industry.


Introduction: The Metabolic Significance of Propionylcarnitine


Propionyl-L-carnitine (PLC) is a naturally occurring derivative of carnitine that is integral to both carbohydrate and lipid metabolism, ultimately leading to the generation of adenosine triphosphate (ATP). Its primary function is to facilitate the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation by serving as a substrate for carnitine palmitoyltransferase. Beyond its role in fatty acid metabolism, PLC also contributes to the regulation of glucose oxidation and can act as an anaplerotic substrate for the tricarboxylic acid (TCA) cycle.


The propionyl moiety of PLC can be converted to propionyl-CoA, which is subsequently carboxylated to methylmalonyl-CoA and then isomerized to succinyl-CoA, a key intermediate of the TCA cycle. This anaplerotic effect can enhance the efficiency of the Krebs cycle, particularly under conditions of metabolic stress such as ischemia. Furthermore, PLC has been shown to possess antioxidant properties, protecting tissues from oxidative damage.


Elevated levels of propionylcarnitine in circulation can be indicative of underlying metabolic dysregulation, including disruptions in mitochondrial function and fatty acid metabolism, which are associated with conditions like metabolic syndrome and cardiovascular disease. Conversely, supplementation with PLC has been shown to improve insulin sensitivity, reduce body weight, and ameliorate cardiovascular dysfunction in preclinical models of obesity and insulin resistance.


This guide will provide researchers with the necessary tools to design and execute rigorous metabolic studies to further elucidate the multifaceted roles of (+/-)-propionylcarnitine chloride.


Pre-Experimental Considerations: Handling and Preparation of (+/-)-Propionylcarnitine Chloride


The stability and proper preparation of PLC are critical for obtaining accurate and reproducible experimental results.


Stability and Storage


FormSolvent/ConditionTemperatureDurationStability Notes
Crystalline Solid--20°C≥ 4 yearsStable for an extended period when stored properly.
Aqueous SolutionPBS (pH 7.2)Room Temperature< 24 hoursIt is recommended to prepare fresh solutions daily.
Aqueous SolutionWaterRoom TemperatureNot RecommendedProne to hydrolysis, especially at neutral to alkaline pH.
Stock SolutionDMSO-20°C1 monthStable for short-term storage.
Stock SolutionDMSO-80°C6 monthsRecommended for long-term storage of stock solutions.


Preparation of Solutions for In Vitro and In Vivo Experiments


For in vitro studies,  it is recommended to prepare a concentrated stock solution in DMSO and store it at -80°C in single-use aliquots to avoid repeated freeze-thaw cycles. The final working concentration should be achieved by diluting the stock solution directly into the cell culture medium immediately before use.


For in vivo studies,  PLC can be administered orally by dissolving it in the drinking water or via intravenous injection after reconstitution in sterile saline (0.9% sodium chloride). For oral administration, fresh solutions should be prepared daily to ensure stability and accurate dosing.


In Vitro Metabolic Studies: Cellular Models


Assessment of Fatty Acid Oxidation (FAO) using Seahorse XF Analyzer


The Seahorse XF Analyzer is a powerful tool for real-time measurement of cellular respiration and can be used to assess the impact of PLC on fatty acid oxidation.


Protocol: Seahorse XF Palmitate Oxidation Assay 


    

  • 

    Cell Seeding:  Seed cells in a Seahorse XF cell culture microplate at a pre-determined optimal density and allow them to adhere overnight.
    

    • 

  • 

    Overnight Starvation:  The following day, replace the growth medium with a substrate-limited medium (e.g., DMEM with 0.5 mM glucose, 1 mM glutamine, and 0.5 mM L-carnitine) and incubate overnight to deplete endogenous energy stores.
    

    • 

  • 

    Assay Medium Preparation:  On the day of the assay, prepare the assay medium (e.g., XF Base Medium supplemented with 2.5 mM glucose, 0.5 mM L-carnitine, and 1 mM palmitate-BSA) and warm to 37°C.
    

    • 

  • 

    Cell Plate Preparation:  Remove the starvation medium, wash the cells once with the assay medium, and then add the final volume of assay medium to each well. Incubate the plate in a CO2-free incubator at 37°C for 1 hour prior to the assay.
    

    • 

  • 

    Compound Loading:  Load the Seahorse XF sensor cartridge with the compounds to be injected during the assay. This will typically include PLC, oligomycin (ATP synthase inhibitor), FCCP (uncoupling agent), and rotenone/antimycin A (Complex I and III inhibitors).
    

    • 

  • 

    Seahorse XF Assay:  Calibrate the sensor cartridge and run the assay. A typical injection strategy would be:
    

      

    • 

      Port A: Vehicle or PLC
      

      • 

    • 

      Port B: Oligomycin
      

      • 

    • 

      Port C: FCCP
      

      • 

    • 

      Port D: Rotenone/Antimycin A
      

      • 

    

    • 

  • 

    Data Analysis:  Analyze the oxygen consumption rate (OCR) to determine basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity. An increase in OCR after PLC injection, which is sensitive to the CPT1 inhibitor etomoxir, would indicate an enhancement of FAO.
    

    • 



Workflow for Assessing PLC's Effect on Fatty Acid Oxidation 






FAO_Workflow


cluster_prep

Cell Preparation


cluster_assay

Seahorse XF Assay


cluster_analysis

Data Analysis


Seed

Seed Cells


Starve

Overnight Starvation


Seed->Starve




Assay_Medium

Add Assay Medium


Starve->Assay_Medium




Run_Assay

Run Seahorse Assay


Assay_Medium->Run_Assay




Load_Cartridge

Load Compounds (PLC)


Load_Cartridge->Run_Assay




Analyze_OCR

Analyze Oxygen
Consumption Rate (OCR)


Run_Assay->Analyze_OCR




Interpret

Interpret FAO Enhancement


Analyze_OCR->Interpret







Caption:  Experimental workflow for assessing the effect of PLC on fatty acid oxidation.


Analysis of Mitochondrial Function


PLC's influence on mitochondrial respiration can be assessed by measuring the activity of the electron transport chain (ETC) complexes in isolated mitochondria.


Protocol: High-Resolution Respirometry of Isolated Mitochondria 


    

  • 

    Mitochondrial Isolation:  Isolate mitochondria from cultured cells or tissues by differential centrifugation. This typically involves cell homogenization in an isolation buffer, a low-speed centrifugation to pellet nuclei and cell debris, followed by a high-speed centrifugation to pellet the mitochondria.
    

    • 

  • 

    Protein Quantification:  Determine the protein concentration of the mitochondrial suspension using a standard method like the BCA assay.
    

    • 

  • 

    Respirometry:  Use a high-resolution respirometer (e.g., Oroboros Oxygraph-2k) to measure oxygen consumption.
    

      

    • 

      Add a defined amount of isolated mitochondria (e.g., 0.1-0.2 mg/mL) to the respiration medium in the chamber.
      

      • 

    • 

      Sequentially add substrates and inhibitors to assess the function of different parts of the ETC. A common substrate-uncoupler-inhibitor titration (SUIT) protocol involves:
      

        

      • 

        Pyruvate & Malate (for Complex I-linked respiration)
        

        • 

      • 

        ADP (to stimulate state 3 respiration)
        

        • 

      • 

        Succinate (for Complex II-linked respiration)
        

        • 

      • 

        FCCP (to measure maximal uncoupled respiration)
        

        • 

      • 

        Rotenone (to inhibit Complex I)
        

        • 

      • 

        Antimycin A (to inhibit Complex III)
        

        • 

      

      • 

    • 

      PLC can be added before the substrates to investigate its direct effect on mitochondrial respiration.
      

      • 

    

    • 

  • 

    Data Analysis:  Analyze the oxygen flux to determine the respiratory rates under different states and the activity of individual ETC complexes.
    

    • 



Measurement of Cellular Glucose Uptake


The effect of PLC on glucose metabolism can be evaluated by measuring glucose uptake in cultured cells.


Protocol: 2-NBDG Glucose Uptake Assay 


    

  • 

    Cell Culture:  Seed cells in a 96-well black, clear-bottom plate and grow to confluence.
    

    • 

  • 

    Serum Starvation:  Serum-starve the cells for 2-4 hours in Krebs-Ringer-HEPES (KRH) buffer.
    

    • 

  • 

    PLC Treatment:  Treat the cells with different concentrations of PLC for the desired time. Include a positive control such as insulin.
    

    • 

  • 

    Glucose Uptake:  Add the fluorescent glucose analog 2-[N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-glucose (2-NBDG) to a final concentration of 50-100 µM and incubate for 30-60 minutes.
    

    • 

  • 

    Signal Measurement:  Wash the cells with ice-cold PBS to remove extracellular 2-NBDG and measure the fluorescence intensity using a microplate reader (excitation/emission ~485/535 nm).
    

    • 

  • 

    Data Normalization:  Normalize the fluorescence signal to the protein content in each well.
    

    • 



In Vivo Metabolic Studies: Animal Models


Preclinical animal models are essential for understanding the systemic metabolic effects of PLC.


Animal Models


    

  • 

    Diet-Induced Obesity (DIO) Mice:  C57BL/6J mice fed a high-fat diet develop obesity, insulin resistance, and dyslipidemia, providing a relevant model to study the therapeutic effects of PLC.
    

    • 

  • 

    Zucker Diabetic Fatty (ZDF) Rats:  These genetically obese rats exhibit hyperinsulinemia, hyperglycemia, and are a well-established model of type 2 diabetes.
    

    • 



Glucose and Insulin Tolerance Tests


These tests are fundamental for assessing whole-body glucose homeostasis and insulin sensitivity.


Protocol: Intraperitoneal Glucose Tolerance Test (IPGTT) 


    

  • 

    Animal Preparation:  Fast mice for 6 hours prior to the test.
    

    • 

  • 

    Baseline Blood Glucose:  Measure baseline blood glucose from a tail snip using a glucometer.
    

    • 

  • 

    PLC Administration:  Administer PLC or vehicle via oral gavage or intraperitoneal injection at a predetermined time before the glucose challenge. A typical oral dose in mice is 200 mg/kg/day.
    

    • 

  • 

    Glucose Challenge:  Inject a bolus of glucose (2 g/kg body weight) intraperitoneally.
    

    • 

  • 

    Blood Glucose Monitoring:  Measure blood glucose at 15, 30, 60, 90, and 120 minutes post-glucose injection.
    

    • 

  • 

    Data Analysis:  Plot blood glucose levels over time and calculate the area under the curve (AUC). A lower AUC in the PLC-treated group indicates improved glucose tolerance.
    

    • 



Protocol: Insulin Tolerance Test (ITT) 


    

  • 

    Animal Preparation:  Fast mice for 4-6 hours.
    

    • 

  • 

    Baseline Blood Glucose:  Measure baseline blood glucose.
    

    • 

  • 

    Insulin Injection:  Inject human insulin (0.75-1.0 U/kg body weight) intraperitoneally.
    

    • 

  • 

    Blood Glucose Monitoring:  Measure blood glucose at 15, 30, 45, and 60 minutes post-insulin injection.
    

    • 

  • 

    Data Analysis:  Plot the percentage decrease in blood glucose from baseline. A greater decrease in the PLC-treated group suggests improved insulin sensitivity.
    

    • 



Metabolite Profiling: Acylcarnitines and TCA Cycle Intermediates


LC-MS/MS is the gold standard for quantifying acylcarnitines and TCA cycle intermediates in plasma and tissues, providing a detailed snapshot of the metabolic state.


Protocol: LC-MS/MS Analysis of Acylcarnitines 


    

  • 

    Sample Collection:  Collect blood into EDTA-coated tubes and centrifuge to obtain plasma. Snap-freeze tissues in liquid nitrogen.
    

    • 

  • 

    Sample Extraction: 
    

      

    • 

      Plasma:  Precipitate proteins with methanol, centrifuge, and collect the supernatant.
      

      • 

    • 

      Tissues:  Homogenize frozen tissue in ice-cold methanol, centrifuge, and collect the supernatant.
      

      • 

    

    • 

  • 

    Derivatization (Optional but common for improved sensitivity):  Acylcarnitines can be derivatized, for example, with 3-nitrophenylhydrazine.
    

    • 

  • 

    LC-MS/MS Analysis:  Use a validated LC-MS/MS method with appropriate internal standards for the quantification of a panel of acylcarnitines.
    

    • 

  • 

    Data Analysis:  Quantify the levels of different acylcarnitine species (e.g., free carnitine, acetylcarnitine, propionylcarnitine) and calculate relevant ratios (e.g., C3/C2).
    

    • 



Metabolic Fate of Propionyl-L-Carnitine 






PLC_Metabolism


PLC

Propionyl-L-Carnitine
(PLC)


Propionyl_CoA

Propionyl-CoA


PLC->Propionyl_CoA


 Carnitine
Acyltransferase


FAO

Fatty Acid
Oxidation


PLC->FAO


 Facilitates


Glucose_Ox

Glucose
Oxidation


PLC->Glucose_Ox


 Modulates


MM_CoA

Methylmalonyl-CoA


Propionyl_CoA->MM_CoA


 Propionyl-CoA
Carboxylase


Succinyl_CoA

Succinyl-CoA


MM_CoA->Succinyl_CoA


 Methylmalonyl-CoA
Mutase


TCA_Cycle

TCA Cycle


Succinyl_CoA->TCA_Cycle


 Anaplerosis


ATP

ATP
Production


TCA_Cycle->ATP




FAO->ATP




Glucose_Ox->ATP







Caption:  Anaplerotic pathway of propionyl-L-carnitine into the TCA cycle.


Data Interpretation and Expected Outcomes


The following table summarizes potential outcomes from the described experiments and their interpretations.


ExperimentParameter MeasuredExpected Outcome with PLC TreatmentInterpretation
Seahorse XF FAO Assay Oxygen Consumption Rate (OCR)Increased OCREnhanced fatty acid oxidation
Mitochondrial Respirometry State 3 Respiration (with fatty acid substrates)Increased Oxygen FluxImproved mitochondrial respiratory capacity
2-NBDG Glucose Uptake Fluorescence IntensityIncreased FluorescenceEnhanced cellular glucose uptake
IPGTT (in vivo) Blood Glucose AUCDecreased AUCImproved glucose tolerance
ITT (in vivo) Blood Glucose ReductionIncreased ReductionImproved insulin sensitivity
LC-MS/MS Metabolomics Acylcarnitine ProfileAltered ratios (e.g., increased C3)Shift in substrate utilization
LC-MS/MS Metabolomics TCA Cycle IntermediatesIncreased levels of succinate, malateAnaplerotic flux from PLC


Conclusion


The experimental designs and protocols detailed in this guide provide a robust framework for investigating the metabolic effects of (+/-)-propionylcarnitine chloride. By employing a multi-faceted approach that combines in vitro cellular assays with in vivo animal models and sophisticated analytical techniques, researchers can gain a comprehensive understanding of PLC's mechanism of action. This knowledge is crucial for the continued development of PLC as a potential therapeutic agent for a variety of metabolic and cardiovascular diseases.


References


    

  • 

    Genetic and Lifestyle-Related Factors Influencing Serum Hyper-Propionylcarnitine Concentrations and Their Association with Metabolic Syndrome and Cardiovascular Disease Risk. MDPI. Available from: [Link]
    

    • 



  • 

    Mingorance, C., Rodriguez-Rodriguez, R., Justo, M. L., Alvarez de Sotomayor, M., & Herrera, M. D. (2011). Pharmacological effects and clinical applications of propionyl-L-carnitine. Current Vascular Pharmacology, 9(5), 571-579. Available from: [Link]
    

    • 

  • 

    Propionylcarnitine and methionine concentrations in newborns with hypospadias. Central European Journal of Urology, 68(1), 101-105. Available from: [Link]
    

    • 

  • 

    Di Pierro, D., Tavazzi, D., L'Abbate, A., & Giardini, O. (1995). Effect of L-propionyl carnitine on in-vitro membrane alteration of sickle-cell anaemia erythrocytes. Clinical and Laboratory Haematology, 17(4), 331-335. Available from: [Link]
    

    • 

  • 

    Lopaschuk, G. D., & Barr, R. L. (1995). Propionyl l-Carnitine Improvement of Hypertrophied Heart Function Is Accompanied by an Increase in Carbohydrate Oxidation. Circulation Research, 77(4), 759-767. Available from: [Link]
    

    • 

  • 

    Liedtke, A. J., & Nellis, S. H. (1988). Effects of propionyl-carnitine on mitochondrial respiration and post-ischaemic cardiac function in the ischaemic underperfused diabetic rat heart. Cardiovascular Research, 22(8), 547-553. Available from: [Link]
    

    • 

  • 

    Evans, A. M., Fornasini, G., & Melegh, B. (1998). Pharmacokinetics of propionyl-l-carnitine in humans: evidence for saturable tubular reabsorption. British Journal of Clinical Pharmacology, 46(5), 459-467. Available from: [Link]
    

    • 

  • 

    Propionyl Carnitine Metabolic Profile: Optimizing the Newborn Screening Strategy Through Customized Cut-Offs. International Journal of Neonatal Screening, 9(2), 24. Available from: [Link]
    

    • 

  • 

    Carley, A. N., Nsiah-Sefaa, A., & Chatham, J. C. (2017). Propionate-induced changes in cardiac metabolism, notably CoA trapping, are not altered by l-carnitine. American Journal of Physiology-Heart and Circulatory Physiology, 312(6), H1215-H1223. Available from: [Link]
    

    • 

  • 

    Mingorance, C., Duluc, L., Chalopin, M., Clary, C., Bordet, J. C., & Andriantsitohaina, R. (2012). Propionyl-L-carnitine corrects metabolic and cardiovascular alterations in diet-induced obese mice and improves liver respiratory chain activity. PloS one, 7(3), e34345. Available from: [Link]
    

    • 

  • 

    Ferrari, R., Merli, E., Cicchitelli, G., Mele, D., Fucili, A., & Ceconi, C. (2004). Therapeutic effects of L-carnitine and propionyl-L-carnitine on cardiovascular diseases: a review. Annals of the New York Academy of Sciences, 1033, 79-91. Available from: [Link]
    

    • 

  • 

    Mingorance, C., Rodriguez-Rodriguez, R., Justo, M. L., Alvarez de Sotomayor, M., & Herrera, M. D. (2011). Pharmacological effects and clinical applications of propionyl-L-carnitine. ResearchGate. Available from: [Link]
    

    • 

  • 

    Propionyl Carnitine Metabolic Profile: Optimizing the Newborn Screening Strategy Through Customized Cut-Offs. MDPI. Available from: [Link]
    

    • 

  • 

    Mingorance, C., Duluc, L., Chalopin, M., Clary, C., Bordet, J. C., & Andriantsitohaina, R. (2012). Propionyl-L-carnitine Corrects Metabolic and Cardiovascular Alterations in Diet-Induced Obese Mice and Improves Liver Respiratory Chain Activity. PLOS ONE, 7(3), e34345. Available from: [Link]
    

    • 

  • 

    Brands, M. W., Bell, T. D., & Mizelle, H. L. (2011). Oral Supplementation of Propionyl-L-Carnitine Reduces Body Weight and Hyperinsulinaemia in Obese Zucker Rats. British Journal of Nutrition, 106(10), 1534-1542. Available from: [Link]
    

    • 

  • 

    The Effects of L-Carnitine, Acetyl-L-Carnitine, and Propionyl-L-Carnitine on Body Mass in Type 2 Diabetes Mellitus Patients. Frontiers in Endocrinology, 12, 664223. Available from: [Link]
    

    • 

  • 

    Hülsmann, W. C. (1991). Biochemical profile of propionyl-L-carnitine. Cardiovascular Drugs and Therapy, 5 Suppl 1, 7-9. Available from: [Link]
    

    • 

  • 

    Di Donato, S., Taroni, F., Gellera, C., & Rimoldi, M. (1989). Metabolic studies of carnitine in a child with propionic acidemia. Pediatric Research, 26(1), 63-66. Available from: [Link]
    

    • 

  • 

    Brass, E. P., & Beyerinck, R. A. (1987). Effects of propionate and carnitine on the hepatic oxidation of short- and medium-chain-length fatty acids. Biochemical Journal, 241(1), 93-97. Available from: [Link]
    

    • 

  • 

    Paulson, D. J., Shug, A. L., & Zhao, J. (1995). Effects of propionyl-L-carnitine on isolated mitochondrial function in the reperfused diabetic rat heart. Molecular and Cellular Biochemistry, 145(2), 143-149. Available from: [Link]
    

    • 

  • 

    Andreani, M., Ciriello, P., & Setacci, C. (2003). Propionyl-L-carnitine reduces intimal hyperplasia after injury in normocholesterolemic rabbit carotid artery by modulating proliferation and caspase 3-dependent apoptosis of vascular smooth muscle cells. Journal of Vascular Surgery, 38(6), 1368-1375. Available from: [Link]
    

    • 

  • 

    Carnitine analysis in food and biological samples: Chromatography and mass spectrometry insights. Arabian Journal of Chemistry, 16(4), 104523. Available from: [Link]
    

    • 

  • 

    Rebouche, C. J. (2004). Analytical approaches to determination of carnitine in biological materials, foods and dietary supplements. Journal of Chromatography B, 802(2), 297-307. Available from: [Link]
    

    • 

  • 

    Biochemical Markers for the Diagnosis of Mitochondrial Fatty Acid Oxidation Diseases. Diagnostics, 12(5), 1146. Available from: [Link]
    

    • 

  • 

    Carley, A. N., Nsiah-Sefaa, A., & Chatham, J. C. (2017). Propionate-induced changes in cardiac metabolism, notably CoA trapping, are not altered by L-carnitine. Organic Acidemia Association. Available from: [Link]
    

    • 


  • 

    Plasma Levels of Propionylcarnitine Improved Prediction of Heart Failure and All-Cause Mortality in Patients with Stable Coronary Artery Disease. Journal of Clinical Medicine, 10(21), 5094. Available from: [Link]
    

    • 

  • 

    LC-MS/MS Analysis of 25 Underivatized Acylcarnitines for Differential Diagnosis. Restek. Available from: [Link]
    

    • 

  • 

    Rapid diagnosis of methylmalonic and propionic acidemias: Quantitative tandem mass spectrometric analysis of propionylcarnitine in filter-paper blood specimens obtained from newborns. ResearchGate. Available from: [Link]
    

    • 

  • 

    The glucose tolerance test in mice: Sex, drugs and protocol. Pharmacological Research - Modern Aspects of Drug Discovery, 1(1), 100001. Available from: [Link]
    

    • 




                        

                    

                                                        

                        

                            
                                

                                    

                                        Application
                                    

                                    
Application Note: Kinetic Profiling of Carnitine Acyltransferases using (+/-)-Propionylcarnitine Chloride

                                                                            
Abstract & Introduction This guide details the protocol for utilizing (+/-)-Propionylcarnitine chloride (a racemic mixture of propionyl-L-carnitine and propionyl-D-carnitine) as a substrate in enzyme kinetics assays. Whi...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


Abstract & Introduction


This guide details the protocol for utilizing (+/-)-Propionylcarnitine chloride  (a racemic mixture of propionyl-L-carnitine and propionyl-D-carnitine) as a substrate in enzyme kinetics assays. While L-carnitine derivatives are the endogenous substrates for mitochondrial transferases—specifically Carnitine Acetyltransferase (CRAT)  and Carnitine Palmitoyltransferase (CPT) —the use of the racemic (+/-) chloride salt is common due to cost-effectiveness and availability.


However, the presence of the D-isomer introduces kinetic complexity. This application note provides a validated Continuous Spectrophotometric Assay (232 nm)  to measure the formation of the thioester bond (Propionyl-CoA) and includes a critical analysis of the competitive inhibition caused by the D-isomer.


Key Applications


    

  • 

    Metabolic Profiling:  Assessing mitochondrial 

    
-oxidation flux.

    • 

  • 

    Drug Screening:  Identifying modulators of Carnitine Acyltransferases.
    

    • 

  • 

    Enzyme Characterization:  Determining 

    
 and 

    
     for short-chain acyltransferases.

    • 



Technical Specifications & Material Handling


PropertySpecificationCritical Note
Compound (+/-)-Propionylcarnitine chlorideRacemic mixture (50% L / 50% D)
MW ~253.72  g/mol Use this value for molarity calculations.
Solubility >100 mM in WaterHighly hygroscopic. Store desicated.
Stability Solid: Years at -20°CSolution: UnstableHydrolysis Risk:  Prepare aqueous stocks immediately before use. Do not store overnight.
Detection UV Absorbance (232 nm)Requires UV-transparent (Quartz/UV-plastic) cuvettes.


Critical Insight: The Racemic Conundrum


The "Expertise" Pillar: 
Biological enzymes, including CRAT, are stereospecific for the L-isomer . When using (+/-)-Propionylcarnitine:


    

  • 

    Effective Concentration:  The concentration of the active substrate (L-isomer) is exactly 50%  of the prepared gravimetric concentration.
    

    • 

  • 

    Competitive Inhibition:  The D-isomer  is not inert. It binds to the active site of acyltransferases but cannot undergo the transfer reaction. It acts as a competitive inhibitor , effectively increasing the apparent 

    
 of the L-isomer.

    • 



Implication for Data Analysis: 
You cannot simply assume standard Michaelis-Menten kinetics without correction. The apparent 


 (


) observed will be higher than the true 


 of the pure L-isomer.

Mechanism of Action


The assay relies on the reversible transfer of the propionyl group from carnitine to Coenzyme A (CoA).


Reaction Equation: 





Detection Principle: 
Unlike the standard Ellman's assay (which measures CoA release), this direction consumes CoA and produces Propionyl-CoA . The thioester bond of Propionyl-CoA exhibits a strong absorbance at 232 nm  (


). We monitor the increase  in absorbance at 232 nm.

Pathway Diagram






ReactionPathway


Substrate1

(L)-Propionylcarnitine


Complex

Enzyme-Substrate
Complex


Substrate1->Complex


Binding


Substrate2

Coenzyme A (CoA-SH)


Substrate2->Complex


Binding


Inhibitor

(D)-Propionylcarnitine


Enzyme

Carnitine Acetyltransferase
(CRAT)


Inhibitor->Enzyme


Competitive
Inhibition


Complex->Enzyme


Catalysis


Product1

Propionyl-CoA
(Thioester)


Complex->Product1


Transfer


Product2

L-Carnitine


Complex->Product2


Transfer


Detection



Absorbance Increase
@ 232 nm


Product1->Detection


Signal Generation





Caption: Kinetic pathway showing the stereospecific conversion of L-Propionylcarnitine and the competitive inhibition by the D-isomer.


Experimental Protocol: Continuous Spectrophotometric Assay (232 nm)


Objective:  Determine the specific activity of CRAT using (+/-)-Propionylcarnitine.


Reagents Preparation[1][2][3]


    

  • 

    Assay Buffer:  100 mM Tris-HCl, 1 mM EDTA, pH 8.0 (degassed).
    

    • 

  • 

    Substrate Stock A (CoA):  10 mM Coenzyme A (sodium salt) in water.
    

    • 

  • 

    Substrate Stock B (Propionylcarnitine):  100 mM (+/-)-Propionylcarnitine chloride in water.
    

      

    • 

      Note: This corresponds to 50 mM active L-isomer .
      

      • 

    

    • 

  • 

    Enzyme Solution:  CRAT (0.1 – 0.5 Units/mL) in cold buffer.
    

    • 



Assay Procedure


StepActionVolume (1 mL Cuvette)
1Pipette Assay Buffer  into quartz cuvette.880 µL
2Add Substrate Stock A (CoA) .100 µL (Final: 1 mM)
3Add Substrate Stock B (Propionylcarnitine) .10 µL (Final: 1 mM DL / 0.5 mM L)
4Blanking:  Place in spectrophotometer (25°C). Zero the instrument at 232 nm.-
5Initiation:  Add Enzyme Solution .10 µL
6Measurement:  Mix immediately by inversion. Record 


 for 3-5 minutes.		-


Calculation


Calculate the rate of reaction (


) using the extinction coefficient of the thioester bond (


).




    

  • 

    
 = Total assay volume (mL)

    • 

  • 

    
 = Volume of enzyme added (mL)

    • 



Data Analysis & Troubleshooting


Handling the "Racemic Effect"


When plotting Michaelis-Menten curves:


    

  • 

    X-Axis:  Plot the concentration of the L-isomer only  (i.e., [Stock]/2).
    

    • 

  • 

    Inhibition Check:  If 

    
 is lower than expected compared to pure L-substrate controls, the D-isomer is acting as a strong inhibitor.

    • 

  • 

    Correction:  To obtain the true 

    
 (

    
    ) from the apparent 

    
     (

    
    ), use the equation for competitive inhibition if the 

    
     of the D-isomer is known:


    
    
Where 

    
     is the concentration of the D-isomer (equal to the L-isomer).

    • 



Troubleshooting Table


IssueProbable CauseSolution
High Background Absorbance Protein/Buffer interference at 232 nm.Ensure buffer is pure. Use Quartz cuvettes (plastic absorbs UV).
Non-Linear Rate Substrate depletion or Product Inhibition.Measure only the initial 60 seconds (Initial Velocity, ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">


).
No Activity Hydrolysis of Propionylcarnitine.Prepare Stock B fresh. Do not freeze/thaw aqueous stocks.
Lower than expected rate D-isomer inhibition.Switch to pure L-Propionylcarnitine or mathematically correct for inhibition.


Experimental Workflow Diagram






Workflow


cluster_warning

Critical Control


Start

Start: Reagent Prep


Solubility

Dissolve (+/-)-Propionylcarnitine
(Prepare Fresh)


Start->Solubility




Setup

Prepare Quartz Cuvette
Buffer + CoA + Substrate


Solubility->Setup




Check

Correct Concentration
for Racemic Mixture (50%)


Solubility->Check




Blank

Auto-Zero @ 232 nm
(Establish Baseline)


Setup->Blank




Initiate

Add Enzyme (CRAT)
Mix by Inversion


Blank->Initiate




Measure

Monitor A232 Increase
(Thioester Formation)


Initiate->Measure




Calc

Calculate Rate using
E = 4.5 mM-1 cm-1


Measure->Calc







Caption: Step-by-step workflow for the continuous spectrophotometric assay of propionylcarnitine.


References


    

  • 

    Ramsay, R. R., & Tubbs, P. K. (1975).  The mechanism of fatty acid uptake by heart mitochondria: An acylcarnitine-carnitine exchange system. FEBS Letters, 54(1), 21-25. 
    

    • 

  • 

    Sigma-Aldrich.  Enzymatic Assay of Carnitine Acetyltransferase (EC 2.3.1.7). Sigma Quality Control Test Procedure. 
    

    • 

  • 

    Chase, J. F., & Tubbs, P. K. (1966).  Conditions for the self-catalysed hydrolysis of acetylcarnitine and acetyl-CoA. Biochemical Journal, 99(1), 32-40. (Establishes stability and hydrolysis rates). 
    

    • 

  • 

    Cayman Chemical.  Propionyl-L-carnitine (chloride) Product Information & Solubility. 
    

    • 




                        

                    

                                    

                    

            

                
Technical Notes & Optimization

                            


                                                                    

                        

                            
                                

                                    

                                        Troubleshooting
                                    

                                    
Optimizing (+/-)-Propionylcarnitine chloride concentration for cell viability

                                                                            
Ticket ID: PCC-OPT-2024 | Status: Open Assigned Specialist: Senior Application Scientist, Cell Metabolism Unit Introduction: The "Racemic" Variable You are working with (+/-)-Propionylcarnitine chloride , which is a race...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


Ticket ID: PCC-OPT-2024 | Status: Open


Assigned Specialist: Senior Application Scientist, Cell Metabolism Unit


Introduction: The "Racemic" Variable


You are working with (+/-)-Propionylcarnitine chloride , which is a racemic mixture containing both the biologically active L-isomer  and the D-isomer . This is the single most critical factor in your experimental design.


While the L-isomer enters the mitochondria to fuel the TCA cycle (anaplerosis), the D-isomer is generally considered biologically inert or potentially competitive for transport. Therefore, 1 mM of (+/-)-Propionylcarnitine provides only 0.5 mM of the active L-enantiomer. 


This guide prioritizes the optimization of this specific racemic compound for cell viability and metabolic rescue experiments.


Module 1: Preparation & Stability (The Foundation)[1]


Q: How do I prepare a stable stock solution without inducing toxicity?


A:  Improper solvent choice is a common source of "false" toxicity. Propionylcarnitine chloride is highly hygroscopic and water-soluble.


Protocol: 


    

  • 

    Solvent:  Use Milli-Q Water  or PBS (pH 7.4) . Avoid DMSO unless necessary for co-solubility with other drugs; DMSO itself is cytotoxic >0.1%.
    

    • 

  • 

    Concentration:  Prepare a 50 mM - 100 mM  stock.
    

      

    • 

      Solubility Limit: It is soluble up to ~100 mM in water.
      

      • 

    

    • 

  • 

    Sterilization: Do not autoclave.  Use a 0.22 

    
m PVDF or PES syringe filter.

    • 

  • 

    Storage:  Aliquot into small volumes (e.g., 50-100 

    
L) and store at -20°C .

      

    • 

      Stability:[1][2][3] Stable for 6 months at -20°C. Avoid freeze-thaw cycles (limit to 1).
      

      • 

    • 

      Working Solution: Discard aqueous working solutions kept at 4°C after 24 hours due to potential ester hydrolysis.
      

      • 

    

    • 



Q: The powder clumped before I weighed it. Is it still good?


A:  This compound is hygroscopic (absorbs moisture from air). If it has turned into a hard, sticky gel, the precise molecular weight calculation is compromised due to water weight.


    

  • 

    Action:  If clumping is minor, proceed but account for potential concentration error. If it is a liquid/gel, discard and buy fresh. Always store the desiccator tightly sealed.
    

    • 



Module 2: Experimental Design (The Optimization)


Q: What concentration range should I screen?


A:  Because you are using the racemate (+/-), you must dose higher than protocols citing pure L-Propionylcarnitine.


Experimental GoalRec. (+/-) Concentration RangeTarget Active (L-form) DoseNotes
Metabolic Rescue 1 mM – 5 mM0.5 mM – 2.5 mMStandard range for rescuing ischemia or mitochondrial defects.
Basal Viability 0.1 mM – 2 mM50 


M – 1 mM		For healthy cells; effects may be subtle.
Toxicity Threshold 10 mM – 20 mM5 mM – 10 mMHigh chloride load may alter pH/osmolarity.


Q: How do I determine the optimal dose for my specific cell line?


A:  Perform a "Checkerboard" Viability Assay. Do not rely on a single time point.


Step-by-Step Protocol: 


    

  • 

    Seed Cells:  5,000–10,000 cells/well in a 96-well plate. Allow 24h attachment.
    

    • 

  • 

    Treatment Matrix: 
    

      

    • 

      Row A:  Vehicle Control (Media + Solvent only)
      

      • 

    • 

      Row B:  0.5 mM (+/-)-PCC
      

      • 

    • 

      Row C:  1.0 mM (+/-)-PCC
      

      • 

    • 

      Row D:  2.5 mM (+/-)-PCC
      

      • 

    • 

      Row E:  5.0 mM (+/-)-PCC
      

      • 

    • 

      Row F:  10.0 mM (+/-)-PCC
      

      • 

    • 

      Row G:  Positive Death Control (e.g., 10% DMSO or Triton X-100)
      

      • 

    

    • 

  • 

    Time Points:  Run duplicate plates for 24h  and 48h .
    

    • 

  • 

    Readout:  Use CCK-8 or CellTiter-Glo (ATP).
    

      

    • 

      Why ATP? PCC specifically boosts mitochondrial ATP. MTT assays measure reductase activity, which PCC might artificially inflate without actual viability increase. ATP assays are superior for this compound. 
      

      • 

    

    • 



Module 3: Troubleshooting Viability Issues


Q: My cells are dying at high concentrations (>10 mM). Is the drug toxic?


A:  Likely not "chemically" toxic, but physically stressful.


    

  • 

    The Chloride Effect:  You are adding Propionylcarnitine Chloride. At 20 mM, you are adding significant Cl⁻ ions, which can acidify the media if buffering is weak.
    

    • 

  • 

    Osmolarity:  20 mM adds ~40 mOsm/L (dissociation into 2 ions). This can shrink sensitive cells.
    

    • 

  • 

    Validation Step:  Check the pH of your media after adding the drug. If it drops below 7.2, add HEPES buffer (10-25 mM) to stabilize.
    

    • 



Q: I see no effect on cell viability. Is the drug working?


A:  Propionylcarnitine is an anaplerotic  agent (it refills the tank). It works best when the tank is empty.


    

  • 

    Healthy Cells:  In perfectly healthy cells with abundant glucose/glutamine, adding PCC may show no viability increase because the TCA cycle is already saturated.
    

    • 

  • 

    Stress Models:  To see the "rescue" effect, you must stress the cells:
    

      

    • 

      Serum Starvation: Reduce FBS to 1% or 0%.
      

      • 

    • 

      Hypoxia/Ischemia: Incubate in 1% O2.
      

      • 

    • 

      Metabolic Block: Use low glucose media.
      

      • 

    

    • 



Module 4: Mechanistic Interpretation


Q: How does this compound actually support survival?


A:  It bypasses the requirement for glucose-derived Acetyl-CoA by entering the TCA cycle downstream at Succinyl-CoA. This maintains ATP production even when upstream pathways (glycolysis/beta-oxidation) are compromised.


The Anaplerotic Pathway: 






PCC_Mechanism


cluster_mito

Mitochondria


PCC

(+/-)-Propionylcarnitine


Transport

Carnitine Transporter
(OCTN2)


PCC->Transport




L_Form

L-Propionylcarnitine
(Active)


Transport->L_Form


Transported


D_Form

D-Propionylcarnitine
(Inactive/Competitor)


Transport->D_Form


Transported
(May Compete)


Mito_Matrix

Mitochondrial Matrix


PropCoA

Propionyl-CoA


L_Form->PropCoA


Carnitine Acetyltransferase


MMCoA

Methylmalonyl-CoA


PropCoA->MMCoA


Propionyl-CoA Carboxylase
(Biotin dependent)


SuccCoA

Succinyl-CoA


MMCoA->SuccCoA


Mutase (B12 dependent)


TCA

TCA Cycle
(Krebs)


SuccCoA->TCA


Anaplerotic Entry


ATP


ATP Production
(Cell Viability)


TCA->ATP







Caption: Pathway illustrating the conversion of the active L-isomer into Succinyl-CoA, fueling the TCA cycle and ATP production. Note the D-isomer's potential competition at the transporter level.


References


    

  • 

    Ferrari, R., et al.  (1997). "The propionyl-L-carnitine hypothesis: an alternative approach to treating heart failure." Journal of Cardiac Failure. 
    

      

    • Context: Establishes the metabolic rescue mechanism in ischemic tissue.
      • 

    

    • 

  • 

    R&D Systems.  "(±)-Propionylcarnitine chloride Product Datasheet." 
    

      

    • 

      Context: Solubility and stability data (100 mM in water).
      

      • 

    

    • 

  • 

    Mingorance, C., et al.  (2011). "Propionyl-L-carnitine corrects metabolic and cardiovascular alterations in diet-induced obese mice." PLOS ONE. 
    

      

    • Context: In vivo dosing and metabolic effects relevant to concentr
      • 

    

    • 

  • 

    Rebouche, C. J.  (2004). "Kinetics, pharmacokinetics, and regulation of L-carnitine and acetyl-L-carnitine metabolism." Annals of the New York Academy of Sciences. 
    

      

    • Context: Explains the stereospecificity of carnitine transport and metabolism (L- vs D- forms).
      • 

    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Optimization
                                    

                                    
Technical Guide: (+/-)-Propionylcarnitine Chloride Stability &amp; Handling

                                                                            
Doc ID: TS-PCC-2024-01 | Version: 2.1 | Department: Application Science Executive Summary (+/-)-Propionylcarnitine chloride (PCC) is a short-chain acylcarnitine used extensively as a mass spectrometry standard (e.g., new...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


Doc ID:  TS-PCC-2024-01 | Version:  2.1 | Department:  Application Science


Executive Summary


(+/-)-Propionylcarnitine chloride (PCC) is a short-chain acylcarnitine used extensively as a mass spectrometry standard (e.g., newborn screening for Propionic Acidemia) and in metabolic research.[1][2] While chemically robust in its crystalline form under ideal conditions, it exhibits significant hygroscopicity  and ester hydrolytic instability  in solution.


This guide provides a validated framework for the storage, handling, and troubleshooting of PCC. It moves beyond generic "store at -20°C" instructions to explain the physicochemical reasons for these protocols, ensuring your experimental data remains artifact-free.


Module 1: Critical Storage & Handling Protocols


The Core Threat:  PCC is a chloride salt of an ester. The chloride ion renders the solid highly hygroscopic (water-attracting), while the ester bond is susceptible to nucleophilic attack (hydrolysis) by that absorbed water, especially at pH > 7.0.


1.1 Solid State Storage (Long-Term) 


    

  • 

    Temperature:  -20°C is mandatory. -80°C is preferred for storage >12 months.
    

    • 

  • 

    Atmosphere:  The vial must be sealed under dry gas (Argon or Nitrogen) if opened.
    

    • 

  • 

    Desiccation:  Secondary containment with active desiccant (e.g., silica gel or molecular sieves) is required.
    

    • 

  • 

    Equilibration Rule: Never open a cold vial. Allow the vial to warm to room temperature (approx. 30 mins) inside a desiccator before opening. This prevents atmospheric moisture from condensing on the cold hygroscopic solid.
    

    • 



1.2 Solution State Handling (Short-Term) 


PCC stability in solution is dictated by pH and solvent choice.


Solvent SystemStability WindowStorage ConditionNotes
Anhydrous DMSO 6 Months-80°CPreferred Stock.  Use fresh/dry DMSO to prevent hydrolysis.[3]
Methanol 1 Month-20°CGood solubility (up to 250 mg/mL). Avoid if transesterification is a risk in specific assays.
Water/PBS (pH < 7) < 24 Hours4°C / IcePrepare fresh. Do not store.  Hydrolysis accelerates rapidly.
Alkaline Buffer (pH > 8) < 15 MinutesN/ACritical Failure Point.  Rapid hydrolysis to carnitine + propionate.


1.3 Workflow Visualization 


The following diagram illustrates the "Chain of Custody" for PCC to maintain integrity from receipt to assay.






StorageWorkflow


Receipt

Receipt of Shipment
(Ambient or Blue Ice)


Equilibrate

Equilibrate to RT
(In Desiccator, 30 min)


Receipt->Equilibrate


Do NOT open cold


Inspect

Visual Inspection
(Free flowing powder?)


Equilibrate->Inspect




Solubilize

Solubilize
(Anhydrous DMSO)


Inspect->Solubilize


If Pass


Failure

Hydrolysis Risk:
Quantify via LC-MS


Inspect->Failure


If Clumped/Sticky


Aliquot

Aliquot
(Single-use volumes)


Solubilize->Aliquot


Minimize freeze-thaw


Freeze

Deep Freeze
(-80°C, Dark)


Aliquot->Freeze







Figure 1: Validated workflow for receiving and banking Propionylcarnitine Chloride to prevent moisture-induced degradation.


Module 2: Degradation Mechanics


Understanding how PCC degrades allows you to distinguish between experimental error and compound failure.


2.1 The Hydrolysis Pathway 


The primary degradation pathway is the cleavage of the ester linkage. This reaction is base-catalyzed . In biological buffers (often pH 7.4), the half-life is reasonable for acute assays, but at pH 8.5+ (often used in derivatization protocols), degradation is rapid.


Degradation Products: 


    

  • 

    Free Carnitine:  (M+H)+ m/z 162.1
    

    • 

  • 

    Propionic Acid:  (Usually lost in solvent front or not ionizing in positive mode).
    

    • 







Degradation


cluster_conditions

Catalysts


PCC

(+/-)-Propionylcarnitine
[M+H]+: 218.1 Da


Inter

Tetrahedral Intermediate


PCC->Inter


+ H2O (Hydrolysis)
Accelerated by pH > 7.5


Carnitine

Free Carnitine
[M+H]+: 162.1 Da


Inter->Carnitine




Prop

Propionic Acid
(Neutral)


Inter->Prop




Heat

Heat (>37°C)


Base

Base (OH-)





Figure 2: Hydrolytic degradation pathway. Note the mass shift from 218.1 to 162.1, which is the primary diagnostic marker for degradation.


Module 3: Troubleshooting & FAQs


Q1: My solid PCC has turned into a sticky gel. Is it usable? 


    

  • 

    Diagnosis:  The chloride salt has absorbed atmospheric moisture (deliquescence).
    

    • 

  • 

    Risk:  Once wet, hydrolysis accelerates. The "gel" is likely a mixture of PCC, free carnitine, and propionic acid.
    

    • 

  • 

    Action: Do not use for quantitative standards.  If used for qualitative work, you must re-quantify the concentration using an internal standard (e.g., deuterated carnitine) via LC-MS, as the weight-based concentration is now invalid.
    

    • 



Q2: I see a split peak in my HPLC chromatogram. 


    

  • 

    Cause 1 (Racemization):  If using a chiral column, (+/-)-PCC will separate into L- and D- isomers. This is normal.
    

    • 

  • 

    Cause 2 (Hydrolysis):  If using a C18 column, the earlier eluting peak is likely free carnitine (more polar).
    

    • 

  • 

    Validation:  Check the mass spectrum of the extra peak. If it is m/z 162, it is degradation.
    

    • 



Q3: Can I use the (+/-) racemate for biological assays? 


    

  • 

    Scientific Context:  The L-isomer is the biologically active form transported by carnitine acyltransferases. The D-isomer is generally biologically inert or a weak competitive inhibitor.
    

    • 

  • 

    Recommendation:  For metabolic flux assays or enzymatic kinetics, use L-Propionylcarnitine . For use as an MS/MS internal standard or general retention time marker, the (+/-) racemate  is a cost-effective alternative, as both isomers usually co-elute on standard Reverse Phase columns and ionize identically.
    

    • 



Q4: My signal intensity at m/z 218 is dropping over a 12-hour LC-MS run. 


    

  • 

    Diagnosis:  On-autosampler stability issue.
    

    • 

  • 

    Fix:  Ensure the autosampler is cooled to 4°C. If your mobile phase is basic (e.g., Ammonium Hydroxide), the sample is degrading in the vial. Switch to an acidic mobile phase (0.1% Formic Acid) or inject from a neutral/acidic sample solvent.
    

    • 



Module 4: Analytical Validation (QC)


Before running valuable samples, validate your standard using this rapid QC method.


Method:  Direct Infusion or rapid LC-MS/MS.
Target:  (+/-)-Propionylcarnitine Chloride.
Molecular Formula:  C10H20ClNO4.[1][4]


ParameterExpected ValueFailure Criteria
Parent Ion [M+H]+ m/z 218.1Signal < 1E5 counts (concentration dependent)
Major Fragment m/z 85.0 (loss of 133)Absence of fragment
Degradation Marker m/z 162.1 (Carnitine)> 5% relative abundance to parent


Protocol: 


    

  • 

    Dilute stock to 1 µM in 50:50 Acetonitrile:Water + 0.1% Formic Acid.
    

    • 

  • 

    Infuse at 10 µL/min.
    

    • 

  • 

    Scan range 50–300 m/z.
    

    • 

  • 

    Calculate ratio: 

    
. If 

    
    , prepare fresh stock.

    • 



References


    

  • 

    BenchChem.  (2025).[3] Propionylcarnitine hydrochloride stability and preparation for experiments. Retrieved from 
    

    • 

  • 

    National Center for Biotechnology Information.  (2025). PubChem Compound Summary for CID 107738, Propionylcarnitine. Retrieved from 
    

    • 

  • 

    Cayman Chemical.  (2024). Propionyl-L-carnitine (chloride) Product Information & Safety Data Sheet. Retrieved from 
    

    • 

  • 

    Minkler, P. E., & Hoppel, C. L.  (1993).[5] Quantification of carnitine and acylcarnitines in biological matrices by HPLC. Analytical Biochemistry, 212, 510-518.[5] (Foundational method for acylcarnitine stability).
    

    • 

  • 

    Biocrates Life Sciences.  (2024). Acylcarnitines: Energy metabolism across generations. Retrieved from 
    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Troubleshooting
                                    

                                    
Technical Support Center: (+/-)-Propionylcarnitine chloride Analysis

                                                                            
Introduction: The Challenge of Analyzing (+/-)-Propionylcarnitine chloride (+/-)-Propionylcarnitine chloride is a polar, zwitterionic molecule crucial in metabolic research and drug development.[1][2] Its structure, cont...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


Introduction: The Challenge of Analyzing (+/-)-Propionylcarnitine chloride


(+/-)-Propionylcarnitine chloride is a polar, zwitterionic molecule crucial in metabolic research and drug development.[1][2] Its structure, containing a permanently positive quaternary ammonium group and a carboxyl group, presents a significant challenge in reversed-phase High-Performance Liquid Chromatography (HPLC).[3] Users frequently encounter poor peak shapes, specifically peak tailing, which compromises resolution and the accuracy of quantification.[4]


This guide provides a structured, in-depth approach to diagnosing and resolving peak tailing issues for (+/-)-Propionylcarnitine chloride. By understanding the underlying chemical interactions, researchers can systematically optimize their methods to achieve symmetric, reproducible peaks.


Frequently Asked Questions & Troubleshooting Guides


Q1: What is the primary cause of peak tailing for (+/-)-Propionylcarnitine chloride?


Answer: 


The most common culprit behind peak tailing for this analyte is secondary ionic interactions between the molecule's positively charged quaternary amine and residual silanol groups on the silica-based stationary phase.[5]


Causality Explained: 


    

  • 

    Analyte Structure:  (+/-)-Propionylcarnitine chloride possesses a permanent positive charge on its quaternary ammonium group, making it a strong cation.
    

    • 

  • 

    Stationary Phase Surface:  Standard silica-based reversed-phase columns (e.g., C18, C8) are manufactured from silica particles. The surface of this silica is populated with silanol groups (Si-OH).[6] During the manufacturing process, not all silanol groups are successfully capped, leaving a population of free, accessible silanols.
    

    • 

  • 

    The Interaction:  These residual silanol groups are acidic (pKa ≈ 3.8-4.2) and become deprotonated (negatively charged, SiO⁻) at mobile phase pH values above 4.[6][7] The strong positive charge on propionylcarnitine is then attracted to these negative sites on the stationary phase surface. This creates a secondary, ion-exchange retention mechanism in addition to the primary reversed-phase (hydrophobic) mechanism.[8] Molecules that experience this stronger ionic interaction are retained longer than those that do not, resulting in a delayed elution and a characteristic "tail" on the peak.[6]
    

    • 



This mixed-mode retention is a well-documented cause of poor peak shape for basic and cationic compounds.[9][10]


Q2: My peak is tailing. How should I adjust the mobile phase pH to fix it?


Answer: 


Mobile phase pH is the most powerful tool for controlling the peak shape of ionizable compounds like propionylcarnitine.[11] The goal is to suppress the unwanted ionic interactions by controlling the charge state of the residual silanol groups.


The Strategy: Low pH 


Operating at a low pH (typically between 2.5 and 3.5) is the most effective strategy. At this pH, the high concentration of protons (H⁺) in the mobile phase neutralizes the residual silanol groups, keeping them in their protonated, non-ionic form (Si-OH).[12] This prevents the ion-exchange interaction with the cationic analyte, leading to a more symmetric peak based primarily on reversed-phase retention.[6]


Experimental Protocol: pH Optimization 


    

  • 

    Prepare Buffers:  Prepare separate aqueous mobile phase buffers at different pH values (e.g., pH 4.5, 3.5, 3.0, 2.7). Use a buffer with a pKa close to the target pH for maximum buffering capacity. For LC-MS compatibility, 0.1% formic acid (pH ≈ 2.7) or a 10-20 mM phosphate buffer (for UV detection) are common starting points.[12][13]
    

    • 

  • 

    Systematic Testing:  Equilibrate the column with a mobile phase composition (e.g., 95% Aqueous Buffer / 5% Acetonitrile) at the highest pH.
    

    • 

  • 

    Inject Standard:  Inject a standard solution of (+/-)-Propionylcarnitine chloride.
    

    • 

  • 

    Record Data:  Record the retention time and, most importantly, calculate the USP Tailing Factor (Tf). An ideal peak has a Tf of 1.0; values > 1.5 indicate significant tailing.[4]
    

    • 

  • 

    Decrease pH:  Lower the mobile phase pH in steps, allowing the column to fully equilibrate at each new pH before injecting the standard.
    

    • 

  • 

    Analyze Results:  Compare the tailing factor at each pH level to find the optimal condition.
    

    • 



Data Presentation: Effect of Mobile Phase pH on Peak Tailing 


Mobile Phase pHSilanol Group State (SiO⁻)Dominant InteractionExpected Tailing Factor (Tf)Recommendation
> 5.0Mostly IonizedStrong Ion-Exchange> 2.0 (Severe Tailing)Avoid
4.0 - 5.0Partially IonizedMixed-Mode (RP + Ion-Exchange)1.6 - 2.0 (Significant Tailing)Not Recommended
2.5 - 3.5 Mostly Neutral Reversed-Phase 1.0 - 1.3 (Symmetrical Peak) Optimal Range 


Note: The exact pH required for optimal peak shape can vary depending on the specific column chemistry and age.


Q3: Adjusting the pH helped, but there is still some tailing. What mobile phase additives can I use?


Answer: 


If pH optimization alone is insufficient, introducing a mobile phase additive that acts as a "competing base" or an "ion-pairing agent" is the next logical step.


Option A: Competing Base (Silanol Suppressor) 


A competing base is a small basic molecule that is added to the mobile phase in low concentrations. This additive will preferentially interact with the active silanol sites, effectively shielding them from the analyte.[12]


    

  • 

    Mechanism:  The competing base, such as triethylamine (TEA), has its own positive charge (at low pH) and will bind to the deprotonated silanol sites. By occupying these active sites, it prevents the propionylcarnitine from interacting with them, thus eliminating the secondary retention mechanism.[3]
    

    • 

  • 

    Protocol: 
    

      

    • 

      Start with your optimized low-pH mobile phase.
      

      • 

    • 

      Add a small concentration of a competing base, typically 5-25 mM of triethylamine (TEA).[14]
      

      • 

    • 

      Ensure the pH of the aqueous portion is re-adjusted after the addition of the base.
      

      • 

    • 

      Equilibrate the column thoroughly, as it can take time for the additive to coat the stationary phase.
      

      • 

    • 

      Inject the sample and evaluate the peak shape.
      

      • 

    

    • 

  • 

    Caution:  Competing bases like TEA can shorten column lifetime by accelerating the hydrolysis of the silica stationary phase.[12] They are also not ideal for mass spectrometry due to ion suppression.
    

    • 



Option B: Ion-Pairing Chromatography 


Ion-pairing agents are used to increase the retention and improve the peak shape of highly polar or charged molecules in reversed-phase HPLC.[15][16]


    

  • 

    Mechanism:  For a cationic analyte like propionylcarnitine, an anionic ion-pairing reagent with a hydrophobic tail (e.g., sodium heptanesulfonate) is added to the mobile phase. The reagent's anionic head forms an ion pair with the analyte's cationic group in the mobile phase. This newly formed neutral complex is more hydrophobic than the analyte alone, increasing its retention on the C18 column and leading to better peak shape.[16]
    

    • 

  • 

    Protocol: 
    

      

    • 

      Prepare the aqueous mobile phase containing a low concentration of the ion-pairing reagent (e.g., 5 mM sodium heptanesulfonate).
      

      • 

    • 

      Adjust the pH to the optimal low range (e.g., 2.5-3.5).
      

      • 

    • 

      Equilibrate the column for an extended period (at least 30-60 minutes) to ensure the stationary phase is saturated with the reagent.
      

      • 

    • 

      Inject the sample. Retention time will likely increase significantly. Adjust the organic content of the mobile phase to achieve a suitable retention time.
      

      • 

    

    • 

  • 

    Considerations:  Ion-pairing reagents are notoriously difficult to wash out of a column. It is highly recommended to dedicate a specific column for ion-pairing methods.[17]
    

    • 



Q4: I've optimized the mobile phase, but the peak tailing persists across all injections. Could my column be the problem?


Answer: 


Yes, if mobile phase optimization fails, the issue is likely related to the column's chemistry or physical condition.[18]


1. Column Chemistry (Inappropriate Stationary Phase): 


Not all C18 columns are created equal. For challenging basic compounds, using a modern, high-purity, end-capped column is critical.


    

  • 

    End-Capping:  "End-capping" is a process where the column manufacturer further reacts the silica surface with a small silylating agent (like trimethylchlorosilane) to block as many of the remaining silanol groups as possible.[4][10] Columns with poor end-capping will always exhibit more tailing for basic compounds.
    

    • 

  • 

    Column Selection: 
    

      

    • 

      High-Purity Silica (Type B):  Use columns packed with modern, high-purity "Type B" silica, which has a much lower metal content and less acidic silanol groups compared to older "Type A" silica.[12][19]
      

      • 

    • 

      Polar-Embedded Phases:  Consider columns with a polar group (e.g., amide, carbamate) embedded near the base of the alkyl chain. These phases provide an alternative interaction site that shields the analyte from residual silanols.
      

      • 

    • 

      Action:  If you are using an older or general-purpose column, switch to a modern column specifically designed for the analysis of basic compounds.
      

      • 

    

    • 



2. Column Contamination or Degradation: 


The column's physical integrity can be compromised over time, leading to poor peak shape for all analytes in the chromatogram.[14]


    

  • 

    Blocked Inlet Frit:  Particulate matter from the sample or mobile phase can clog the inlet frit of the column, distorting the flow path and causing peak tailing or splitting.[18]
    

    • 

  • 

    Column Void:  A void or channel can form at the head of the column bed due to high pressure, pH instability, or physical shock.[8] This creates an empty space where the sample band can spread before separation begins, leading to broad and tailing peaks.[20]
    

    • 

  • 

    Diagnosis & Solution: 
    

      

    • 

      Substitute the Column:  The quickest diagnostic test is to replace the suspect column with a new, identical one. If the peak shape improves dramatically, the old column was the problem.[8]
      

      • 

    • 

      Reverse and Flush (for blocked frit):  Disconnect the column from the detector, reverse the flow direction, and flush with a strong solvent (e.g., 100% Acetonitrile or Methanol) to waste for at least 10-20 column volumes. This can sometimes dislodge particulates from the inlet frit.[8] Always check the column manufacturer's instructions before reversing the flow.
      

      • 

    

    • 



Q5: Can you provide a systematic workflow for troubleshooting this issue?


Answer: 


Absolutely. A logical, step-by-step approach is the most efficient way to identify and resolve peak tailing. Start with the simplest and most common solutions before moving to more complex and time-consuming ones.


Troubleshooting Workflow Diagram: 






Troubleshooting_Workflow


cluster_0

Start


cluster_1

Phase 1: Mobile Phase & Sample Checks


cluster_2

Phase 2: Hardware & Column Checks


cluster_3

Resolution


start

Asymmetric Peak Observed
(Tailing Factor > 1.5)


A

Q: Is mobile phase pH optimal?
(pH 2.5-3.5)


start->A




B

Adjust pH to 2.7 using
0.1% Formic Acid or
10mM Phosphate Buffer.


A->B


No


C

Q: Is tailing still present?


A->C


Yes


B->C




D

Add Competing Base (e.g., 10mM TEA)
or Ion-Pair Reagent (e.g., 5mM SHS)


C->D


Yes


E

Q: Is sample solvent stronger
than mobile phase?


C->E


No


G

Replace with new, identical column.
Q: Does peak shape improve?


D->G




F

Dissolve sample in
initial mobile phase.


E->F


Yes


E->G


No


F->G




H

Old column is contaminated/void.
Implement guard column and
sample filtration.


G->H


Yes


I

Q: Is column chemistry suitable?
(e.g., old Type-A silica)


G->I


No


end_node

Symmetrical Peak Achieved
(Tailing Factor < 1.3)


H->end_node




J

Switch to modern, end-capped,
high-purity silica column.


I->J


No


K

Check for extra-column volume.
(Minimize tubing length/ID)


I->K


Yes


J->end_node




K->end_node







Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Optimization
                                    

                                    
Technical Support Center: Validating the Purity of (+/-)-Propionylcarnitine Chloride

                                                                            
Welcome to the technical support center for the analytical validation of (+/-)-Propionylcarnitine chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, fiel...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


Welcome to the technical support center for the analytical validation of (+/-)-Propionylcarnitine chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into ensuring the quality and purity of commercially sourced propionylcarnitine chloride. Here, we will address common challenges and provide robust, self-validating protocols to ensure the integrity of your experimental outcomes.


Introduction to (+/-)-Propionylcarnitine Chloride Quality Control


(+/-)-Propionylcarnitine chloride is a racemic mixture of the propionyl ester of carnitine. While the L-enantiomer, L-propionylcarnitine, is the biologically active form involved in fatty acid metabolism and energy production, the D-enantiomer is considered an impurity with potential toxic effects. Therefore, rigorous analytical validation is paramount to ascertain not only the overall purity but also the enantiomeric composition of the material.


This guide provides a comprehensive framework for establishing a robust quality control system for (+/-)-Propionylcarnitine chloride, addressing identity, purity, and enantiomeric excess.


Frequently Asked Questions (FAQs)


Here are some of the common questions and challenges encountered during the quality control of (+/-)-Propionylcarnitine chloride.


Identity Confirmation


Q1: How can I definitively confirm the identity of my purchased (+/-)-Propionylcarnitine chloride? 


A1:  A multi-pronged approach is recommended for unambiguous identity confirmation:


    

  • 

    Nuclear Magnetic Resonance (NMR) Spectroscopy:  ¹H and ¹³C NMR are powerful tools for structural elucidation. The spectra should be compared against a well-characterized reference standard or published data.
    

    • 

  • 

    Mass Spectrometry (MS):  High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the molecular ion.
    

    • 

  • 

    Infrared (IR) Spectroscopy:  The IR spectrum provides a unique fingerprint of the molecule's functional groups and should match that of a reference standard.
    

    • 



Expected ¹H NMR Chemical Shifts (D₂O, 400 MHz) - Approximate: 


    

  • 

    δ 5.5-5.6 ppm (m, 1H):  CH group attached to the propionyl ester.
    

    • 

  • 

    δ 3.7-3.9 ppm (m, 2H):  CH₂ group adjacent to the quaternary ammonium.
    

    • 

  • 

    δ 3.2 ppm (s, 9H):  N(CH₃)₃ group.
    

    • 

  • 

    δ 2.6-2.8 ppm (m, 2H):  CH₂ group of the carnitine backbone.
    

    • 

  • 

    δ 2.4 ppm (q, 2H):  CH₂ group of the propionyl chain.
    

    • 

  • 

    δ 1.1 ppm (t, 3H):  CH₃ group of the propionyl chain.
    

    • 



Expected ¹³C NMR Chemical Shifts (D₂O, 100 MHz) - Approximate: 


    

  • 

    ~177 ppm:  Carboxyl carbon.
    

    • 

  • 

    ~175 ppm:  Ester carbonyl carbon.
    

    • 

  • 

    ~68 ppm:  CH group attached to the ester.
    

    • 

  • 

    ~65 ppm:  CH₂ group adjacent to the quaternary ammonium.
    

    • 

  • 

    ~54 ppm:  N(CH₃)₃ carbons.
    

    • 

  • 

    ~38 ppm:  CH₂ group of the carnitine backbone.
    

    • 

  • 

    ~27 ppm:  CH₂ group of the propionyl chain.
    

    • 

  • 

    ~9 ppm:  CH₃ group of the propionyl chain.
    

    • 



Q2: Are there official pharmacopeial monographs for (+/-)-Propionylcarnitine chloride? 


A2:  Currently, there is no specific monograph in the United States Pharmacopeia (USP) or the European Pharmacopoeia (Ph. Eur.) for the racemic mixture of propionylcarnitine chloride. However, a monograph for Levocarnitine  (L-carnitine) exists in both the USP and Ph. Eur.[1][2][3] These monographs provide a critical framework for quality control, including tests for identity, purity (e.g., related substances, water content, residue on ignition), and assay. When analyzing the racemic mixture, these tests should be adapted, and crucially, supplemented with a validated chiral method to determine the enantiomeric ratio.


Purity Assessment & Impurity Profiling


Q3: What are the common impurities I should be looking for in commercially sourced (+/-)-Propionylcarnitine chloride? 


A3:  Impurities can originate from the synthesis process, degradation, or improper storage. A thorough impurity profile is essential.


Potential Process-Related Impurities: 


    

  • 

    L-Carnitine/D-Carnitine:  Unreacted starting material.
    

    • 

  • 

    Propionic acid:  Reagent from the esterification process.
    

    • 

  • 

    Other Acylcarnitines:  Formed from other acylating agents present as impurities in the propionyl chloride or propionic anhydride.
    

    • 



Potential Degradation Products: 


    

  • 

    Hydrolysis Products:  Propionylcarnitine can hydrolyze back to carnitine and propionic acid, especially under acidic or basic conditions.
    

    • 

  • 

    Oxidative Degradants:  While generally stable to oxidation, forced degradation studies on L-carnitine suggest minimal degradation under oxidative stress.[4][5]
    

    • 



Table 1: Common Impurities and their Origin 





Impurity
Origin
Recommended Analytical Technique






D-Carnitine
Chiral impurity from synthesis
Chiral HPLC




L-Carnitine
Incomplete reaction/hydrolysis
HPLC, LC-MS




Propionic Acid
Reagent/hydrolysis product
HPLC, GC






| Other short-chain acylcarnitines | Impure reagents | LC-MS/MS |


Q4: How do I perform a forced degradation study to understand the stability of my material? 


A4:  Forced degradation studies are crucial for developing a stability-indicating analytical method and understanding the degradation pathways.[6][7][8][9] The sample should be subjected to a variety of stress conditions as outlined in the ICH Q1A(R2) guideline.


Table 2: Typical Forced Degradation Conditions 





Stress Condition
Typical Parameters






Acid Hydrolysis
0.1 M HCl at 60 °C for 24-48 hours




Base Hydrolysis
0.1 M NaOH at 60 °C for 24-48 hours




Oxidation
3% H₂O₂ at room temperature for 24 hours




Thermal Degradation
80 °C for 48 hours (solid state)






| Photostability | ICH Q1B guidelines (exposure to light) |


The stressed samples are then analyzed by a suitable stability-indicating method, typically HPLC with UV or MS detection, to separate the parent compound from any degradation products.


Experimental Protocols & Troubleshooting


Protocol 1: HPLC-UV Method for Purity Assay and Related Substances


This method is a general guideline and should be validated for your specific instrumentation and sample matrix.


    

  • 

    Column:  C18, 250 mm x 4.6 mm, 5 µm particle size.
    

    • 

  • 

    Mobile Phase:  0.05 M Phosphate buffer (pH 3.0) with 0.5 g/L of sodium 1-heptanesulfonate as an ion-pairing agent.
    

    • 

  • 

    Flow Rate:  1.0 mL/min.
    

    • 

  • 

    Detection:  UV at 210 nm.
    

    • 

  • 

    Column Temperature:  30 °C.
    

    • 

  • 

    Injection Volume:  20 µL.
    

    • 

  • 

    Sample Preparation:  Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.
    

    • 



Causality Behind Choices: 


    

  • 

    C18 Column:  Provides good retention for moderately polar compounds.
    

    • 

  • 

    Ion-Pairing Agent:  Propionylcarnitine is a quaternary ammonium salt and is highly polar. The ion-pairing agent (sodium 1-heptanesulfonate) forms a neutral complex with the positively charged analyte, enhancing its retention on the non-polar C18 stationary phase.
    

    • 

  • 

    Low pH:  Suppresses the ionization of the carboxylic acid group, leading to better peak shape.
    

    • 

  • 

    UV Detection at 210 nm:  Propionylcarnitine lacks a strong chromophore, so detection at a low UV wavelength is necessary.
    

    • 



Protocol 2: Chiral HPLC Method for Enantiomeric Purity


    

  • 

    Column:  Chiral stationary phase (CSP) column, such as one based on a macrocyclic glycopeptide (e.g., teicoplanin-based).
    

    • 

  • 

    Mobile Phase:  A mixture of methanol and water (e.g., 85:15 v/v) containing a buffer like 20 mM ammonium acetate.
    

    • 

  • 

    Flow Rate:  1.0 mL/min.
    

    • 

  • 

    Detection:  Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD) if UV detection is not sensitive enough. LC-MS can also be used.
    

    • 

  • 

    Column Temperature:  25 °C.
    

    • 

  • 

    Sample Preparation:  Dissolve the sample in the mobile phase.
    

    • 



Causality Behind Choices: 


    

  • 

    Chiral Stationary Phase:  The CSP provides a chiral environment that allows for differential interaction with the L- and D-enantiomers, leading to their separation.
    

    • 

  • 

    Polar Organic Mobile Phase:  Often used with polysaccharide-based CSPs to achieve good enantioselectivity.
    

    • 

  • 

    ELSD/RI Detection:  Necessary as propionylcarnitine has a weak UV chromophore.
    

    • 



Troubleshooting Guides


HPLC Purity Assay Troubleshooting


Issue: Poor peak shape (tailing) for propionylcarnitine. 


    

  • 

    Cause:  Secondary interactions between the positively charged quaternary amine and residual silanols on the silica-based C18 column.
    

    • 

  • 

    Solution 1:  Ensure the concentration of the ion-pairing reagent is sufficient.
    

    • 

  • 

    Solution 2:  Lower the pH of the mobile phase to further suppress silanol activity.
    

    • 

  • 

    Solution 3:  Use a column with end-capping to minimize exposed silanols.
    

    • 



Issue: Low retention of propionylcarnitine. 


    

  • 

    Cause:  The compound is too polar for the reversed-phase column.
    

    • 

  • 

    Solution 1:  Increase the concentration of the ion-pairing reagent.
    

    • 

  • 

    Solution 2:  Decrease the organic modifier content in the mobile phase if any is used.
    

    • 

  • 

    Solution 3:  Consider using a HILIC (Hydrophilic Interaction Liquid Chromatography) column.
    

    • 



Chiral HPLC Troubleshooting


Issue: No separation of enantiomers. 


    

  • 

    Cause 1:  The chosen chiral stationary phase is not suitable for this separation.
    

    • 

  • 

    Solution 1:  Screen different types of CSPs (e.g., polysaccharide-based, macrocyclic glycopeptide-based).
    

    • 

  • 

    Cause 2:  The mobile phase composition is not optimal.
    

    • 

  • 

    Solution 2:  Vary the type and concentration of the organic modifier and the buffer.
    

    • 



Issue: Poor resolution between enantiomers. 


    

  • 

    Solution 1:  Optimize the mobile phase composition.
    

    • 

  • 

    Solution 2:  Lower the column temperature to enhance enantioselectivity.
    

    • 

  • 

    Solution 3:  Decrease the flow rate to improve efficiency.
    

    • 



LC-MS/MS Analysis Troubleshooting


Issue: Ion suppression leading to low sensitivity. 


    

  • 

    Cause:  Co-eluting matrix components are interfering with the ionization of propionylcarnitine.
    

    • 

  • 

    Solution 1:  Improve chromatographic separation to separate the analyte from interfering compounds.
    

    • 

  • 

    Solution 2:  Implement a more rigorous sample clean-up procedure (e.g., solid-phase extraction).
    

    • 

  • 

    Solution 3:  Use a stable isotope-labeled internal standard to compensate for matrix effects.
    

    • 



Visualizations


Workflow for Purity Validation






Purity_Validation_Workflow


cluster_Initial

Initial Assessment


cluster_Purity

Purity & Impurity Profiling


cluster_Chiral

Enantiomeric Purity


cluster_Final

Final Evaluation


Start

Receive Commercial (+/-)-Propionylcarnitine Chloride


Identity

Identity Confirmation
(NMR, MS, IR)


Start->Identity




Purity_Assay

Purity Assay (HPLC-UV)


Identity->Purity_Assay




Related_Substances

Related Substances
(HPLC-UV/MS)


Identity->Related_Substances




Chiral_Purity

Enantiomeric Purity
(Chiral HPLC)


Identity->Chiral_Purity




Compare_Specs

Compare to Specifications
(e.g., USP Levocarnitine, Internal Specs)


Purity_Assay->Compare_Specs




Related_Substances->Compare_Specs




Chiral_Purity->Compare_Specs




Decision

Accept/Reject Batch


Compare_Specs->Decision







Caption:  A typical workflow for the comprehensive purity validation of (+/-)-Propionylcarnitine chloride.


Troubleshooting Logic for HPLC Peak Tailing






HPLC_Troubleshooting


Start

Peak Tailing Observed


Check_pH

Is mobile phase pH
 at least 2 units below pKa
of analyte?


Start->Check_pH




Check_IonPair

Is ion-pairing reagent
concentration sufficient?


Check_pH->Check_IonPair


Yes


Solution1

Adjust pH of
mobile phase


Check_pH->Solution1


No


Check_Column

Is the column old or
 a non-end-capped type?


Check_IonPair->Check_Column


Yes


Solution2

Increase ion-pairing
reagent concentration


Check_IonPair->Solution2


No


Solution3

Replace with a new or
end-capped column


Check_Column->Solution3


Yes





Caption:  A decision tree for troubleshooting peak tailing in the HPLC analysis of propionylcarnitine.


References


    

  • 

    Cepham Life Sciences. (n.d.). Propionyl-L-carnitine HCL. Retrieved from [Link]
    

    • 


  • 

    SAR Publication. (2021). Quantitative Determination of L-Carnitine Tablet Formulation by A Validated Stability-Indicating Reversed-Phase HPLC Method. Retrieved from [Link]
    

    • 

  • 

    Amazon S3. (n.d.). Study on Degradation Behaviour and Impurity Profiling of Drugs and their Formulation used in the Treatment of Cardiovascular Dis. Retrieved from [Link]
    

    • 

  • 

    PubChem. (n.d.). Propionylcarnitine. Retrieved from [Link]
    

    • 

  • 

    R Discovery. (n.d.). Forced Degradation Studies Research Articles. Retrieved from [Link]
    

    • 

  • 

    Pharmaffiliates. (n.d.). (±)-Propionylcarnitine Chloride. Retrieved from [Link]
    

    • 

  • 

    BioCrick. (n.d.). (±)-Propionylcarnitine chloride datasheet. Retrieved from [Link]
    

    • 




  • 

    USP. (n.d.). USP Monographs: Levocarnitine. Retrieved from [Link]
    

    • 

  • 

    Regulations.gov. (n.d.). Nomination of Acetyl-L-carnitine HCL as a Bulk Drug Substance That May Be Used To Compound Drug Products. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (2015). Validation of a Stability-Indicating RP-HPLC Method for Determination of L-Carnitine in Tablets. Retrieved from [Link]
    

    • 

  • 

    precisionFDA. (n.d.). PROPIONYL-DL-CARNITINE. Retrieved from [Link]
    

    • 

  • 

    Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, D2O, experimental) (HMDB0000237). Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Typical chromatograms of l-carnitine after degradation under (a).... Retrieved from [Link]
    

    • 

  • 

    European Medicines Agency. (2000). Q 7 Good Manufacturing Practice for Active Pharmaceutical Ingredients. Retrieved from [Link]
    

    • 

  • 

    PMC. (n.d.). Validation of a Stability-Indicating RP-HPLC Method for Determination of l-Carnitine in Tablets. Retrieved from [Link]
    

    • 

  • 

    NPRA. (n.d.). APPENDIX 11 REGULATORY CONTROL OF ACTIVE PHARMACEUTICAL INGREDIENTS (APIs). Retrieved from [Link]
    

    • 

  • 

    PubMed. (n.d.). Forced degradation and impurity profiling: recent trends in analytical perspectives. Retrieved from [Link]
    

    • 

  • 

    Semantic Scholar. (n.d.). Validation of a Stability-Indicating RP-HPLC Method for Determination of l-Carnitine in Tablets. Retrieved from [Link]
    

    • 

  • 

    ScienceOpen. (n.d.). Supporting Information. Retrieved from [Link]
    

    • 

  • 

    NP-MRD. (n.d.). 13C NMR Spectrum (1D, 252 MHz, D2O, predicted) (NP0000271). Retrieved from [Link]
    

    • 

  • 

    NPRA. (n.d.). REGULATORY CONTROL OF ACTIVE PHARMACEUTICAL INGREDIENTS. Retrieved from [Link]
    

    • 

  • 

    European Pharmacopoeia. (n.d.). EUROPEAN PHARMACOPOEIA 11.4 To aid users the index includes a reference to the supplement in which the latest version of a text. Retrieved from [Link]
    

    • 

  • 

    European Pharmacopoeia. (n.d.). European Pharmacopoeia (Ph. Eur.) 11th Edition. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). (PDF) Validated Method for the Quantification of Free and Total Carnitine, Butyrobetaine, and Acylcarnitines in Biological Samples. Retrieved from [Link]
    

    • 

  • 

    PMC. (n.d.). Application of 1H and 13C NMR Fingerprinting as a Tool for the Authentication of Maltese Extra Virgin Olive Oil. Retrieved from [Link]
    

    • 

  • 

    The Royal Society of Chemistry. (n.d.). Embedding Alkenes within an Icosahedral Inorganic Fullerene {(NH4)42[Mo132O372(L)30(H2O)72]} for Trapping Volatile Organics. Retrieved from [Link]
    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Troubleshooting
                                    

                                    
Overcoming poor reproducibility in (+/-)-Propionylcarnitine chloride experiments

                                                                            
Topic: Overcoming Poor Reproducibility in Experimental Workflows Role: Senior Application Scientist Status: Active Guide Introduction: The "Ghost" in Your Data If you are reading this, you are likely facing a familiar fr...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


Topic: Overcoming Poor Reproducibility in Experimental Workflows


Role:  Senior Application Scientist
Status:  Active Guide


Introduction: The "Ghost" in Your Data


If you are reading this, you are likely facing a familiar frustration: your propionylcarnitine (PLC) data is oscillating. One week, the mitochondrial respiration assay shows a 40% boost; the next, it’s a flatline.


As a Senior Application Scientist, I have troubleshot this specific compound for over a decade. The issue is rarely the biological system itself. The variability almost always stems from three "invisible" chemical realities of (+/-)-Propionylcarnitine chloride: hygroscopicity , spontaneous hydrolysis , and the racemic trap .


This guide moves beyond standard protocols to address the causality of error. Follow these modules to stabilize your workflow.


Module 1: The Hygroscopic Drift (Material Handling)


The Root Cause: 
Propionylcarnitine chloride is a salt that acts as a moisture magnet. If you weigh the solid powder on an open balance, it absorbs atmospheric water within seconds.


    

  • 

    Result:  You think you weighed 10 mg of drug, but you weighed 9.2 mg of drug and 0.8 mg of water. Your molar concentration is permanently wrong before you even start.
    

    • 



The "Weighing by Difference" Protocol


Do not weigh this compound directly onto a weigh boat.


    

  • 

    Equilibrate:  Bring the vial to room temperature in a desiccator before opening (prevents condensation).
    

    • 

  • 

    Tare:  Place the entire closed vial of substance on the analytical balance. Tare to zero.
    

    • 

  • 

    Transfer:  Remove the vial, quickly tap the estimated amount into your preparation vessel, and immediately recap the vial.
    

    • 

  • 

    Measure:  Place the closed vial back on the balance. The negative value displayed is the exact mass transferred.
    

    • 

  • 

    Dissolve Immediately:  Do not let the solid sit in the vessel. Add your solvent immediately.
    

    • 



Data: Solubility & Stability Matrix


Solvent SystemSolubility LimitStability (Room Temp)Stability (-20°C)Recommendation
Water ~50 mg/mL< 4 Hours (Hydrolysis risk)Not RecommendedAvoid for Stock 
PBS (pH 7.4) ~10 mg/mL< 2 HoursN/AImmediate Use Only 
DMSO ~20 mg/mL> 24 Hours6 MonthsGold Standard for Stock 
Ethanol ~25 mg/mL> 24 Hours1 MonthAlternative for cell culture




Critical Insight:  Never store aqueous stocks. The ester bond in propionylcarnitine is susceptible to hydrolysis, stripping the propionyl group and leaving you with free carnitine. This reaction accelerates exponentially at pH > 7.0.




Module 2: The Racemic Trap (Stereochemistry)


The Root Cause: 
You are using (+/-)-Propionylcarnitine, a racemic mixture containing 50% L-isomer and 50% D-isomer.


    

  • 

    Biological Reality:  Most biological enzymes (e.g., Carnitine Acetyltransferase - CAT) and transporters (OCTN2) are stereospecific for the L-isomer .
    

    • 

  • 

    The Error:  Researchers often calculate molarity based on the total mass. If you treat cells with "100 µM" of the racemate, you are effectively delivering only 50 µM  of the biologically active L-form.
    

    • 



The D-Isomer Interference: 
While often considered "inert," the D-isomer can competitively bind to transporters without being metabolized, potentially acting as a silent inhibitor or altering transport kinetics [1].


Visualizing the Racemic Fate






RacemicMetabolism


cluster_0

Extracellular Space


cluster_1

Mitochondrial Matrix


Input

(+/-)-Propionylcarnitine
(Racemic Mix)


L_Form

L-Propionylcarnitine
(Active)


Input->L_Form


OCTN2 Transport


D_Form

D-Propionylcarnitine
(Inactive/Competitor)


Input->D_Form


OCTN2 Transport
(Competition)


CAT

Carnitine
Acetyltransferase


L_Form->CAT


High Affinity


D_Form->CAT


No/Low Affinity


NoRxn

No Reaction
(Accumulation)


D_Form->NoRxn




PropCoA

Propionyl-CoA
(Krebs Cycle Entry)


CAT->PropCoA




FreeCarn

Free L-Carnitine


CAT->FreeCarn







Figure 1: The metabolic divergence of the racemic mixture. Note that only the L-isomer effectively feeds into the Propionyl-CoA pool, while the D-isomer may compete for transport.


Module 3: Analytical Verification (LC-MS/MS)


The Root Cause: 
Direct infusion or standard LC methods often fail to separate propionylcarnitine from its isobaric interferences or hydrolysis products (free carnitine) if the column chemistry is not optimized for polar compounds.


Troubleshooting the Assay: 


    

  • 

    Peak Tailing:  Propionylcarnitine is a quaternary amine (permanently positively charged). On standard C18 columns, it tails badly due to interaction with residual silanols.
    

      

    • 

      Fix: Use a HILIC (Hydrophilic Interaction Liquid Chromatography)  column or a C18 column specifically end-capped for basic compounds.
      

      • 

    

    • 

  • 

    Ion Suppression:  In biological matrices (plasma/media), salts suppress the signal.
    

      

    • 

      Fix: Use a deuterated internal standard (e.g., Propionyl-L-carnitine-d3 ). Do not skip this. The matrix effect varies wildly between control and treated samples.
      

      • 

    

    • 

  • 

    Differentiation:  Ensure your method separates Propionylcarnitine (m/z ~218) from Acetylcarnitine (m/z ~204) and free Carnitine (m/z ~162). Monitor the specific product ion m/z 85  (characteristic of the carnitine backbone) [2].
    

    • 



Frequently Asked Questions (FAQ)


Q: Can I heat the solution to dissolve the powder faster? 
A: Absolutely not.  Heat accelerates the hydrolysis of the ester bond. If the powder is stubborn, use a vortex mixer or a sonication bath (briefly) at room temperature, but never heat. If using DMSO, it should dissolve instantly.


Q: I see a precipitate in my cell culture media after adding the drug. 
A:  This is likely a "salting out" effect or pH shock. Propionylcarnitine chloride is acidic. If you add a high concentration stock (dissolved in water/DMSO) directly to a small volume of media, you may locally drop the pH.


    

  • 

    Protocol: Dilute your stock into a larger volume of pre-warmed media first, check pH, and then apply to cells.
    

    • 



Q: Why is my IC50/EC50 double what is reported in the literature? 
A:  Check the literature source carefully. Did they use L-Propionylcarnitine  or the (+/-) Racemate ? If they used the pure L-form and you are using the racemate, you need to use double the concentration to achieve the same biological activity (assuming the D-form is inert).


Q: How do I validate that my stock solution hasn't hydrolyzed? 
A:  Run a quick HPLC or LC-MS check. Free L-carnitine elutes earlier than Propionylcarnitine on reverse-phase columns. If you see a growing peak for free carnitine in your stock, discard it.


Experimental Workflow: The "Zero-Drift" Preparation


Use this workflow to ensure maximum reproducibility between batches.






PrepWorkflow


Step1

STEP 1: Storage
Store solid at -20°C with desiccant.
Equilibrate to RT before opening.


Step2

STEP 2: Weighing
Use 'Weigh by Difference' method.
Minimize air exposure (<30 sec).


Step1->Step2




Step3

STEP 3: Solubilization
Dissolve in anhydrous DMSO.
Target conc: 20-50 mM.


Step2->Step3




Step4

STEP 4: Aliquoting
Split into single-use vials.
Purge with Nitrogen (optional).


Step3->Step4




Warning

CRITICAL: Avoid aqueous
stocks for storage!


Step3->Warning




Step5

STEP 5: Usage
Dilute 1:1000 into media/buffer.
Use immediately.


Step4->Step5







Figure 2: Optimized workflow for handling hygroscopic carnitine derivatives to prevent hydrolysis and concentration errors.


References


    

  • 

    Rebouche, C. J.  (2004). Kinetics, pharmacokinetics, and regulation of L-carnitine and acetyl-L-carnitine metabolism. Annals of the New York Academy of Sciences, 1033(1), 30-41. 
    

    • 

  • 

    Minkler, P. E., et al.  (2008). Quantification of carnitine and acylcarnitines in biological matrices by HPLC-ESI-MS/MS.[1] Clinical Chemistry, 54(9), 1451-1462. 
    

    • 

  • 

    BenchChem.  (2025).[2] Propionylcarnitine hydrochloride stability and preparation for experiments. BenchChem Technical Notes. 
    

    • 

  • 

    Cayman Chemical.  (2022).[3] Propionyl-L-carnitine (chloride) Product Information & Stability Data. Cayman Chemical Product Insert. 
    

    • 



Sources

                        

                    

                                    

                    

            

                
Reference Data & Comparative Studies

                            


                                                                    

                        

                            
                                

                                    

                                        Validation
                                    

                                    
Comparative Guide: (+/-)-Propionylcarnitine chloride vs. Acetyl-L-carnitine in Neuroprotection

                                                                            
Executive Summary Acetyl-L-carnitine (ALC) and Propionyl-L-carnitine (PLC) represent two distinct metabolic trajectories for neuroprotection. While both share the carnitine "shuttle" core, their acyl groups dictate their...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary


Acetyl-L-carnitine (ALC)  and Propionyl-L-carnitine (PLC)  represent two distinct metabolic trajectories for neuroprotection. While both share the carnitine "shuttle" core, their acyl groups dictate their specific therapeutic utility.


    

  • 

    ALC  is the Neuronal Specialist : It readily crosses the blood-brain barrier (BBB), donates acetyl groups for acetylcholine synthesis, and fuels the Krebs cycle at the entry point (Acetyl-CoA). It is the gold standard for cognitive decline and direct neurotrophic support.
    

    • 

  • 

    PLC  (specifically the propionyl moiety) is the Vascular & Ischemic Specialist : It acts as a mitochondrial anaplerotic agent (entering the Krebs cycle later as Succinyl-CoA) and significantly enhances endothelial function and microcirculation. It is superior in ischemic reperfusion injury and conditions with a vascular compromise component.
    

    • 



Note on Stereochemistry:  While the prompt specifies (+/-)-Propionylcarnitine chloride (racemic mixture), biological systems selectively utilize the L-enantiomer . The D-isomer can competitively inhibit L-carnitine transport (OCTN2). For high-integrity biological assays, Propionyl-L-carnitine  is the requisite standard. This guide focuses on the bioactive L-forms unless otherwise noted.


Part 1: Physicochemical & Pharmacokinetic Divergence


The efficacy of these molecules relies on their ability to reach the target tissue (CNS vs. Peripheral Nerves) and their metabolic fate once inside the mitochondria.


FeatureAcetyl-L-carnitine (ALC)Propionyl-L-carnitine (PLC)
Moiety Acetyl group (2-carbon)Propionyl group (3-carbon)
BBB Permeability High . Utilizes OCTN2 transporter efficiently; acetyl group increases lipophilicity relative to free carnitine.Moderate . Crosses BBB but generally shows higher affinity/retention in cardiac and endothelial tissues.
Primary Transporter OCTN2 (Organic Cation Transporter 2)OCTN2; also interacts with OCTN1.
Metabolic Entry Acetyl-CoA  (Krebs Cycle Entry)Succinyl-CoA  (Krebs Cycle Intermediate)
Key Bio-Product Acetylcholine (Neurotransmitter)Nitric Oxide (via endothelial support)


Part 2: Mechanistic Divergence (The "Why")


The critical distinction lies in how the mitochondria process the acyl group. This dictates whether the molecule supports immediate energy/neurotransmission (ALC) or rescues a stalled metabolic cycle (PLC).


ALC: The Acetyl Donor


ALC provides an immediate fuel source. Inside the mitochondria, the acetyl group is transferred to Coenzyme A (CoA) to form Acetyl-CoA, which drives the Citric Acid Cycle (TCA). Crucially, in the cytosol, the acetyl group can be used to acetylate choline, forming Acetylcholine , essential for cholinergic transmission and memory.


PLC: The Anaplerotic Rescuer


PLC carries a propionyl group.[1][2] It is converted into Methylmalonyl-CoA and subsequently Succinyl-CoA . Succinyl-CoA enters the TCA cycle after the rate-limiting steps. This is termed anaplerosis  (refilling). In ischemic conditions where the cycle stalls, PLC acts as a "bypass" fuel, maintaining energy production when glucose oxidation is impaired.


Visualization: Metabolic Fate Pathways






MetabolicFate


ALC

Acetyl-L-carnitine


Carnitine

L-Carnitine
(Recycled)


ALC->Carnitine




AcetylCoA

Acetyl-CoA


ALC->AcetylCoA


 CAT Enzyme


PLC

Propionyl-L-carnitine


PLC->Carnitine




PropionylCoA

Propionyl-CoA


PLC->PropionylCoA


 CAT Enzyme


TCA_Entry

Citrate Synthase
(TCA Entry)


AcetylCoA->TCA_Entry


 Primary Fuel


ACh

Acetylcholine
(Neurotransmission)


AcetylCoA->ACh


 Cytosolic Pathway


SuccinylCoA

Succinyl-CoA
(Anaplerosis)


PropionylCoA->SuccinylCoA


 Carboxylation


Energy

ATP Production


TCA_Entry->Energy




SuccinylCoA->Energy


 Bypasses Early Blocks





Figure 1: Divergent metabolic fates. ALC drives initiation and neurotransmission; PLC refills the cycle (anaplerosis) downstream.


Part 3: Comparative Efficacy Data


The following table synthesizes data from key comparative studies, specifically focusing on models of neuropathy and ischemia.


IndicationAcetyl-L-carnitine (ALC)Propionyl-L-carnitine (PLC)Verdict
Cognitive Decline / AD Significantly improves MMSE scores; slows deterioration in mild AD.Limited data on direct cognitive enhancement; mostly secondary to vascular improvement.ALC Preferred 
Peripheral Neuropathy (Diabetic) Reduces pain (VAS scores); improves Nerve Conduction Velocity (NCV).[3]Reduces pain; improves NCV; Superior improvement in endoneurial blood flow .Tie  (PLC for vascular etiology)
Ischemia / Reperfusion Reduces lipid peroxidation; protects mitochondrial ETC.Prevents "no-reflow" phenomenon ; higher efficacy in restoring ATP in severe ischemia.PLC Preferred 
Neurite Outgrowth Potent stimulation of NGF-mediated outgrowth in PC12 cells.Less potent direct neuritogenic effect.ALC Preferred 


Key Study Highlight:  In a streptozotocin-diabetic rat model, both ALC and PLC prevented nerve conduction deficits (~50% protection).[2] However, PLC showed a trend toward better restoration of blood flow to the nerve (endoneurial flow), highlighting its vascular mechanism [1].


Part 4: Experimental Protocols


To objectively compare these compounds, researchers should utilize a dual-model approach: one focusing on direct neuronal survival (OGD) and one on neurite extension.


Protocol A: Oxygen-Glucose Deprivation (OGD) in PC12 Cells


Objective: Compare neuroprotection against ischemic insult.


    

  • 

    Cell Culture:  Culture PC12 cells in DMEM + 10% Horse Serum + 5% FBS on poly-D-lysine coated plates.
    

    • 

  • 

    Differentiation (Optional but recommended):  Treat with 50 ng/mL NGF for 5-7 days to induce neuronal phenotype.
    

    • 

  • 

    Pre-Treatment: 
    

      

    • 

      Group 1: Vehicle (PBS).
      

      • 

    • 

      Group 2: ALC (100 µM).
      

      • 

    • 

      Group 3: PLC (100 µM).
      

      • 

    • 

      Note: Dissolve compounds in PBS and filter sterilize (0.22 µm). Treat for 24 hours prior to OGD.
      

      • 

    

    • 

  • 

    OGD Induction: 
    

      

    • 

      Wash cells with glucose-free DMEM (previously deoxygenated with 95% N2 / 5% CO2 for 30 min).
      

      • 

    • 

      Place cells in a hypoxia chamber (1% O2) for 4–6 hours.
      

      • 

    

    • 

  • 

    Reperfusion:  Replace medium with normal glucose-containing DMEM and return to normoxic incubator for 24 hours.
    

    • 

  • 

    Readout: 
    

      

    • 

      MTT Assay:  For mitochondrial viability.
      

      • 

    • 

      LDH Release:  For membrane integrity/necrosis.
      

      • 

    • 

      ROS Quantification:  DCFDA fluorescence.
      

      • 

    

    • 



Protocol B: Neurite Outgrowth Assay


Objective: Compare neurotrophic/regenerative capacity.


    

  • 

    Seeding:  Seed PC12 cells at low density (5,000 cells/cm²).
    

    • 

  • 

    Treatment: 
    

      

    • 

      Control: Low serum (1%).
      

      • 

    • 

      NGF Control: 50 ng/mL NGF.
      

      • 

    • 

      ALC Group: 100 µM ALC + Sub-optimal NGF (5 ng/mL).
      

      • 

    • 

      PLC Group: 100 µM PLC + Sub-optimal NGF (5 ng/mL).
      

      • 

    

    • 

  • 

    Incubation:  48–72 hours.
    

    • 

  • 

    Analysis: 
    

      

    • 

      Fix cells (4% Paraformaldehyde).
      

      • 

    • 

      Stain with Coomassie Blue or anti-beta-tubulin III.
      

      • 

    • 

      Quantification:  Measure average neurite length and number of branch points per cell using ImageJ (NeuronJ plugin).
      

      • 

    • 

      Expectation: ALC typically shows a synergistic effect with NGF, significantly enhancing outgrowth compared to PLC in this specific model.
      

      • 

    

    • 



Part 5: Strategic Selection (Decision Matrix)


Use this logic flow to select the appropriate carnitine derivative for your research or drug development pipeline.






SelectionMatrix


Start

Primary Therapeutic Target?


CNS

Central Nervous System
(Brain/Spine)


Start->CNS




PNS

Peripheral Nervous System
(Nerves/Vascular)


Start->PNS




Cognition

Cognition / Memory / Mood


CNS->Cognition




Ischemia

Acute Ischemia / Stroke


CNS->Ischemia




Pain

Neuropathic Pain


PNS->Pain




Vascular

Vascular Compromise
(Diabetes/Claudication)


PNS->Vascular




Select_ALC

SELECT: Acetyl-L-carnitine
(Direct Neurotrophic)


Cognition->Select_ALC




Ischemia->Select_ALC


 Chronic recovery


Select_PLC

SELECT: Propionyl-L-carnitine
(Endothelial/Anaplerotic)


Ischemia->Select_PLC


 Reperfusion focus


Pain->Select_ALC


 Standard


Select_Combo

Consider Combination
(ALC + PLC)


Pain->Select_Combo


 High Efficacy


Vascular->Select_PLC







Figure 2: Strategic selection based on pathophysiology.


References


    

  • 

    Effects of acetyl- and propionyl-L-carnitine on peripheral nerve function and vascular supply in experimental diabetes. 
Source: PubMed / National Institutes of Health
URL:[Link]
    

    • 

  • 

    Acetyl-L-carnitine in the treatment of peripheral neuropathic pain: a systematic review and meta-analysis. 
Source: PLOS ONE
URL:[Link]
    

    • 

  • 

    Neuroprotective effects of L-carnitine against oxygen-glucose deprivation in rat primary cortical neurons. 
Source: Korean Journal of Pediatrics (Clinical and Experimental Pediatrics)
URL:[Link]
    

    • 

  • 

    L-Carnitine and Acetyl-L-carnitine roles and neuroprotection in developing brain. 
Source: Neurochemical Research (via PMC)
URL:[Link]
    

    • 

  • 

    Propionyl-L-carnitine: pharmacology, pharmacokinetics and therapeutic use. 
Source: Expert Opinion on Pharmacotherapy
URL:[Link]
    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Comparative
                                    

                                    
Reproducibility of published data on (+/-)-Propionylcarnitine chloride

                                                                            
This guide serves as a technical standard for researchers evaluating (+/-)-Propionylcarnitine chloride (racemic mixture) versus its biologically active enantiomer, L-Propionylcarnitine (LPC) .[1] It addresses the critica...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical standard for researchers evaluating (+/-)-Propionylcarnitine chloride  (racemic mixture) versus its biologically active enantiomer, L-Propionylcarnitine (LPC) .[1] It addresses the critical reproducibility crisis stemming from the use of racemic mixtures in metabolic assays.



Executive Analysis: The Chirality Variable


In metabolic research, reproducibility failures often originate from the interchangeability of (+/-)-Propionylcarnitine  (racemate) and L-Propionylcarnitine  (eutomer) in procurement.[1] While the racemate is cost-effective for chemical synthesis standards, it introduces a 50% impurity of the D-isomer , which is not merely inert but actively competes for transport and enzymatic active sites.[1]


Core Thesis:  Data generated using (+/-)-Propionylcarnitine cannot be directly normalized to L-Propionylcarnitine simply by doubling the dose.[1] The D-isomer alters the kinetic landscape of mitochondrial transport (OCTN2) and acetylation (CrAT).[1]


Comparative Profile: Racemate vs. Enantiomer


Feature(+/-)-Propionylcarnitine ClL-Propionylcarnitine ClImpact on Reproducibility
CAS Number 18828-58-5119793-66-7 (or 20064-19-1)Critical:  Different CAS implies different regulatory and safety profiles.[1]
Active Content 50% L-isomer>99% L-isomerRacemate requires 2x mass for theoretical equivalence, but ignores inhibition.[1]
Biological Action Partial agonist + Competitive AntagonistFull AgonistRacemate yields non-linear dose-response curves.[1]
Transport (OCTN2) D-isomer competes for uptakeHigh affinity substrateRacemate shows reduced intracellular accumulation kinetics.[1]
Enzymatic Fate D-isomer inhibits CrATConverted to Propionyl-CoARacemate reduces TCA cycle flux efficiency.[1]


Mechanistic Validation: The D-Isomer Interference


To ensure scientific integrity, one must understand why the racemate fails in sensitive assays. The following pathway diagram illustrates the divergent fates of the L- and D-isomers.


DOT Diagram: Metabolic Divergence






MetabolicPathway


Extracellular

Extracellular Space


OCTN2

OCTN2 Transporter
(Gatekeeper)


Extracellular->OCTN2


Uptake


Cyto

Cytosol


OCTN2->Cyto


Transport


LPC

L-Propionylcarnitine


Cyto->LPC


Dissociation


DPC

D-Propionylcarnitine


Cyto->DPC


Dissociation


Mito

Mitochondrial Matrix


CrAT

Carnitine Acetyltransferase
(CrAT)


Mito->CrAT


Substrate Binding


LPC->Mito


Translocation


LPC->CrAT


High Affinity


DPC->Mito


Competes for Entry


DPC->CrAT


Blocker


TCA

TCA Cycle
(Succinyl-CoA)


CrAT->TCA


Propionyl-CoA Gen.


Inhibition

COMPETITIVE INHIBITION
(Dead End)


CrAT->Inhibition


Enzyme Locking





Caption: Divergent metabolic fate.[1] The L-isomer feeds the TCA cycle, while the D-isomer (present in the racemate) competitively inhibits the OCTN2 transporter and the CrAT enzyme, acting as a metabolic "brake".[1]


Protocol 1: Analytical Validation (Chiral Purity)


Before biological testing, you must validate the stereochemical purity of your reagent.[1] Standard C18 HPLC cannot distinguish enantiomers.[1]


Objective:  Quantify the L:D ratio to normalize downstream data.
Method:  Chiral HPLC with Derivatization.[1]


Materials


    

  • 

    Column:  Chiralpak-IA or equivalent (amylose-based stationary phase) OR use Pre-column derivatization with (+)-FLEC.[1]
    

    • 

  • 

    Mobile Phase:  Acetonitrile:Phosphate Buffer (pH 6.0).[1]
    

    • 

  • 

    Detection:  UV at 210 nm or Fluorescence (if derivatized).[1]
    

    • 



Step-by-Step Workflow


    

  • 

    Sample Prep:  Dissolve 10 mg (+/-)-Propionylcarnitine chloride in 1 mL mobile phase.
    

    • 

  • 

    Derivatization (Optional but Recommended):  React 50 µL sample with 200 µL (+)-1-(9-fluorenyl)ethyl chloroformate (FLEC) to create diastereomers. Incubate 20 min at RT.
    

    • 

  • 

    Separation:  Inject 10 µL onto the chiral column.
    

      

    • 

      Flow Rate: 1.0 mL/min.[1][2]
      

      • 

    • 

      Temp: 25°C.
      

      • 

    

    • 

  • 

    Calculation: 


    
[1]

    • 

  • 

    Acceptance Criteria:  For biological assays, ee% must be >98% (L-form). If ee% is ~0% (Racemate), expect ~40-60% reduction in maximal biological efficacy compared to pure L-form.[1]
    

    • 



Protocol 2: Functional Validation (Mitochondrial Respiration)


This assay measures the anaplerotic effect of Propionylcarnitine (feeding Succinyl-CoA into the TCA cycle).[1] It is the gold standard for distinguishing "inert" mass from "inhibitory" mass.[1]


Objective:  Determine if the D-isomer in the racemate inhibits respiration.


Experimental Design


    

  • 

    Group A:  Vehicle Control.
    

    • 

  • 

    Group B:  L-Propionylcarnitine (1 mM).[1]
    

    • 

  • 

    Group C:  (+/-)-Propionylcarnitine (2 mM) — Note: This provides 1 mM of L-form, but adds 1 mM of D-form.[1]
    

    • 

  • 

    Group D:  (+/-)-Propionylcarnitine (1 mM) — Note: This provides only 0.5 mM active L-form.[1]
    

    • 



Detailed Methodology


    

  • 

    Isolation:  Isolate rat heart mitochondria via differential centrifugation in mannitol/sucrose buffer (pH 7.4).
    

    • 

  • 

    Respiration Setup:  Use a Clark-type oxygen electrode (e.g., Oroboros or Seahorse XF).[1]
    

    • 

  • 

    Basal State:  Incubate mitochondria (0.5 mg protein/mL) in respiration buffer (125 mM KCl, 20 mM Hepes, 2.5 mM Pi, 2.5 mM MgCl2).
    

    • 

  • 

    Substrate Addition: 
    

      

    • 

      Add Pyruvate/Malate  (5 mM/2.5 mM) to drive State 2 respiration.[1]
      

      • 

    • 

      Add ADP  (150 µM) to initiate State 3 (active respiration).[1]
      

      • 

    

    • 

  • 

    Treatment Injection:  Inject treatment groups (A, B, C, D).
    

    • 

  • 

    Measurement:  Record Oxygen Consumption Rate (OCR).
    

    • 



Expected Results (Data Interpretation)


GroupTreatmentExpected OCR (% of Control)Interpretation
A Vehicle100%Baseline.
B L-PC (1 mM)140-160%Anaplerotic Effect:  Propionyl-CoA fuels TCA.
C (+/-)-PC (2 mM)110-120%Inhibition:  Despite equal L-content to Group B, the D-isomer inhibits CrAT, blunting the boost.[1]
D (+/-)-PC (1 mM)105-110%Dosing Error:  Insufficient L-form + D-form inhibition results in negligible effect.[1]


Stability & Handling Checklist


Reproducibility also hinges on the physical stability of the chloride salt.


    

  • 

    Hygroscopicity:  The chloride salt is extremely hygroscopic.[1] Weighing errors of 10-15% are common if the vial is left open.[1] Action:  Desiccate before weighing.
    

    • 

  • 

    pH Sensitivity:  Propionylcarnitine esters hydrolyze at alkaline pH (>8.0).[1] Action:  Buffer all solutions to pH 7.0–7.4. Avoid unbuffered water which may drift.[1]
    

    • 

  • 

    Solvent Choice: 
    

      

    • 

      Water:[3] Soluble >50 mg/mL (Unstable >24h).[1]
      

      • 

    • 

      DMSO: Soluble 20 mg/mL (Stable frozen).[1]
      

      • 

    • 

      Ethanol:[3][4] Soluble 25 mg/mL.[1][4]
      

      • 

    

    • 



References


    

  • 

    Wiseman, L. R., & Brogden, R. N.  (1998).[1] Propionyl-L-carnitine.[1][3][4][5][6][7][8] Drugs & Aging, 12(3), 243-248.[1] Link
    

    • 

  • 

    Ferrari, R., et al.  (2004).[1] Therapeutic effects of L-carnitine and propionyl-L-carnitine on cardiovascular diseases: a review. Annals of the New York Academy of Sciences, 1033, 79-91.[1] Link
    

    • 

  • 

    Rebouche, C. J.  (2004).[1] Kinetics, pharmacokinetics, and regulation of L-carnitine and acetyl-L-carnitine metabolism.[1] Annals of the New York Academy of Sciences, 1033, 30-41.[1] Link
    

    • 

  • 

    Strijbis, K., et al.  (2010).[1] Carnitine transport and regulation in metabolic disease. Molecular Aspects of Medicine, 31(5), 398-412.[1] (Establishes OCTN2 stereospecificity). Link
    

    • 

  • 

    Cayman Chemical.  (2022).[1][4] Propionyl-L-carnitine (chloride) Product Information & Stability Data. Link
    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Validation
                                    

                                    
Confirming the specificity of (+/-)-Propionylcarnitine chloride's biological effects

                                                                            
Executive Summary: The Specificity Paradox In metabolic research, (+/-)-Propionylcarnitine chloride presents a critical specificity challenge. Unlike the pure physiological enantiomer (L-Propionylcarnitine), the racemic...

                                                                    

                            
                            

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Executive Summary: The Specificity Paradox


In metabolic research, (+/-)-Propionylcarnitine chloride  presents a critical specificity challenge. Unlike the pure physiological enantiomer (L-Propionylcarnitine), the racemic mixture ((+/-)) contains 50% D-Propionylcarnitine .


While the L-isomer acts as a potent anaplerotic agent replenishing the Krebs cycle, the D-isomer is not merely inert; it acts as a competitive antagonist  at the Carnitine Acetyltransferase (CAT) and Carnitine Palmitoyltransferase (CPT) transport sites. This guide defines the biological specificity of the propionyl moiety, distinguishes it from Acetyl-L-carnitine (ALC) and L-Carnitine (LC), and provides the experimental framework to validate these effects while controlling for racemic interference.


Comparative Analysis: Defining the Biological Niche


To confirm specificity, one must distinguish Propionylcarnitine’s mechanism (Succinyl-CoA entry) from its analogs.


Table 1: Comparative Biological Profile


FeaturePropionyl-L-carnitine (PLC) Acetyl-L-carnitine (ALC) L-Carnitine (LC) (+/-)-Propionylcarnitine (Racemate) 
Primary Metabolic Entry Succinyl-CoA  (Anaplerosis)Acetyl-CoA  (Substrate)None  (Transporter/Buffer)Mixed  (Substrate + Inhibitor)
TCA Cycle Impact Expands TCA pool size (Replenishes intermediates)Fuels TCA turnover (Donates 2 carbons)Facilitates Beta-oxidationCompromised:  D-isomer competes for CAT/CPT
Mitochondrial Complex Enters via Complex II  (Succinate)Enters via Complex I  (NADH)Indirect (via Fatty Acid transport)Reduced efficiency due to transport competition
Key Specificity Test Sensitive to Malonate  (SDH Inhibitor)Sensitive to Rotenone  (Complex I Inhibitor)Sensitive to Etomoxir  (CPT-1 Inhibitor)High Km (Apparent) due to competitive inhibition
Primary Indication Ischemia-Reperfusion, Peripheral Arterial DiseaseNeuroprotection, Acetyl-CoA bufferingPrimary Carnitine DeficiencyLow-Cost Screening  (Not recommended for kinetic studies)


Mechanistic Validation: The Anaplerotic Pathway


The specificity of Propionylcarnitine lies in its conversion to Succinyl-CoA . This bypasses the early TCA cycle steps, providing energy even when Pyruvate Dehydrogenase (PDH) is inhibited (e.g., in ischemia).


Diagram 1: Propionylcarnitine Specificity & Racemic Interference


This diagram illustrates the L-isomer's anaplerotic entry versus the D-isomer's competitive inhibition at the transferase level.






PLC_Specificity


cluster_ext

Cytosol


cluster_mito

Mitochondrial Matrix


PLC_Rac

(+/-)-Propionylcarnitine
(Racemate)


L_PLC

L-Propionylcarnitine


PLC_Rac->L_PLC


Separation


D_PLC

D-Propionylcarnitine


PLC_Rac->D_PLC


Separation


CAT

Carnitine Acetyltransferase
(CAT)


L_PLC->CAT


High Affinity
Transport


D_PLC->CAT



Competitive
Inhibition


PropCoA

Propionyl-CoA


CAT->PropCoA


CoA Transfer


MMCoA

Methylmalonyl-CoA


PropCoA->MMCoA


Carboxylation


SuccCoA

Succinyl-CoA


MMCoA->SuccCoA


Mutase


TCA

TCA Cycle
(Krebs)


SuccCoA->TCA


Anaplerosis


ComplexII

Complex II
(Succinate Dehydrogenase)


TCA->ComplexII


FADH2


ATP

ATP Production


ComplexII->ATP


OXPHOS





Figure 1: L-PLC enters the TCA cycle as Succinyl-CoA (Anaplerosis), while D-PLC acts as a competitive inhibitor at the CAT enzyme, reducing overall flux.


Experimental Protocols for Specificity Confirmation


To validate that an observed effect is due to Propionyl-L-carnitine  (and not generic carnitine buffering or impurities), use the following self-validating protocols.


Protocol A: Mitochondrial Respiration Specificity (Seahorse/O2k)


Objective:  Confirm that the respiratory increase is driven by Succinate entry (Complex II), distinguishing PLC from Acetyl-L-carnitine (Complex I).


Reagents: 


    

  • 

    Substrate:  (+/-)-Propionylcarnitine (5 mM) vs. L-Propionylcarnitine (2.5 mM).
    

    • 

  • 

    Permeabilizing Agent:  Digitonin or Saponin (for plasma membrane).
    

    • 

  • 

    Inhibitor 1:  Rotenone (0.5 µM) – Blocks Complex I.
    

    • 

  • 

    Inhibitor 2:  Malonate (5 mM) – Specifically blocks Succinate Dehydrogenase (Complex II).
    

    • 



Workflow: 


    

  • 

    Baseline:  Measure Oxygen Consumption Rate (OCR) in permeabilized cardiomyocytes or skeletal muscle fibers with Malate + ADP.
    

    • 

  • 

    Injection 1 (Substrate):  Add Propionylcarnitine.
    

      

    • 

      Expected Result: Immediate rise in OCR (State 3 respiration).
      

      • 

    

    • 

  • 

    Injection 2 (Specificity Check - Rotenone):  Add Rotenone.
    

      

    • 

      PLC Specificity: OCR should persist  (approx. 60-70%) because PLC enters downstream at Succinyl-CoA 

      
 Succinate 

      
       Complex II.

      • 

    • 

      ALC/Pyruvate Control: If the substrate were Acetyl-L-carnitine, Rotenone would abolish respiration (as it relies on NADH/Complex I).
      

      • 

    

    • 

  • 

    Injection 3 (Confirmation - Malonate):  Add Malonate.
    

      

    • 

      PLC Specificity: OCR should crash . This confirms the electrons are entering via Succinate Dehydrogenase.
      

      • 

    

    • 



Protocol B: Enzymatic Competition Assay (Racemate Interference)


Objective:  Quantify the inhibitory effect of the D-isomer present in the (+/-) chloride salt.


Methodology:  DTNB (Ellman's Reagent) Assay for Carnitine Acetyltransferase (CAT) activity.
Reaction:  Acetyl-CoA + Carnitine 


 Acetylcarnitine + CoASH (CoASH reacts with DTNB 


 412nm absorbance).

    

  • 

    Control:  Run kinetic curve with pure L-Carnitine  (substrate) to establish 

    
.

    • 

  • 

    Experimental:  Run kinetic curve with (+/-)-Propionylcarnitine  as the substrate source.
    

    • 

  • 

    Calculation: 
    

      

    • 

      If specificity is high, the 

      
 for the racemate should be exactly double that of the pure L-isomer (since only half is active).

      • 

    • 

      Specificity Failure:  If the 

      
 is more than double, or 

      
       is suppressed, the D-isomer is acting as a competitive inhibitor.

      • 

    • 

      Acceptance Criteria: For high-fidelity drug development, the 

      
 of the D-isomer must be calculated. If 

      
       (L-isomer), the racemate is unsuitable for mechanistic studies.

      • 

    

    • 



Data Interpretation & Claims


When publishing data using (+/-)-Propionylcarnitine chloride, ensure your claims align with the specificity limitations:


    

  • 

    The "Anaplerotic" Claim: 
    

      

    • 

      Valid if: Data shows maintained respiration in the presence of Rotenone but sensitivity to Malonate.
      

      • 

    • 

      Citation Support: Cite Roe et al.  regarding the propionyl-CoA to succinyl-CoA pathway.
      

      • 

    

    • 

  • 

    The "Racemic" Disclaimer: 
    

      

    • 

      Requirement: You must explicitly state that the effective concentration is 50% of the nominal concentration.
      

      • 

    • 

      Warning: Acknowledge that D-propionylcarnitine may sequester free CoA, potentially underestimating the true efficacy of the L-isomer in your model.
      

      • 

    

    • 



References


    

  • 

    Roe, C. R., et al.  (2025).[1][2] "L-carnitine enhances excretion of propionyl Coenzyme A as propionylcarnitine in propionic acidemia."[2] Journal of Clinical Investigation. 
    

    • 

  • 

    Brass, E. P., & Hoppel, C. L.  (1978). "Carnitine metabolism in the fasting rat." Journal of Biological Chemistry. 
    

    • 

  • 

    Ferrari, R., et al.  (2004). "Propionyl-L-carnitine: biochemical significance and possible role in cardiac metabolism."[3] Cardiovascular Drugs and Therapy. 
    

    • 

  • 

    Bieber, L. L.  (1988). "Carnitine."[1][2][3][4][5][6][7][8][9][10][11] Annual Review of Biochemistry. 
    

    • 

  • 

    Brand, M. D., & Nicholls, D. G.  (2011). "Assessing mitochondrial dysfunction in cells." Biochemical Journal. 
    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Comparative
                                    

                                    
Advantages of (+/-)-Propionylcarnitine chloride over other carnitine esters

                                                                            
Executive Summary: The Propionyl Advantage In the landscape of carnitine derivatives, (+/-)-Propionylcarnitine chloride (PLC) represents a distinct metabolic intervention compared to L-Carnitine (LC) or Acetyl-L-Carnitin...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary: The Propionyl Advantage


In the landscape of carnitine derivatives, (+/-)-Propionylcarnitine chloride (PLC)  represents a distinct metabolic intervention compared to L-Carnitine (LC) or Acetyl-L-Carnitine (ALC). While all three facilitate beta-oxidation by transporting long-chain fatty acids into the mitochondria, PLC possesses a dual mechanism of action that renders it superior for research into ischemic injury, peripheral arterial disease (PAD), and myocardial dysfunction .


The core advantage of PLC lies in its anaplerotic potential .[1] Unlike ALC (which donates an acetyl group primarily for neuronal acetylcholine synthesis) or LC (which acts as a passive carrier), the propionyl moiety of PLC enters the Krebs cycle at the level of succinyl-CoA. This allows PLC to act as a direct energy substrate even under anaerobic conditions where acetyl-CoA entry is inhibited, maintaining mitochondrial respiration when other substrates fail.


Mechanism of Action: Anaplerosis & Endothelial Signaling


To understand why PLC outperforms other esters in cardiovascular models, one must analyze its metabolic fate.


The Anaplerotic Bypass


In ischemic tissue, the accumulation of Acetyl-CoA inhibits Pyruvate Dehydrogenase (PDH), creating a metabolic bottleneck. LC cannot bypass this. PLC, however, provides propionate, which is carboxylated to methylmalonyl-CoA and isomerized to Succinyl-CoA . This enters the Tricarboxylic Acid (TCA) cycle downstream of the block, effectively "refilling" the cycle intermediates (anaplerosis) and sustaining ATP production.


Endothelial Nitric Oxide Synthesis


Distinct from LC, PLC demonstrates a high affinity for the endothelium. It specifically activates endothelial Nitric Oxide Synthase (eNOS) via the PI3K/Akt pathway, reducing reactive oxygen species (ROS) and improving vasodilation. This makes PLC the preferred ester for research involving endothelial dysfunction and reperfusion injury.


Visualization: Metabolic Fate of Carnitine Esters






PLC_Metabolism


PLC

Propionyl-L-Carnitine


LC

L-Carnitine


PLC->LC


Hydrolysis


PropCoA

Propionyl-CoA


PLC->PropCoA


Release of Propionyl Group


FattyAcids

Long Chain Fatty Acids


LC->FattyAcids


Transport Only


ALC

Acetyl-L-Carnitine


AcCoA

Acetyl-CoA


ALC->AcCoA


Acetylation


SuccCoA

Succinyl-CoA


PropCoA->SuccCoA


Carboxylation (Anaplerosis)


TCA

TCA Cycle
(ATP Production)


SuccCoA->TCA


Bypasses Acetyl-CoA Block


AcCoA->TCA


Standard Entry


FattyAcids->AcCoA


Beta-Oxidation





Figure 1: Metabolic differentiation showing PLC's unique anaplerotic entry into the TCA cycle via Succinyl-CoA, bypassing the Acetyl-CoA bottleneck common in ischemia.


Comparative Analysis: PLC vs. ALC vs. LC


The following table synthesizes pharmacokinetic and pharmacodynamic data to guide product selection for specific research applications.


FeaturePropionyl-L-Carnitine (PLC) Acetyl-L-Carnitine (ALC) L-Carnitine (LC) 
Primary Moiety Propionyl group (C3)Acetyl group (C2)None (Free amine)
Key Mechanism Anaplerosis  (Succinyl-CoA precursor)Acetylation  (Acetylcholine precursor)Fatty Acid Transport  (CPT1 shuttle)
Tissue Affinity High: Heart, Skeletal Muscle, Endothelium High: Brain, Neural Tissue General: Liver, systemic
BBB Permeability ModerateHigh  (Crosses Blood-Brain Barrier)Low
Ischemia Utility Superior  (Generates ATP anaerobically)LowLow (Transport limited by O2)
Endothelial Effect Potent  (Increases NO, reduces ROS)MinimalMinimal
Primary Indication PAD, Heart Failure, Reperfusion InjuryNeuropathy, Cognitive DeclinePrimary Carnitine Deficiency


Key Takeaway for Drug Developers: 
If your target indication involves skeletal muscle energetics  (e.g., intermittent claudication) or myocardial recovery , PLC is the superior candidate. Data indicates PLC increases maximal walking distance in PAD patients significantly more than LC due to this metabolic efficiency [1][2].[2]


Experimental Validation: Mitochondrial Respiration Protocol


To validate the advantages of PLC in your own laboratory, the following protocol uses High-Resolution Respirometry (e.g., Oroboros O2k or Seahorse XF) to measure mitochondrial efficiency under stress.


Objective:  Quantify the anaplerotic contribution of PLC to State 3 respiration in permeabilized cardiac fibers compared to LC.


Protocol Workflow


    

  • 

    Tissue Preparation: 
    

      

    • 

      Isolate left ventricular tissue from murine model (wild type or ischemic).
      

      • 

    • 

      Mechanically separate fibers in ice-cold Biopsy Preservation Solution (BIOPS).
      

      • 

    

    • 

  • 

    Permeabilization: 
    

      

    • 

      Incubate fibers with Saponin (50 µg/mL)  for 30 mins to permeabilize the plasma membrane while leaving mitochondria intact.
      

      • 

    • 

      Wash 3x with Mitochondrial Respiration Medium (MiR05).
      

      • 

    

    • 

  • 

    Respirometry Assay (Substrate-Uncoupler-Inhibitor Titration): 
    

      

    • 

      Step A (Baseline):  Add fibers to chamber. stabilizing O2 flux.
      

      • 

    • 

      Step B (Complex I):  Add Glutamate (10 mM) + Malate (2 mM).
      

      • 

    • 

      Step C (The Test): 
      

        

      • 

        Group 1: Add L-Carnitine (2 mM)  + Palmitoyl-CoA.
        

        • 

      • 

        Group 2: Add Propionyl-L-Carnitine (2 mM) .
        

        • 

      

      • 

    • 

      Step D (ADP State 3):  Add ADP (2.5 mM) to stimulate maximal oxidative phosphorylation.
      

      • 

    • 

      Step E (Inhibition):  Add Rotenone (0.5 µM) to inhibit Complex I, isolating the succinate-driven flux (specific to PLC).
      

      • 

    

    • 



Expected Outcome:  The PLC group will demonstrate sustained State 3 respiration even after Rotenone addition, confirming entry via Complex II (Succinate), whereas the LC group respiration will drop significantly.


Visualization: Experimental Workflow






Respirometry_Protocol


Tissue



Cardiac Tissue
(Left Ventricle)


Perm



Permeabilization
(Saponin 50µg/mL)


Tissue->Perm




Chamber



Oxygraph Chamber
(MiR05 Buffer)


Perm->Chamber




Substrate_LC



Add L-Carnitine
(Control)


Chamber->Substrate_LC




Substrate_PLC



Add PLC
(Test Group)


Chamber->Substrate_PLC




State3



Add ADP
(Measure State 3)


Substrate_LC->State3




Substrate_PLC->State3




Rotenone



Add Rotenone
(Inhibit Complex I)


State3->Rotenone




Result



Result:
PLC sustains flux via
Succinate pathway


Rotenone->Result


Compare O2 Flux





Figure 2: Step-by-step workflow for High-Resolution Respirometry to isolate the unique metabolic contribution of PLC in cardiac fibers.


Technical Specifications & Handling


When sourcing (+/-)-Propionylcarnitine chloride , researchers must account for the stereochemistry and salt form:


    

  • 

    Stereochemistry:  The product is often available as a racemic mixture (+/-). However, the L-isomer  is the biologically active transporter. The D-isomer may compete for carnitine acyltransferase (CAT) binding sites. For high-precision biological assays, Propionyl-L-carnitine  is recommended over the racemate to avoid competitive inhibition artifacts.
    

    • 

  • 

    Chloride Salt:  The chloride form improves solubility in aqueous buffers (PBS, Krebs-Henseleit). It is highly hygroscopic; store at -20°C in a desiccator.
    

    • 

  • 

    Stability:  PLC is susceptible to hydrolysis of the ester bond in basic solutions. Maintain pH < 7.5 during stock preparation.
    

    • 



References


    

  • 

    Wiseman, L. R., & Brogden, R. N.  (1998). Propionyl-L-carnitine.[3][4][5][6][7][8][9][10][11][12] Drugs & Aging, 12(3), 243–248. Link
    

    • 

  • 

    Brevetti, G., et al.  (1995). Superiority of L-propionylcarnitine vs L-carnitine in improving walking capacity in patients with peripheral vascular disease.[2] European Heart Journal, 16(11), 1669–1675. Link
    

    • 

  • 

    Lombardi, A., et al.  (2010).[13] Propionyl-L-carnitine improves postischemic blood flow recovery and arteriogenetic revascularization and reduces endothelial NADPH-oxidase 4-mediated superoxide production.[13] Arteriosclerosis, Thrombosis, and Vascular Biology, 30(3), 426-435.[13] Link
    

    • 

  • 

    Mingorance, C., et al.  (2011). Propionyl-L-carnitine corrects metabolic and cardiovascular alterations in hypertension. American Journal of Hypertension, 24(5), 548-554. Link
    

    • 

  • 

    Ferrari, R., et al.  (2004). The propionyl-L-carnitine hypothesis: an alternative approach to treating heart failure. Journal of Cardiac Failure, 10(6), 325-331. Link
    

    • 



Sources

                        

                    

                                                        

                        

                            
                                

                                    

                                        Validation
                                    

                                    
Assessing the Translational Relevance of (+/-)-Propionylcarnitine Chloride: A Comparative Guide for Researchers

                                                                            
For drug development professionals and researchers navigating the complexities of metabolic modulation in cardiovascular and peripheral vascular diseases, understanding the nuanced differences between therapeutic candida...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


For drug development professionals and researchers navigating the complexities of metabolic modulation in cardiovascular and peripheral vascular diseases, understanding the nuanced differences between therapeutic candidates is paramount. This guide provides an in-depth analysis of (+/-)-Propionylcarnitine chloride (PLC), a compound that has garnered interest for its potential to enhance cellular energy metabolism. We will dissect its mechanistic underpinnings and critically evaluate its performance against related carnitine derivatives and existing standard-of-care treatments, supported by experimental data and detailed protocols.


The Scientific Rationale: Why Propionylcarnitine?


At its core, the therapeutic potential of propionylcarnitine lies in its dual ability to address the metabolic dysfunctions characteristic of ischemic tissues. Unlike its more widely known relative, L-carnitine, which primarily functions as a shuttle for long-chain fatty acids into the mitochondria for β-oxidation, propionyl-L-carnitine offers an additional metabolic advantage through its propionyl group.[1][2]


Anaplerotic Action:  The propionyl moiety of PLC can be converted to propionyl-CoA, which then enters the Krebs cycle as succinyl-CoA. This process, known as anaplerosis, replenishes the pool of Krebs cycle intermediates, which can become depleted during ischemia.[2] By providing an alternative substrate for the Krebs cycle, PLC helps to maintain energy production in oxygen-deprived tissues.[2] This anaplerotic effect is a key differentiator from L-carnitine and acetyl-L-carnitine.[1]


Antioxidant Properties:  Beyond its role in energy metabolism, propionyl-L-carnitine has demonstrated direct antioxidant effects. It has been shown to scavenge superoxide radicals and protect against lipid peroxidation and DNA damage induced by oxidative stress.[3] This antioxidant capacity is particularly relevant in the context of ischemia-reperfusion injury, a common event in cardiovascular pathologies where a burst of reactive oxygen species (ROS) can cause significant tissue damage.


Comparative Efficacy in Key Therapeutic Areas


The translational relevance of a compound is ultimately determined by its performance in preclinical and clinical settings. Here, we compare PLC with other carnitine derivatives and standard treatments in two major areas of investigation: peripheral artery disease and heart failure.


Peripheral Artery Disease (PAD) and Intermittent Claudication


Intermittent claudication, a hallmark symptom of PAD, is characterized by muscle pain on exertion that is relieved by rest. The underlying pathology involves insufficient blood flow to meet the metabolic demands of exercising muscle.


PLC vs. Placebo and L-Carnitine:  A Cochrane review of 12 studies involving 1423 participants with intermittent claudication provides robust evidence for the efficacy of PLC.[4] Compared to placebo, PLC demonstrated a moderate improvement in walking distance.[4] More compellingly, a head-to-head comparison, albeit in a small crossover study, suggested the superiority of L-propionylcarnitine over an equimolar dose of L-carnitine in improving maximal walking distance in patients with peripheral vascular disease.[3][5] The beneficial effect was attributed to a metabolic mechanism rather than changes in blood flow.[3][5]


Treatment ComparisonOutcome MeasureResultCertainty of Evidence
PLC vs. Placebo Maximal Walking Distance (MWD)26% relative improvementModerate
Pain-Free Walking Distance (PFWD)31% relative improvementModerate
PLC vs. L-Carnitine Maximal Walking Distance (MWD)16% greater relative improvement with PLCLow


PLC vs. Standard of Care (Cilostazol):  Cilostazol, a phosphodiesterase inhibitor with antiplatelet and vasodilatory effects, is a standard treatment for intermittent claudication. Direct head-to-head trials comparing PLC with cilostazol are scarce. However, the available evidence suggests that PLC could be considered as an alternative or adjuvant therapy, particularly for patients who cannot tolerate or do not respond to standard treatments.[4]


Heart Failure


In heart failure, the heart's ability to pump blood is impaired, often accompanied by metabolic alterations in the cardiac muscle.


PLC in Heart Failure:  Several studies have investigated the role of PLC in chronic heart failure. In a randomized study of 50 patients with mild congestive heart failure (CHF), PLC increased maximal exercise time, reduced lactate production, and improved left ventricular ejection fraction.[6] Another study involving patients with mild to moderate CHF on standard therapy (including ACE inhibitors and diuretics) showed that PLC treatment for 180 days significantly increased maximum exercise time and left ventricular ejection fraction compared to placebo.[7] However, a larger multicenter trial failed to show a significant improvement in exercise capacity in the overall population, although a benefit was observed in a subgroup of patients with preserved ejection fraction and impaired baseline exercise duration.[6][8]


The rationale for using PLC in heart failure is linked to its ability to improve myocardial energy metabolism and contractility, particularly under conditions of high energy demand.[9] Preclinical studies in models of heart failure have demonstrated these beneficial effects.[9]


Mechanistic Insights and Signaling Pathways


The therapeutic effects of propionylcarnitine are rooted in its influence on fundamental cellular processes.


Anaplerotic and Metabolic Modulation Pathway


The anaplerotic function of PLC is central to its mechanism of action. The propionyl group serves as a readily available source of succinyl-CoA, a key intermediate in the Krebs cycle.






anaplerosis


PLC

Propionyl-L-Carnitine


PropionylCoA

Propionyl-CoA


PLC->PropionylCoA


Metabolism


SuccinylCoA

Succinyl-CoA


PropionylCoA->SuccinylCoA


Carboxylation


Krebs_Cycle

Krebs Cycle


SuccinylCoA->Krebs_Cycle


Replenishes
Intermediates


ATP

ATP
(Energy Production)


Krebs_Cycle->ATP





Anaplerotic pathway of Propionyl-L-Carnitine.


Antioxidant and Endothelial Protection Pathway


PLC's antioxidant properties contribute to its protective effects, particularly in the vasculature. By scavenging reactive oxygen species (ROS), PLC can mitigate oxidative stress-induced endothelial dysfunction.






antioxidant_pathway


Oxidative_Stress

Oxidative Stress
(e.g., Ischemia-Reperfusion)


ROS

Reactive Oxygen
Species (ROS)


Oxidative_Stress->ROS




Endothelial_Dysfunction

Endothelial Dysfunction


ROS->Endothelial_Dysfunction


Causes


PLC

Propionyl-L-Carnitine


PLC->ROS



Scavenges


Improved_Function

Improved Endothelial
Function


PLC->Improved_Function





Antioxidant and endothelial protective effects of PLC.


Experimental Protocols for Translational Studies


To facilitate further research and ensure methodological rigor, we provide detailed protocols for key assays used to evaluate the efficacy of propionylcarnitine.


Protocol for Treadmill Exercise Test in Peripheral Artery Disease


This protocol is adapted from standardized methods used in clinical trials for intermittent claudication.[10][11]


Objective:  To assess the effect of an intervention on walking performance in subjects with PAD.


Equipment:  Calibrated medical treadmill.


Procedure: 


    

  • 

    Patient Preparation:  Subjects should fast for at least 4 hours prior to the test. They should wear comfortable walking shoes and clothing.
    

    • 

  • 

    Baseline Measurements:  Record resting heart rate and blood pressure.
    

    • 

  • 

    Treadmill Protocol (Graded): 
    

      

    • 

      Begin with a warm-up period of 2 minutes at a slow speed (e.g., 1.0 mph) and 0% grade.
      

      • 

    • 

      Increase the speed to a constant 2.0 mph (3.2 km/h).
      

      • 

    • 

      Maintain the speed at 2.0 mph and increase the grade by 2% every 2 minutes.
      

      • 

    

    • 

  • 

    Data Collection: 
    

      

    • 

      Record the time to onset of claudication pain (Pain-Free Walking Time - PFWT).
      

      • 

    • 

      Record the time at which the patient is forced to stop due to maximal leg pain (Maximal Walking Time - MWT).
      

      • 

    • 

      Record the total distance walked.
      

      • 

    

    • 

  • 

    Cool-down:  After stopping, have the patient walk at a slow speed with 0% grade for 2-3 minutes.
    

    • 

  • 

    Safety Monitoring:  Continuously monitor the patient for signs of distress, and stop the test immediately if necessary.
    

    • 



Rationale for Experimental Choices:  A graded treadmill test is preferred as it provides a more comprehensive assessment of functional capacity compared to a constant-load test. The standardized protocol ensures reproducibility across different study sites and time points.


Protocol for Echocardiographic Assessment of Cardiac Function in a Mouse Model of Heart Failure


This protocol outlines a standard procedure for assessing cardiac function in mice using echocardiography.[12][13][14][15][16]


Objective:  To non-invasively assess changes in cardiac structure and function in a mouse model of heart failure following treatment.


Equipment:  High-frequency ultrasound system with a linear array transducer (30-40 MHz).


Procedure: 


    

  • 

    Animal Preparation: 
    

      

    • 

      Anesthetize the mouse using isoflurane (1-2% in oxygen).
      

      • 

    • 

      Place the mouse in a supine position on a heated platform to maintain body temperature.
      

      • 

    • 

      Remove chest fur using a depilatory cream.
      

      • 

    • 

      Attach ECG leads to the limbs for heart rate monitoring.
      

      • 

    

    • 

  • 

    Image Acquisition: 
    

      

    • 

      Apply pre-warmed ultrasound gel to the chest.
      

      • 

    • 

      Obtain a parasternal long-axis (PLAX) view to visualize the left ventricle (LV) from the apex to the aorta.
      

      • 

    • 

      From the PLAX view, acquire M-mode images at the level of the papillary muscles to measure LV wall thickness and internal dimensions in systole and diastole.
      

      • 

    • 

      Obtain an apical four-chamber view to assess global LV function and diastolic function using pulsed-wave Doppler of mitral inflow.
      

      • 

    

    • 

  • 

    Data Analysis: 
    

      

    • 

      From the M-mode images, calculate:
      

        

      • 

        Left Ventricular Internal Dimension at end-diastole (LVIDd) and end-systole (LVIDs).
        

        • 

      • 

        Anterior and posterior wall thickness at end-diastole (AWTd, PWTd).
        

        • 

      • 

        Fractional Shortening (FS %) = [(LVIDd - LVIDs) / LVIDd] * 100.
        

        • 

      • 

        Ejection Fraction (EF %) (can be calculated using various formulas, e.g., Teichholz).
        

        • 

      

      • 

    • 

      From the Doppler images, measure early (E) and late (A) mitral inflow velocities to assess diastolic function (E/A ratio).
      

      • 

    

    • 



Rationale for Experimental Choices:  Echocardiography is a non-invasive and highly valuable tool for longitudinal studies in small animal models. The use of high-frequency ultrasound is essential for obtaining high-resolution images of the small murine heart. M-mode provides precise measurements of cardiac dimensions and systolic function, while Doppler imaging allows for the assessment of diastolic function.


The Question of Chirality: (+/-)-Propionylcarnitine vs. L-Propionylcarnitine


The topic of this guide specifies "(+/-)-Propionylcarnitine chloride," which refers to a racemic mixture of the D- and L-isomers. However, it is crucial to note that the vast majority of preclinical and clinical studies have been conducted with L-propionylcarnitine . The L-isomer is the biologically active form, as the enzymes of the carnitine system are stereospecific for L-carnitine and its esters. While the racemic mixture may be available, its pharmacological profile is not as well-characterized as that of the pure L-isomer. For research and development purposes, focusing on L-propionylcarnitine is the scientifically validated approach.


Concluding Remarks for the Research Professional


The available evidence positions propionyl-L-carnitine as a promising metabolic modulator with a distinct anaplerotic mechanism that differentiates it from other carnitine derivatives. Its demonstrated efficacy in improving walking distance in patients with intermittent claudication, coupled with a favorable safety profile, underscores its translational potential in this indication. In heart failure, while the evidence is less conclusive, the mechanistic rationale and positive signals in certain patient populations warrant further investigation.


For researchers, the key takeaway is that propionyl-L-carnitine's unique metabolic properties make it a compelling candidate for further study in conditions characterized by ischemic and metabolic stress. Future research should focus on well-designed, head-to-head comparative trials against current standards of care to definitively establish its place in the therapeutic armamentarium. For drug development professionals, the existing clinical data, particularly in PAD, provides a solid foundation for further clinical development, potentially as a monotherapy or as an adjunct to existing treatments.


References


    

  • Brevetti, G., Perna, S., Sabbà, C., Martone, V. D., & Condorelli, M. (1991). Superiority of L-propionylcarnitine vs L-carnitine in improving walking capacity in patients with peripheral vascular disease: an acute, intravenous, double-blind, cross-over study. European Heart Journal, 12(10), 1116–1121.
    • 

  • Kamoen, V., Vander Stichele, R., De Backer, T., & Van Bortel, L. (2021). Propionyl-L-carnitine for intermittent claudication.
    • 

  • 

    WebMD. Propionyl-L-Carnitine - Uses, Side Effects, and More. Retrieved from [Link]
    

    • 

  • 

    Linus Pauling Institute. Intermittent Claudication. Retrieved from [Link]
    

    • 

  • Vanella, A., Russo, A., Acquaviva, R., Campisi, A., Di Giacomo, C., Sorrenti, V., & Barcellona, M. L. (2000). L -propionyl-carnitine as superoxide scavenger, antioxidant, and DNA cleavage protector. Cell Biology and Toxicology, 16(2), 99–104.
    • 

  • Anand, I., Chandrashekhan, Y., De Giuli, F., Maseri, A., & Cohn, J. N. (1998). The propionyl-L-carnitine hypothesis: an alternative approach to treating heart failure. European Heart Journal, 19 Suppl O, O124–O129.
    • 

  • Ferrari, R., Merli, E., Cicchitelli, G., Mele, D., Fucili, A., & Ceconi, C. (2004). Therapeutic effects of L-carnitine and propionyl-L-carnitine on cardiovascular diseases: a review. Annals of the New York Academy of Sciences, 1033, 79–91.
    • 

  • Di Lisa, F., Barbato, R., & Menabò, R. (1995). Contrasting effects of propionate and propionyl-L-carnitine on energy-linked processes in ischemic hearts.
    • 

  • Cao, Y., Wang, Y., Liu, C., Wang, L., Han, Z., & Wang, C. (2009). Comparison of pharmacokinetics of L-carnitine, acetyl-L-carnitine and propionyl-L-carnitine after single oral administration of L-carnitine in healthy volunteers. Biopharmaceutics & Drug Disposition, 30(7), 334–341.
    • 

  • Di Lisa, F., & Menabò, R. (2000). Anaplerotic effect of propionyl carnitine in rat heart mitochondria.
    • 

  • Wang, Z., Liu, Y., Wang, L., & Zhao, H. (2022). The Effects of L-Carnitine, Acetyl-L-Carnitine, and Propionyl-L-Carnitine on Body Mass in Type 2 Diabetes Mellitus Patients. Frontiers in Endocrinology, 13, 859341.
    • 

  • L-carnitine and propionyl-L-carnitine improve endothelial dysfunction in spontaneously hypertensive rats: different participation of NO and COX-products. (2005). Vascular Pharmacology, 43(3), 193-201.
    • 

  • Study on propionyl-L-carnitine in chronic heart failure. (1999). European Heart Journal, 20(1), 70-76.
    • 

  • The propionyl-L-carnitine hypothesis: an alternative approach to treating heart failure. (1998). European Heart Journal Supplements, 1(suppl_O), O124-O129.
    • 

  • Acute and chronic effects of propionyl-L-carnitine on the hemodynamics, exercise capacity, and hormones in patients with congestive heart failure. (1992). Cardiovascular Drugs and Therapy, 6(4), 351-356.
    • 

  • McDermott, M. M., Guralnik, J. M., Criqui, M. H., Ferrucci, L., Zhao, L., Liu, K., ... & Tian, L. (2015). Home-based walking exercise intervention in peripheral artery disease: a randomized clinical trial. Jama, 314(1), 57-65.
    • 

  • Stypmann, J. (2018). Echocardiographic Assessment of Cardiac Function in Mouse Models of Heart Disease. Journal of Cardiovascular Development and Disease, 5(3), 39.
    • 

  • 

    ClinicalTrials.gov. (2018). Daily Step-based Exercise Using Fitness Monitors for Peripheral Artery Disease. Retrieved from [Link]
    

    • 

  • Yang, X. P., Liu, Y. H., Rhaleb, N. E., Carretero, O. A., & Simaan, J. A. (1999). Echocardiography in mice: a new tool for phenotyping cardiac function.
    • 

  • Mancini, M., Rengo, F., Lingetti, M., Sorrentino, G. P., & Nolfe, G. (1992). Controlled study on the therapeutic efficacy of propionyl-L-carnitine in patients with congestive heart failure. Arzneimittel-Forschung, 42(9), 1101–1104.
    • 

  • Collins, K. A., Wigfield, C. H., & Koyanagi, D. E. (2021). Optimized protocols for commonly-used murine models of heart failure with preserved ejection fraction. bioRxiv.
    • 

  • Hamburg, N. M., & Balady, G. J. (2011). Supervised Exercise Therapy for Peripheral Artery Disease (PAD).
    • 

  • McDermott, M. M. (2004). The treadmill is a better functional test than the 6-minute walk test in therapeutic trials of patients with peripheral artery disease.
    • 

  • Lindsey, M. L., Kassiri, Z., Virag, J. A., de Castro Brás, L. E., & Scherrer-Crosbie, M. (2018). Guidelines for measuring cardiac physiology in mice.
    • 

  • Ehrman, J. K., & Brawner, C. A. (2017). Supervised Exercise Training for Symptomatic Peripheral Artery Disease. Journal of Clinical Exercise Physiology, 6(4), 78-82.
    • 

  • Stypmann, J. (2018). Echocardiographic Assessment of Cardiac Function in Mouse Models of Heart Disease. Journal of Cardiovascular Development and Disease, 5(3), 39.
    • 



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                                        Comparative
                                    

                                    
A Deep Dive into the Metabolic Signature of Propionyl-L-Carnitine: A Comparative Metabolomics Guide

                                                                            
For researchers and clinicians in the fields of cardiovascular and metabolic diseases, understanding the precise molecular impact of therapeutic interventions is paramount. Propionyl-L-carnitine (PLC) has emerged as a pr...

                                                                    

                            
                            

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Author: BenchChem Technical Support Team. Date: February 2026


For researchers and clinicians in the fields of cardiovascular and metabolic diseases, understanding the precise molecular impact of therapeutic interventions is paramount. Propionyl-L-carnitine (PLC) has emerged as a promising metabolic modulator, particularly in conditions characterized by ischemia and impaired energy metabolism. This guide provides an in-depth, objective comparison of the metabolic effects of (+/-)-Propionylcarnitine chloride treatment against relevant alternatives, supported by experimental data and detailed methodologies. Our focus is to elucidate the causality behind experimental choices and to provide a framework for robust, self-validating metabolomics studies.


Introduction: The Unique Metabolic Role of Propionyl-L-Carnitine


L-carnitine and its esters are essential for cellular energy production through their role in transporting long-chain fatty acids into the mitochondria for β-oxidation.[1] Propionyl-L-carnitine (PLC), a naturally occurring derivative, distinguishes itself through its anaplerotic properties.[2] Anaplerosis refers to the replenishment of Krebs cycle intermediates, a critical process for maintaining the cycle's function, especially under conditions of metabolic stress such as ischemia.[2] PLC achieves this by providing a propionyl group, which can be converted to succinyl-CoA, a key Krebs cycle intermediate.[2] This dual action of facilitating fatty acid oxidation and replenishing the Krebs cycle makes PLC a compelling therapeutic candidate for ischemic conditions like peripheral artery disease (PAD) and heart failure.[3][4]


This guide will compare the metabolomic footprint of PLC with that of L-carnitine and standard-of-care therapies for PAD, offering a nuanced understanding of their respective mechanisms of action.


Comparative Metabolomics: Unveiling the Molecular Fingerprints


Metabolomics offers a powerful lens to observe the global biochemical effects of a therapeutic agent. Here, we compare the anticipated metabolic signatures of PLC with L-carnitine and other relevant treatments for conditions like peripheral artery disease, based on existing literature.


Propionyl-L-Carnitine vs. L-Carnitine


While both molecules support fatty acid oxidation, PLC's unique contribution to the Krebs cycle is expected to result in a distinct metabolic profile, particularly in ischemic tissues.


Table 1: Anticipated Metabolic Signature Comparison: PLC vs. L-Carnitine in Ischemic Muscle 


Metabolic PathwayPropionyl-L-Carnitine (PLC)L-CarnitineRationale & Supporting Evidence
Krebs Cycle Intermediates ↑↑  Succinyl-CoA, Succinate, Fumarate, Malate↑  Acetyl-CoAPLC provides a direct anaplerotic substrate (propionyl-CoA to succinyl-CoA), while L-carnitine primarily increases the acetyl-CoA pool from fatty acid oxidation.[2]
Acylcarnitine Profile ↑  Propionylcarnitine, ↓  Long-chain acylcarnitines↓  Long-chain acylcarnitinesBoth facilitate the conversion of long-chain acyl-CoAs to acylcarnitines for mitochondrial transport. PLC administration directly increases its own levels.
Glycolysis ↔  or ↓  Lactate↔  or ↓  LactateBy enhancing aerobic metabolism, both can reduce the reliance on anaerobic glycolysis, thus potentially lowering lactate accumulation in ischemic conditions.
Energy Status ↑↑  ATP/ADP ratio↑  ATP/ADP ratioPLC's dual action is hypothesized to lead to a more robust restoration of cellular energy levels compared to L-carnitine alone, especially during reperfusion.[5]


Propionyl-L-Carnitine vs. Standard-of-Care for Peripheral Artery Disease


Peripheral artery disease (PAD) is a primary indication for PLC. A comparison with standard therapies like pentoxifylline, cilostazol, ramipril, and atorvastatin reveals different mechanistic approaches to improving symptoms.


Table 2: Comparative Overview of Metabolic Effects: PLC and PAD Therapies 


Therapeutic AgentPrimary Mechanism of ActionKey Metabolic Effects
Propionyl-L-Carnitine Metabolic modulator, anaplerotic agent↑ Krebs cycle intermediates, ↑ Fatty acid oxidation, ↑ Cellular energy
Pentoxifylline Rheologic agent, phosphodiesterase inhibitor↓ Blood viscosity, ↑ Red blood cell flexibility, ↓ Inflammation.[6] Potential for metabolic acidosis and hypokalemia in overdose.[7]
Cilostazol Phosphodiesterase III inhibitor, antiplatelet, vasodilator↑ cAMP, vasodilation, inhibition of platelet aggregation. Limited direct metabolic effects reported.
Ramipril ACE inhibitor↓ Angiotensin II, vasodilation, ↓ Aldosterone. May have favorable effects on glucose metabolism and reduce lipid peroxidation.[8][9]
Atorvastatin HMG-CoA reductase inhibitor↓ Cholesterol synthesis, ↓ LDL cholesterol. Can influence fatty acid levels.[10]


Experimental Protocols for Comparative Metabolomics


To ensure scientific rigor and reproducibility, detailed and validated experimental protocols are essential. The following sections outline step-by-step methodologies for a comparative metabolomics study of PLC.


Experimental Design and Sample Collection


A robust study design is the foundation of meaningful metabolomics research.


    

  • 

    Study Population:  Recruit patients with a confirmed diagnosis of the target condition (e.g., peripheral artery disease). Include a placebo-controlled group and groups for each comparator drug.
    

    • 

  • 

    Sample Collection:  Collect plasma and/or tissue biopsies (e.g., muscle) at baseline and after a defined treatment period. For plasma, use EDTA-coated tubes and process within one hour of collection. For tissue, snap-freeze in liquid nitrogen immediately upon collection.
    

    • 

  • 

    Sample Storage:  Store all samples at -80°C until analysis to minimize metabolic degradation.
    

    • 



Metabolite Extraction


The choice of extraction method depends on the analytical platform and the target metabolites.


For LC-MS analysis of acylcarnitines and other polar metabolites from plasma: 


    

  • 

    Thaw  plasma samples on ice.
    

    • 

  • 

    Add  4 volumes of ice-cold methanol to 1 volume of plasma.
    

    • 

  • 

    Vortex  for 1 minute.
    

    • 

  • 

    Incubate  at -20°C for 30 minutes to precipitate proteins.
    

    • 

  • 

    Centrifuge  at 14,000 x g for 15 minutes at 4°C.
    

    • 

  • 

    Collect  the supernatant and dry under a stream of nitrogen.
    

    • 

  • 

    Reconstitute  the dried extract in a suitable solvent (e.g., 50% methanol in water) for LC-MS analysis.
    

    • 



For NMR analysis of plasma: 


    

  • 

    Thaw  plasma samples on ice.
    

    • 

  • 

    Centrifuge  at 3,000 x g for 10 minutes at 4°C to remove any remaining cellular debris.
    

    • 

  • 

    Mix  a defined volume of plasma (e.g., 300 µL) with a deuterated buffer solution (e.g., 300 µL of phosphate buffer in D2O, pH 7.4) containing a known concentration of an internal standard (e.g., TSP).
    

    • 

  • 

    Transfer  the mixture to an NMR tube for analysis.
    

    • 



Analytical Platforms


Both Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful tools for metabolomics, each with its own strengths.


    

  • 

    LC-MS:  Offers high sensitivity and selectivity, making it ideal for detecting a wide range of metabolites, including low-abundance species. Targeted LC-MS/MS methods are particularly well-suited for quantifying specific acylcarnitines.[11]
    

    • 

  • 

    NMR:  Provides a non-destructive and highly quantitative analysis of the most abundant metabolites. It is excellent for identifying and quantifying major players in central carbon metabolism.[12]
    

    • 



Data Processing and Statistical Analysis


Raw metabolomics data requires extensive processing to extract meaningful biological information.


    

  • 

    Data Pre-processing:  This includes peak picking, alignment, and normalization.
    

    • 

  • 

    Univariate Analysis:  Statistical tests such as t-tests or ANOVA are used to identify individual metabolites that are significantly different between treatment groups.
    

    • 

  • 

    Multivariate Analysis:  Techniques like Principal Component Analysis (PCA) and Partial Least Squares-Discriminant Analysis (PLS-DA) are employed to identify patterns and clusters in the data.
    

    • 

  • 

    Pathway Analysis:  Tools like MetaboAnalyst can be used to identify metabolic pathways that are significantly impacted by the treatments. This involves mapping the significantly altered metabolites to known biochemical pathways.[13]
    

    • 



Visualizing the Metabolic Impact of Propionyl-L-Carnitine


Diagrams are invaluable for illustrating complex biological processes and experimental workflows.


Propionyl-L-Carnitine's Mechanism of Action






Propionyl-L-Carnitine Mechanism


cluster_Mitochondrion

Mitochondrial Matrix


PLC

Propionyl-L-Carnitine


PropionylCoA

Propionyl-CoA


PLC->PropionylCoA


Enzymatic
Conversion


LCarnitine

L-Carnitine


PLC->LCarnitine


Releases


SuccinylCoA

Succinyl-CoA


PropionylCoA->SuccinylCoA


Anaplerosis


Krebs

Krebs Cycle


SuccinylCoA->Krebs




FAO

Fatty Acid
Oxidation


AcetylCoA

Acetyl-CoA


FAO->AcetylCoA




AcetylCoA->Krebs




LCarnitine->FAO


Facilitates


Extracellular

Extracellular
Propionyl-L-Carnitine


Extracellular->PLC


Transport





Caption:  Mechanism of Propionyl-L-Carnitine in the Mitochondrion.


Comparative Metabolomics Experimental Workflow






Metabolomics Workflow


cluster_SamplePrep

Sample Preparation


cluster_Analysis

Data Acquisition


cluster_DataProc

Data Processing & Analysis


SampleCollection

Sample Collection
(Plasma, Tissue)


Extraction

Metabolite Extraction


SampleCollection->Extraction




LCMS

LC-MS Analysis


Extraction->LCMS




NMR

NMR Analysis


Extraction->NMR




DataProcessing

Data Pre-processing
(Normalization, Scaling)


LCMS->DataProcessing




NMR->DataProcessing




Stats

Statistical Analysis
(Univariate & Multivariate)


DataProcessing->Stats




Pathway

Pathway Analysis
(MetaboAnalyst)


Stats->Pathway




Interpretation

Interpretation


Pathway->Interpretation


Biological Interpretation





Caption:  Workflow for a Comparative Metabolomics Study.


Conclusion: A Call for Further Research


This guide has synthesized the current understanding of the metabolic effects of propionyl-L-carnitine and its alternatives, providing a framework for future comparative metabolomics studies. While existing evidence strongly suggests a unique metabolic signature for PLC, characterized by its anaplerotic contribution to the Krebs cycle, comprehensive, head-to-head untargeted metabolomics studies are needed to fully elucidate its systemic effects compared to other therapies. Such studies will be instrumental in identifying novel biomarkers of PLC efficacy and in personalizing treatment strategies for patients with ischemic and metabolic disorders.


References


    

  • 

    Contrasting Effects of Propionate and propionyl-L-carnitine on Energy-Linked Processes in Ischemic Hearts. PubMed. Available at: [Link]
    

    • 

  • 

    The effect of propionyl-L-carnitine on the ischemic and reperfused intact myocardium and on their derived mitochondria. PubMed. Available at: [Link]
    

    • 

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    Simultaneous analysis of L-carnitine, acetyl-L-carnitine and propionyl-L-carnitine in human plasma by HPLC. ResearchGate. Available at: [Link]
    

    • 

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    Relationship: Congestive Heart Failure and Propionyl-L-Carnitine. Caring Sunshine. Available at: [Link]
    

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    Efficacy of L-Propionyl Carnitine. Medscape. Available at: [Link]
    

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    Relationship: Arteries and Propionyl-L-Carnitine. Caring Sunshine. Available at: [Link]
    

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    The effect of L-carnitine supplementation on lipid profile in adults: an umbrella meta-analysis on interventional meta-analyses. Frontiers. Available at: [Link]
    

    • 

  • 

    Comparison of pharmacokinetics of L-carnitine, acetyl-L-carnitine and propionyl-L-carnitine after single oral administration of L-carnitine in healthy volunteers. PubMed. Available at: [Link]
    

    • 

  • 

    The Effects of L-Carnitine, Acetyl-L-Carnitine, and Propionyl-L-Carnitine on Body Mass in Type 2 Diabetes Mellitus Patients. Frontiers. Available at: [Link]
    

    • 

  • 

    Pentoxifylline decreases body weight loss and muscle protein wasting characteristics of sepsis. PubMed. Available at: [Link]
    

    • 

  • 

    MetaboAnalyst Tutorials. MetaboAnalyst. Available at: [Link]
    

    • 

  • 

    Propionyl-L-carnitine: a new compound in the metabolic approach to the treatment of effort angina. PubMed. Available at: [Link]
    

    • 

  • 

    Pharmacometabolomics of statin response. PubMed. Available at: [Link]
    

    • 

  • 

    Propionyl-L-carnitine: biochemical significance and possible role in cardiac metabolism. PubMed. Available at: [Link]
    

    • 

  • 

    Ramipril: a review of its use in the prevention of cardiovascular outcomes. PubMed. Available at: [Link]
    

    • 

  • 

    Carnitine therapy and metabolism in the disorders of propionyl-CoA metabolism studied using 1H-NMR spectroscopy. PubMed. Available at: [Link]
    

    • 

  • 

    An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues. National Institutes of Health. Available at: [Link]
    

    • 

  • 

    Pentoxifylline. StatPearls. Available at: [Link]
    

    • 

  • 

    MetaboAnalyst 5.0 - Pathway Analysis. YouTube. Available at: [Link]
    

    • 

  • 

    Ramipril Reduces Acylcarnitines and Distinctly Increases Angiotensin-Converting Enzyme 2 Expression in Lungs of Rats. MDPI. Available at: [Link]
    

    • 

  • 

    (PDF) An LC-MS/MS method to quantify acylcarnitine species including isomeric. ResearchGate. Available at: [Link]
    

    • 

  • 

    Propionyl-L-carnitine Corrects Metabolic and Cardiovascular Alterations in Diet-Induced Obese Mice and Improves Liver Respiratory Chain Activity. PLOS ONE. Available at: [Link]
    

    • 

  • 

    Recommendations for sample selection, collection and preparation for NMR-based metabolomics studies of blood. PubMed Central. Available at: [Link]
    

    • 

  • 

    Comparison of pharmacokinetics of L-carnitine, Acetyl-L-carnitine and Propionyl-Lcarnitine after single oral administration of L-carnitine in healthy volunteers. ResearchGate. Available at: [Link]
    

    • 

  • 

    Pharmacometabolomics for the Study of Lipid-Lowering Therapies: Opportunities and Challenges. MDPI. Available at: [Link]
    

    • 

  • 

    Is Pentoxifylline (Trental) metabolized through the liver or the kidney?. Dr.Oracle. Available at: [Link]
    

    • 

  • 

    Altered Carnitine Metabolism in Ischemic and Non-Ischemic Cardiomyopathy: A Comparative Metabolomics Study Using LC–MS/MS. MDPI. Available at: [Link]
    

    • 

  • 

    High sensitivity quantification of acylcarnitines using the SCIEX 7500 system. SCIEX. Available at: [Link]
    

    • 

  • 

    Narrative review of metabolomics in cardiovascular disease. PubMed Central. Available at: [Link]
    

    • 

  • 

    Altered Metabolomic Profile in Patients with Peripheral Artery Disease. MDPI. Available at: [Link]
    

    • 

  • 

    Sample Preparation and Data Analysis for NMR-Based Metabolomics. ResearchGate. Available at: [Link]
    

    • 

  • 

    How Atorvastatin Affects the Gut Flora and Metabolomics?. ClinicalTrials.Veeva. Available at: [Link]
    

    • 

  • 

    (PDF) A systematic review and meta-analysis of propionyl-L-carnitine effects on exercise performance in patients with claudication. ResearchGate. Available at: [Link]
    

    • 

  • 

    MetaboAnalyst Tutorial. Labplan. Available at: [Link]
    

    • 

  • 

    MetaboAnalyst 4.0 Tutorial. MetaboAnalyst. Available at: [Link]
    

    • 

  • 

    Pentoxifylline: Uses, Side Effects & Dosage. Healio. Available at: [Link]
    

    • 


  • 

    Comprehensive Clinical Acylcarnitines by LC-MS/MS. MSACL. Available at: [Link]
    

    • 

  • 

    Effectiveness of Propionyl-L-Carnitine Supplementation on Exercise Performance in Intermittent Claudication: A Systematic Review. PubMed Central. Available at: [Link]
    

    • 

  • 

    Statin Effects on Metabolic Profiles. Circulation: Cardiovascular Genetics. Available at: [Link]
    

    • 

  • 

    Propionyl‐L‐carnitine for intermittent claudication. PubMed Central. Available at: [Link]
    

    • 

  • 

    Effects of angiotensin converting enzyme inhibitor: ramipril on different biochemical parameters in essential hypertensive patients. National Journal of Physiology, Pharmacy and Pharmacology. Available at: [Link]
    

    • 

  • 

    Acylcarnitine profiling by low-resolution LC-MS. PLOS ONE. Available at: [Link]
    

    • 

  • 

    Metabolomic Data Analysis using MetaboAnalyst. YouTube. Available at: [Link]
    

    • 

  • 

    (PDF) Pharmacometabolomics of Statin Response. ResearchGate. Available at: [Link]
    

    • 

  • 

    Pentoxifylline. Wikipedia. Available at: [Link]
    

    • 

  • 

    Quantitating Metabolites in Protein Precipitated Serum Using NMR Spectroscopy. Analytical Chemistry. Available at: [Link]
    

    • 

  • 

    Altered Carnitine Metabolism in Ischemic and Non-Ischemic Cardiomyopathy: A Comparative Metabolomics Study Using LC-MS/MS. PubMed. Available at: [Link]
    

    • 

  • 

    Ramipril attenuates lipid peroxidation and cardiac fibrosis in an experimental model of rheumatoid arthritis. PubMed. Available at: [Link]
    

    • 



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                                        Validation
                                    

                                    
Validation of (+/-)-Propionylcarnitine Chloride as a Biomarker: A Comparative Guide

                                                                            
This guide provides an in-depth, objective comparison of (+/-)-Propionylcarnitine (PLC) chloride as a biomarker, designed for researchers, scientists, and drug development professionals. We will delve into the biochemica...

                                                                    

                            
                            

                                                                    📥 Download PDF
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Author: BenchChem Technical Support Team. Date: February 2026


This guide provides an in-depth, objective comparison of (+/-)-Propionylcarnitine (PLC) chloride as a biomarker, designed for researchers, scientists, and drug development professionals. We will delve into the biochemical rationale, analytical validation methodologies, clinical performance, and a comparative analysis against alternative biomarkers, grounded in experimental data and authoritative standards.


Introduction: The Quest for Precise Metabolic Biomarkers


In the landscape of precision medicine, the demand for biomarkers that accurately reflect cellular metabolic status is paramount. Acylcarnitines, esters of L-carnitine, have emerged as crucial indicators of mitochondrial function, particularly in the context of fatty acid and amino acid metabolism.[1][2] Among these, propionylcarnitine (C3), has garnered significant attention. It is an established biomarker used in newborn screening for inborn errors of metabolism, such as propionic and methylmalonic acidemias.[1][3] However, its utility is being explored far beyond these rare genetic disorders, with growing evidence suggesting its potential role in complex multifactorial diseases like cardiovascular disease, diabetes, and sepsis.[1]


This guide will critically evaluate the validation status of PLC, moving beyond its established role to explore its potential in broader clinical applications. We will dissect the evidence supporting its use, address the analytical challenges, and compare its performance to established and emerging biomarkers in the context of cardiovascular disease—a primary area of investigation for PLC.


Section 1: Biochemical Rationale for Propionylcarnitine as a Biomarker


The Mitochondrial Hub: 


Propionylcarnitine is intrinsically linked to mitochondrial energy metabolism. It is formed from the esterification of L-carnitine with propionyl-CoA, a key intermediate in the catabolism of branched-chain amino acids (valine, isoleucine), odd-chain fatty acids, and cholesterol.[3] This reaction, catalyzed by carnitine acetyltransferase, is crucial for maintaining the mitochondrial acyl-CoA/CoA ratio, a critical regulator of metabolic flux.[4][5]


Under conditions of metabolic stress, such as ischemia, the flux through these pathways can be altered. In cardiac tissue, for instance, PLC can serve an anaplerotic role, meaning it can replenish intermediates of the tricarboxylic acid (TCA) cycle by being converted to succinyl-CoA.[4][6] This replenishment is vital for sustaining ATP production in ischemic conditions.[6][7] Studies have shown that PLC administration can protect mitochondrial function, reduce ischemic damage, and improve cardiac performance upon reperfusion.[7][8] Therefore, endogenous levels of PLC are hypothesized to reflect the efficiency of mitochondrial substrate utilization and the overall energetic state of the cell.






Propionylcarnitine_Metabolism


cluster_mito

Mitochondrion


BCAA

Branched-Chain Amino Acids
(Val, Ile)


PropionylCoA

Propionyl-CoA


BCAA->PropionylCoA




OCFA

Odd-Chain Fatty Acids


OCFA->PropionylCoA




CAT

Carnitine
Acetyltransferase


PropionylCoA->CAT





SuccinylCoA

Succinyl-CoA


PropionylCoA->SuccinylCoA


Anaplerosis


PLC

(+/-)-Propionylcarnitine
(PLC)


CAT->PLC




Biomarker

Circulating Biomarker


PLC->Biomarker


Transport


Mitochondria

Mitochondrial
Matrix


TCA

TCA Cycle


SuccinylCoA->TCA







Caption:  Metabolic pathway of Propionylcarnitine (PLC).


Section 2: Analytical Validation: Ensuring Accurate Measurement


A biomarker is only as reliable as the method used to measure it. The validation of PLC requires a robust analytical methodology characterized by high sensitivity, specificity, accuracy, and precision. This is particularly crucial because propionylcarnitine (C3) is isobaric with other acylcarnitines, such as malonylcarnitine, creating potential for interference.


Comparative Analysis of Analytical Platforms: 


The gold-standard for acylcarnitine analysis has shifted from older methods to advanced mass spectrometry techniques.


ParameterFlow Injection Analysis Tandem MS (FIA-MS/MS)Liquid Chromatography-Tandem MS (LC-MS/MS)
Principle Direct infusion of sample, separation by mass-to-charge ratio (m/z) only.Chromatographic separation prior to MS detection.
Specificity Lower. Cannot distinguish between isobaric compounds (e.g., C3 vs. malonylcarnitine).High. Separates isobars based on retention time, ensuring specific quantification.[9]
Throughput High. Suitable for newborn screening "profiling".Lower than FIA, but modern UHPLC systems offer rapid analysis.
Application First-tier screening, metabolic profiling.Second-tier validation, targeted quantification, clinical research.[10]
Recommendation Not recommended for standalone diagnostic or validation studies due to lack of specificity.The reference method for biomarker validation. [10]


Experimental Protocol: Quantification of PLC in Human Plasma by LC-MS/MS 


This protocol outlines a self-validating system for the accurate quantification of PLC. The causality behind key steps is explained to ensure methodological integrity.


    

  • 

    1. Sample Preparation (Protein Precipitation & Derivatization): 
    

      

    • 

      Rationale:  To remove interfering proteins and enhance the ionization efficiency and chromatographic retention of PLC. Butylation is a common derivatization that improves detection.[9]
      

      • 

    • 

      Steps: 
      

        

      • 

        To 50 µL of plasma, add 150 µL of ice-cold acetonitrile containing a known concentration of a stable isotope-labeled internal standard (e.g., d3-propionylcarnitine). The internal standard is critical for correcting for matrix effects and variations in sample processing and instrument response.
        

        • 

      • 

        Vortex for 1 minute to precipitate proteins.
        

        • 

      • 

        Centrifuge at 14,000 x g for 10 minutes at 4°C.
        

        • 

      • 

        Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
        

        • 

      • 

        Reconstitute the dried extract in 100 µL of 3N n-butanol-HCl and incubate at 65°C for 20 minutes to form butyl esters.
        

        • 

      • 

        Evaporate the butanolic HCl and reconstitute in 100 µL of the initial mobile phase for injection.
        

        • 

      

      • 

    

    • 

  • 

    2. LC-MS/MS Analysis: 
    

      

    • 

      Rationale:  To chromatographically separate PLC from other compounds and specifically detect it based on its mass and fragmentation pattern.
      

      • 

    • 

      Instrumentation:  A triple quadrupole mass spectrometer coupled with a UHPLC system.
      

      • 

    • 

      Chromatography: 
      

        

      • 

        Column:  A C18 reversed-phase column is typically used for separation.
        

        • 

      • 

        Mobile Phase:  A gradient of water and acetonitrile, both containing a small amount of formic acid to improve ionization.
        

        • 

      

      • 

    • 

      Mass Spectrometry: 
      

        

      • 

        Mode:  Positive Electrospray Ionization (ESI+).
        

        • 

      • 

        Detection:  Multiple Reaction Monitoring (MRM). This highly specific technique monitors a specific precursor ion-to-product ion transition for both the analyte (PLC) and its internal standard. A characteristic transition for butylated PLC is the precursor ion to a product ion of m/z 85.[9]
        

        • 

      

      • 

    

    • 

  • 

    3. Data Analysis and Validation: 
    

      

    • 

      Rationale:  To ensure the method is accurate, precise, and linear over the expected concentration range.
      

      • 

    • 

      Quantification:  Calculate the peak area ratio of the analyte to the internal standard. A calibration curve is generated using standards of known concentrations to determine the concentration in unknown samples.
      

      • 

    • 

      Validation Parameters (as per FDA guidelines): [11]
      

        

      • 

        Linearity:  Assess the linear range of the assay.
        

        • 

      • 

        Accuracy & Precision:  Determined by analyzing quality control (QC) samples at low, medium, and high concentrations within the linear range.
        

        • 

      • 

        Selectivity:  Ensure no interference from endogenous matrix components.
        

        • 

      • 

        Stability:  Evaluate the stability of PLC in plasma under various storage and processing conditions.
        

        • 

      

      • 

    

    • 




Caption:  Workflow for validated PLC quantification.


Section 3: Clinical Validation & Comparative Performance


The ultimate test of a biomarker is its ability to predict a clinical outcome. This requires moving from analytical validity to clinical validation. The FDA defines biomarker qualification as a determination that the biomarker can be relied upon for a specific "context of use" in drug development and regulatory review.[12][13]


Context of Use: Cardiovascular Disease 


PLC has been most extensively studied in the context of cardiovascular diseases (CVD), including stable coronary artery disease (SCAD) and heart failure (HF).[14][15] The rationale is that myocardial ischemia alters mitochondrial metabolism, which should be reflected in circulating acylcarnitine profiles.[7][16]


Performance Comparison: PLC vs. Established and Novel Biomarkers in SCAD 


Let's compare PLC to standard and emerging biomarkers for predicting adverse outcomes (e.g., heart failure or all-cause mortality) in patients with stable coronary artery disease.


BiomarkerTypeMechanism/RationalePerformance & Limitations
NT-proBNP Established (Gold Standard)Peptide released by cardiac myocytes in response to stress and volume overload.High Sensitivity:  Excellent for diagnosing HF and predicting outcomes. Limitation:  Can be elevated in other conditions (e.g., renal failure, age), reducing specificity.
Galectin-3 (Gal-3) Novel ProteinA beta-galactoside-binding lectin involved in inflammation and fibrosis in cardiac remodeling.Prognostic Value:  Elevated levels are associated with adverse remodeling and death in HF.[14] Limitation:  Not specific to cardiac tissue.
NGAL Novel ProteinNeutrophil gelatinase-associated lipocalin; linked to inflammation and kidney injury, which are comorbid with CVD.Prognostic Value:  Elevated levels predict adverse outcomes in SCAD.[14] Limitation:  Primarily a marker of renal stress and inflammation, not cardiac-specific.
(+/-)-Propionylcarnitine (PLC) MetabolicReflects mitochondrial substrate use and energy efficiency.[14]Added Predictive Value:  Studies show that lower PLC levels are associated with recurrent HF or death in SCAD patients.[14] When combined with other markers (e.g., NGAL/PLC ratio), it significantly improves the predictive power for adverse events.[14] Limitation:  Can be influenced by diet, genetics, and non-cardiac metabolic conditions.[17][18]


Key Experimental Findings: 


A study on patients with stable coronary artery disease found that a combination of age, Gal-3, and the NGAL/propionylcarnitine ratio provided the highest predictive power for heart failure or death, with an Area Under the Curve (AUC) of 0.88.[14] This highlights the strength of PLC not as a standalone marker, but as part of a multi-biomarker panel that provides a more holistic view of the patient's pathophysiology—spanning inflammation (NGAL), fibrosis (Gal-3), and metabolism (PLC).[14]






Biomarker_Validation_Process


cluster_A

Focus: The Assay


cluster_C

Focus: The Patient


cluster_U

Focus: The Healthcare System


A_Val

Analytical Validation


C_Val

Clinical Validation


A_Val->C_Val


Is the biomarker
associated with a
clinical outcome?


C_Util

Clinical Utility


C_Val->C_Util


Does using the
biomarker improve
patient outcomes?


Accuracy

Accuracy


Precision

Precision


Specificity

Specificity


Sensitivity

Sensitivity


Specificity_C

Specificity


ROC_AUC

ROC / AUC


Impact

Impact


Cost_Effectiveness

Cost-Effectiveness





Caption:  The logical progression of biomarker validation.


Section 4: Challenges and Future Directions


Despite its promise, the path to qualifying PLC as a routine clinical biomarker is not without challenges:


    

  • 

    Lack of Specificity:  Propionylcarnitine is not specific to one disease. Its levels can be altered in various metabolic disorders, and are influenced by factors like diet (especially intake of branched-chain amino acids), age, and certain medications.[1][17] This necessitates the use of carefully defined patient populations and consideration of confounding variables in clinical studies.
    

    • 

  • 

    Standardization:  While LC-MS/MS is the reference method, inter-laboratory variability can still be an issue. Standardized protocols and reference materials are needed for widespread clinical adoption.
    

    • 

  • 

    Clinical Utility:  The most significant hurdle is demonstrating clinical utility. It is not enough to show a statistical association; a biomarker must demonstrably improve patient outcomes by guiding therapeutic decisions. Large-scale prospective trials are needed to prove that measuring PLC levels leads to better clinical management than current standard-of-care.
    

    • 



The future of PLC as a biomarker likely lies within multi-marker panels. By combining PLC with markers of inflammation, fibrosis, and cardiac strain, researchers can develop more powerful prognostic algorithms that capture the multifaceted nature of complex diseases like heart failure.


Conclusion


(+/-)-Propionylcarnitine chloride is a well-established biomarker for specific inborn errors of metabolism. Its potential in broader applications, particularly cardiovascular disease, is supported by a strong biochemical rationale centered on its role in mitochondrial energy homeostasis. While it shows promise, especially as part of a predictive panel, it currently falls short of being a standalone diagnostic or prognostic marker for these complex conditions.


For drug development professionals, PLC can be a valuable pharmacodynamic biomarker in trials of therapies targeting mitochondrial function. For researchers, it remains a key tool for investigating metabolic dysregulation. However, for routine clinical use, further validation through large-scale trials is required to establish a definitive context of use and prove its clinical utility in improving patient outcomes. The journey from a promising molecule to a qualified clinical biomarker is rigorous, and while PLC has advanced significantly, its final destination is still on the horizon.


References


    

  • 

    Geiger, R., & VerPloeg, K. (2021). L-Carnitine and Acylcarnitines: Mitochondrial Biomarkers for Precision Medicine. PMC.[Link]
    

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    Di Lisa, F., Menabò, R., & Siliprandi, N. (1995). The effect of propionyl-L-carnitine on the ischemic and reperfused intact myocardium and on their derived mitochondria. PubMed.[Link]
    

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    la Marca, G., Casetta, B., & Malvagia, S. (2017). Heptadecanoylcarnitine (C17) a novel candidate biomarker for propionic and methylmalonic acidemias during expanded newborn screening. PMC.[Link]
    

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    Manoli, I., & Venditti, C. P. (2022). Biomarkers for drug development in propionic and methylmalonic acidemias. PMC.[Link]
    

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    Zhao, G., & An, J. (2020). Propionate-induced changes in cardiac metabolism, notably CoA trapping, are not altered by l-carnitine. PMC.[Link]
    

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    Anand, I., & Latif, F. (2019). Therapeutic Effects of l-Carnitine and Propionyl-l-carnitine on Cardiovascular Diseases: A Review. ResearchGate.[Link]
    

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    de la Cuesta, F., & Núñez, E. (2021). Plasma Levels of Propionylcarnitine Improved Prediction of Heart Failure and All-Cause Mortality in Patients with Stable Coronary Artery Disease. MDPI.[Link]
    

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    Caring Sunshine. (n.d.). Relationship: Cardiovascular Disease and Propionyl-L-Carnitine. Caring Sunshine.[Link]
    

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    Marasco, G., & Casetta, B. (2019). Quantitative Acylcarnitine Determination by UHPLC-MS/MS – Going Beyond Tandem MS Acylcarnitine “Profiles”. ResearchGate.[Link]
    

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    Siliprandi, N., Di Lisa, F., & Menabò, R. (1992). Propionyl-L-carnitine: biochemical significance and possible role in cardiac metabolism. PubMed.[Link]
    

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    İnci, A., & Olgac, A. (2021). propionylcarnitine and free carnitine are new biomarkers in the follow-up period of mucopolysaccaridosis to screen oxidative stress. DergiPark.[Link]
    

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    Li, K., & Yuan, H. (2019). Isotope Labeling Strategies for Acylcarnitines Profile in Biological Samples by Liquid Chromatography–Mass Spectrometry. ACS Publications.[Link]
    

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    U.S. Food and Drug Administration. (2024). Biomarker Guidances and Reference Materials. FDA.[Link]
    

    • 

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    Felix, C., & Gillis, M. (2001). Effects of propionyl-L-carnitine on isolated mitochondrial function in the reperfused diabetic rat heart. PubMed.[Link]
    

    • 


  • 

    Schooneman, M. G., & Vaz, F. M. (2013). An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues. NIH.[Link]
    

    • 

  • 

    Lee, Y. H., & Park, S. (2023). Genetic and Lifestyle-Related Factors Influencing Serum Hyper-Propionylcarnitine Concentrations and Their Association with Metabolic Syndrome and Cardiovascular Disease Risk. PubMed.[Link]
    

    • 

  • 

    U.S. Food and Drug Administration. (2020). Biomarker Qualification: Evidentiary Framework. FDA.[Link]
    

    • 

  • 

    Cazzorla, C., & Zuffi, M. (2022). Propionyl Carnitine Metabolic Profile: Optimizing the Newborn Screening Strategy Through Customized Cut-Offs. MDPI.[Link]
    

    • 

  • 

    Di Lisa, F., Menabò, R., & Siliprandi, N. (1989). L-propionyl-carnitine protection of mitochondria in ischemic rat hearts. PubMed.[Link]
    

    • 

  • 

    Kuda, O., & Brejchova, K. (2019). Acylcarnitine profiling by low-resolution LC-MS. PLOS One.[Link]
    

    • 

  • 

    Paulson, D. J., & Shug, A. L. (1997). Propionyl l-Carnitine Improvement of Hypertrophied Heart Function Is Accompanied by an Increase in Carbohydrate Oxidation. Circulation Research.[Link]
    

    • 

  • 

    U.S. Food and Drug Administration. (2021). About Biomarkers and Qualification. FDA.[Link]
    

    • 

  • 

    National Institutes of Health. (n.d.). Discussion on the Qualified Biomarkers Program (CDER/CBER). NIH's Seed.[Link]
    

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  • 

    U.S. Food and Drug Administration. (2010). Guidance for Industry - E16 Biomarkers Related to Drug or Biotechnology Product Development. Regulations.gov.[Link]
    

    • 



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